2-Phenylethyl propionate

• CAS: 122-70-3

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Phenylethyl Propionate: Chemical Properties, Structure, and Biological Interactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylethyl propionate (B1217596) (also known as phenethyl propionate) is an organic ester with the chemical formula C₁₁H₁₄O₂. It is a colorless liquid characterized by a pleasant floral and fruity aroma, reminiscent of roses and honey.[1][2] Naturally occurring in various plants and food products such as guava, peanuts, and cheese, it is widely utilized in the flavor and fragrance industries.[3][4] Beyond its sensory applications, 2-phenylethyl propionate has garnered significant interest for its role as a potent insect attractant, particularly for the Japanese beetle (Popillia japonica), making it a valuable tool in integrated pest management strategies.[3][5] This technical guide provides a comprehensive overview of the chemical properties, structural elucidation, and relevant experimental methodologies associated with 2-phenylethyl propionate.

Chemical Structure and Identification

2-Phenylethyl propionate is the ester formed from the condensation of 2-phenylethanol (B73330) and propionic acid.[3] Its structure consists of a benzene (B151609) ring attached to an ethyl group, which is in turn bonded to the oxygen of the propionate ester group.

Table 1: Chemical Identifiers for 2-Phenylethyl Propionate

Identifier	Value	Source(s)
IUPAC Name	2-phenylethyl propanoate	[6]
CAS Number	122-70-3	[4]
Molecular Formula	C₁₁H₁₄O₂	[1]
Molecular Weight	178.23 g/mol	[6]
InChI	InChI=1S/C11H14O2/c1-2-11(12)13-9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3	[6]
InChIKey	HVGZQCSMLUDISR-UHFFFAOYSA-N	[6]
SMILES	CCC(=O)OCCC1=CC=CC=C1	[6]

Physicochemical Properties

The physical and chemical properties of 2-phenylethyl propionate are well-documented and are crucial for its handling, formulation, and application.

Table 2: Physicochemical Properties of 2-Phenylethyl Propionate

Property	Value	Source(s)
Appearance	Colorless liquid	[2][6]
Odor	Floral, fruity, sweet, rose-like	[2][6]
Boiling Point	244-245 °C at 760 mmHg	[6]
Melting Point	< 25 °C	[6]
Density	1.007 g/mL at 25 °C	[2][4]
Refractive Index (n²⁰/D)	1.493	[4]
Vapor Pressure	0.05 mmHg at 25 °C	[6]
Solubility	Miscible with alcohols and ether	[6]

Experimental Protocols

Synthesis of 2-Phenylethyl Propionate via Fischer Esterification

2-Phenylethyl propionate is commonly synthesized by the Fischer esterification of 2-phenylethanol with propionic acid, using a strong acid catalyst such as sulfuric acid.[3]

Materials:

• 2-Phenylethanol

• Propionic acid

• Concentrated sulfuric acid (catalyst)

• Anhydrous sodium sulfate

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Round-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation apparatus

Procedure:

• In a round-bottom flask, combine equimolar amounts of 2-phenylethanol and propionic acid.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and dilute with diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted propionic acid), and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure to remove the solvent.

• The crude product can be purified by vacuum distillation to obtain pure 2-phenylethyl propionate.

Synthesis and Purification Workflow for 2-Phenylethyl Propionate.

Physicochemical Property Determination

Boiling Point Determination (Thiele Tube Method): A small amount of the liquid is placed in a fusion tube, and a capillary tube, sealed at one end, is inverted into the liquid. The fusion tube is attached to a thermometer and heated in a Thiele tube containing mineral oil. The temperature at which a steady stream of bubbles emerges from the capillary tube, and upon cooling, the liquid just begins to re-enter the capillary, is recorded as the boiling point.

Density Measurement: A calibrated pycnometer is filled with the sample at a specific temperature (e.g., 25 °C). The mass of the liquid is determined by weighing the filled pycnometer and subtracting the mass of the empty pycnometer. The density is then calculated by dividing the mass by the known volume of the pycnometer.

Refractive Index Measurement: A few drops of the sample are placed on the prism of an Abbé refractometer. The instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus at the crosshairs. The refractive index is then read directly from the instrument's scale at a specified temperature (e.g., 20 °C).

Structural Elucidation via Spectroscopic Methods

The structure of 2-phenylethyl propionate is confirmed through various spectroscopic techniques.

Table 3: Spectroscopic Data for 2-Phenylethyl Propionate

Technique	Key Observations and Parameters	Source(s)
¹H NMR	Spectra available, showing characteristic peaks for the aromatic, ethyl, and propionyl protons.	[2][7]
¹³C NMR	Spectra available, confirming the presence of 11 distinct carbon atoms in the molecule.	[8]
FTIR	Typically run as a neat liquid between salt plates or using an ATR accessory. Shows a strong C=O stretch for the ester, C-O stretches, and aromatic C-H and C=C stretches.	[6]
Mass Spec.	Electron ionization (EI) mass spectra are available.	[6]

Experimental Protocols for Spectroscopy

Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample of 2-phenylethyl propionate is dissolved in a deuterated solvent (e.g., CDCl₃) and placed in an NMR tube. ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer. For ¹H NMR, typical parameters include a sufficient number of scans for a good signal-to-noise ratio and a relaxation delay of 1-2 seconds. For ¹³C NMR, proton decoupling is used to simplify the spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy: For a liquid sample like 2-phenylethyl propionate, the simplest method is to place a drop of the neat liquid between two KBr or NaCl plates. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a drop of the sample is placed directly on the ATR crystal. The spectrum is then recorded over the mid-infrared range (typically 4000-400 cm⁻¹).

Gas Chromatography-Mass Spectrometry (GC-MS): A dilute solution of 2-phenylethyl propionate in a volatile solvent (e.g., dichloromethane (B109758) or hexane) is injected into a gas chromatograph. The GC is typically equipped with a non-polar or mid-polar capillary column. The oven temperature is programmed to ramp up to separate the components of the sample. The eluent from the GC is directed into a mass spectrometer, which is operated in electron ionization (EI) mode to generate a mass spectrum of the compound.

Biological Activity: Insect Attractant

2-Phenylethyl propionate is a well-established attractant for several insect species, most notably the Japanese beetle (Popillia japonica).[3][9] It is often used in combination with other compounds, such as eugenol (B1671780) and geraniol, to create a synergistic lure that is highly effective in trapping these pests.[3][5]

The mechanism of action involves the detection of the volatile 2-phenylethyl propionate molecules by olfactory receptor neurons (ORNs) located in the insect's antennae.[5] This interaction initiates a signal transduction cascade that results in a behavioral response, such as upwind flight towards the odor source.[5]

While the specific olfactory receptor that binds to 2-phenylethyl propionate in the Japanese beetle has not been definitively identified, the general pathway of insect olfaction is understood.

Generalized Insect Olfactory Signaling Pathway.

Conclusion

2-Phenylethyl propionate is a well-characterized organic ester with significant applications in the flavor, fragrance, and agricultural industries. Its chemical and physical properties have been thoroughly documented, and its structure can be unequivocally confirmed using standard spectroscopic techniques. The methodologies outlined in this guide provide a framework for the synthesis, purification, and analysis of this compound. Furthermore, its role as an insect attractant highlights its potential for the development of environmentally benign pest control strategies. Further research into the specific molecular interactions between 2-phenylethyl propionate and insect olfactory receptors will undoubtedly lead to the design of more effective and selective pest management tools.

References

• 1. Odorant receptor orthologues in conifer‐feeding beetles display conserved responses to ecologically relevant odours - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Pherobase NMR: 2-Phenylethyl propionate|phenethyl propionate|C11H14O2 [pherobase.com]
• 3. ecommons.cornell.edu [ecommons.cornell.edu]
• 4. escholarship.org [escholarship.org]
• 5. benchchem.com [benchchem.com]
• 6. 2-Phenylethyl propionate | C11H14O2 | CID 31225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. NMR: 2-phenylethyl propionate [pherobase.com]
• 8. spectrabase.com [spectrabase.com]
• 9. US3761584A - Phenethyl propionate and eugenol, a potent attractant for the japanese beetle (popillia japonica newman) - Google Patents [patents.google.com]

A Technical Guide to the Natural Sources and Isolation of 2-Phenylethyl Propionate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylethyl propionate (B1217596) is a naturally occurring ester valued for its pleasant, fruity, and rose-like aroma. It finds applications in the fragrance, flavor, and pharmaceutical industries. This technical guide provides an in-depth overview of its natural sources, detailed protocols for its isolation and purification, and an examination of its biosynthetic pathway.

Natural Occurrence of 2-Phenylethyl Propionate

2-Phenylethyl propionate has been identified as a volatile or semi-volatile component in a variety of plants and food products. Its presence contributes to the characteristic aroma of many fruits and flowers. The primary natural sources include guava, rose, and peanuts. It is formed through the esterification of 2-phenylethanol (B73330) and propionic acid.

Data Presentation: Quantitative Analysis

While direct quantitative data for 2-phenylethyl propionate is limited in the literature, the concentration of its precursor, 2-phenylethanol, provides a strong indication of the potential for 2-phenylethyl propionate formation. The following table summarizes available quantitative data for 2-phenylethanol and other relevant compounds in key natural sources.

Natural Source	Plant Part	Compound	Concentration / Yield	Analytical Method	Reference
Rose (Rosa damascena)	Petals	2-Phenylethanol	1.0 - 1.3% of essential oil	GC-MS	[1]
Petals	2-Phenylethanol	31.58% of essential oil	GC-MS	[2]
Guava (Psidium guajava)	Fruit	Esters (general)	Major volatile constituents	HS-SPME-GC-MS	[3]
Fruit	Aldehydes (general)	Major volatile constituents	HS-SPME-GC-MS	[3]
Peanut (Arachis hypogaea)	Skins	Phenolic Compounds	140–150 mg/g of dry skin	Spectrophotometry	[4]
Skins	Proanthocyanidins	Major phenolic constituents	HPLC-MS	[5][6]

Note: The concentration of esters and other volatile compounds can vary significantly based on the cultivar, geographical location, harvest time, and extraction method. The data presented for peanuts focuses on phenolic compounds as there is limited quantitative data on the volatile esters in peanut skins.

Biosynthesis of 2-Phenylethyl Propionate

The biosynthesis of 2-phenylethyl propionate begins with the shikimate pathway, which produces the aromatic amino acid L-phenylalanine. L-phenylalanine is then converted to 2-phenylethanol, a key floral scent compound. Finally, 2-phenylethanol undergoes esterification with a propionyl donor, catalyzed by an alcohol acyltransferase (AAT), to form 2-phenylethyl propionate.

Biosynthesis of 2-phenylethyl propionate.

Experimental Protocols for Isolation and Purification

The isolation of 2-phenylethyl propionate from its natural sources typically involves extraction of the essential oil or volatile fraction, followed by purification. The choice of method depends on the plant matrix and the desired purity of the final product.

Experimental Workflow

Isolation and purification workflow.

Steam Distillation of Guava (Psidium guajava) Fruit

This method is suitable for the extraction of volatile compounds from fresh plant material.

Materials:

• Fresh guava fruit

• Distilled water

• Clevenger-type apparatus

• Heating mantle

• Separatory funnel

• Anhydrous sodium sulfate (B86663)

• Gas chromatograph-mass spectrometer (GC-MS)

Protocol:

• Preparation of Plant Material: Wash fresh guava fruits and cut them into small pieces to increase the surface area for extraction.

• Apparatus Setup: Set up the Clevenger-type apparatus with a round-bottom flask of appropriate size.

• Charging the Flask: Place the chopped guava fruit into the flask and add distilled water until the material is fully submerged.

• Distillation: Heat the flask using a heating mantle to boil the water. The steam will pass through the plant material, carrying the volatile compounds.

• Condensation and Collection: The steam and volatile compound mixture will condense in the condenser and collect in the separator. The essential oil, being less dense than water, will form a layer on top.

• Separation: After the distillation is complete (typically after 3-4 hours, or when no more oil is collected), carefully separate the oil layer from the aqueous layer using a separatory funnel.

• Drying: Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

• Analysis: Analyze the composition of the essential oil using GC-MS to identify and quantify 2-phenylethyl propionate.

Solvent Extraction of Rose (Rosa damascena) Petals

Solvent extraction is effective for delicate floral materials where high temperatures from steam distillation might degrade the desired compounds.

Materials:

• Fresh rose petals

• Hexane (B92381) (or other suitable non-polar solvent)

• Soxhlet apparatus (or a simple flask for maceration)

• Rotary evaporator

• Anhydrous sodium sulfate

• GC-MS

Protocol:

• Preparation of Plant Material: Freshly harvested rose petals are used.

• Extraction:

  • Soxhlet Extraction: Place the rose petals in a thimble and extract with hexane in a Soxhlet apparatus for several hours. This method provides a thorough extraction.[7]

  • Maceration: Alternatively, soak the petals in hexane in a sealed flask at room temperature for 24-48 hours with occasional agitation.[8][9][10]

• Filtration: After extraction, filter the mixture to remove the solid plant material.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator under reduced pressure to remove the hexane. The resulting semi-solid waxy material is known as the "concrete".[7][9]

• Absolute Preparation: To obtain the "absolute," the concrete is washed with a polar solvent like ethanol (B145695) to separate the fragrant compounds from the waxes. The ethanol solution is then chilled to precipitate the waxes, filtered, and the ethanol is removed under vacuum.

• Drying and Analysis: The resulting absolute is dried over anhydrous sodium sulfate and analyzed by GC-MS.

Solvent Extraction of Peanut (Arachis hypogaea) Skins

This protocol focuses on the extraction of compounds from peanut skins, a byproduct of the peanut industry.

Materials:

• Peanut skins

• Hexane (for defatting)

• Ethanol (70-80% aqueous solution)

• Mechanical shaker or sonicator

• Centrifuge

• Rotary evaporator

• GC-MS

Protocol:

• Defatting (Optional but Recommended): To improve the extraction of more polar compounds, first defat the peanut skins by extracting them with hexane at room temperature for 12 hours. Discard the hexane extract.[11]

• Extraction:

  • Mix the defatted peanut skins with a 70% ethanol-water solution (a solid-to-solvent ratio of 1:20 w/v is recommended).[4]

  • Agitate the mixture using a mechanical shaker or sonicator for a defined period (e.g., 30 minutes to 24 hours).

• Separation: Centrifuge the mixture to pellet the solid material and decant the supernatant.

• Solvent Removal: Concentrate the supernatant using a rotary evaporator to remove the ethanol and water.

• Analysis: The resulting extract can be redissolved in a suitable solvent and analyzed by GC-MS. Due to the complexity of the extract, a prior fractionation step using column chromatography may be necessary to isolate the volatile esters.

Purification by Flash Chromatography

Flash chromatography is a rapid and efficient method for purifying specific compounds from a crude extract.

Materials:

• Crude extract containing 2-phenylethyl propionate

• Silica (B1680970) gel (for normal-phase chromatography)

• A suitable solvent system (e.g., a gradient of hexane and ethyl acetate)

• Flash chromatography system (column, pump, fraction collector)

• Thin-layer chromatography (TLC) plates and developing chamber

• UV lamp

Protocol:

• Sample Preparation: Dissolve the crude extract in a minimal amount of the initial eluting solvent or a stronger solvent that is then adsorbed onto a small amount of silica gel.

• Column Packing: Pack a glass column with silica gel slurried in the initial, non-polar eluting solvent (e.g., hexane).

• Loading the Sample: Carefully load the prepared sample onto the top of the silica gel bed.

• Elution: Begin the elution with the non-polar solvent, gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate). This can be done in a stepwise or continuous gradient.

• Fraction Collection: Collect fractions of the eluate in separate tubes.

• Monitoring: Monitor the separation by spotting fractions onto a TLC plate, developing the plate in an appropriate solvent system, and visualizing the spots under a UV lamp.

• Combining and Concentrating: Combine the fractions that contain the pure 2-phenylethyl propionate (as determined by TLC) and remove the solvent using a rotary evaporator.

• Purity Confirmation: Confirm the purity of the isolated compound by GC-MS analysis.

Conclusion

This guide provides a comprehensive overview of the natural sources, biosynthesis, and methods for the isolation and purification of 2-phenylethyl propionate. The detailed protocols and workflow diagrams offer a practical framework for researchers and professionals in the fields of natural product chemistry, flavor and fragrance development, and drug discovery. Further research is warranted to obtain more precise quantitative data on the concentration of 2-phenylethyl propionate in a wider range of natural sources and to optimize extraction and purification protocols for industrial-scale production.

References

• 1. journals.modares.ac.ir [journals.modares.ac.ir]
• 2. researchgate.net [researchgate.net]
• 3. Comparative analysis of the aroma characteristics of three different cultivars of guavas under different storage conditions using HS-SPME-GC–MS and HS-GC-IMS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Valorization of Peanut Skin as Agricultural Waste Using Various Extraction Methods: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Extraction of Peanut Skins | Encyclopedia MDPI [encyclopedia.pub]
• 6. Extracts of Peanut Skins as a Source of Bioactive Compounds: Methodology and Applications [mdpi.com]
• 7. globalsciencebooks.info [globalsciencebooks.info]
• 8. actifsprecieux.com [actifsprecieux.com]
• 9. greenaria.in [greenaria.in]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. mdpi.com [mdpi.com]

Spectroscopic Profile of 2-Phenylethyl Propionate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-phenylethyl propionate (B1217596), a compound of interest in flavor, fragrance, and pharmaceutical research. The following sections detail its mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy characteristics, including experimental protocols and tabulated data for easy reference.

Mass Spectrometry (MS)

Mass spectrometry of 2-phenylethyl propionate is typically performed using gas chromatography-mass spectrometry (GC-MS) with electron ionization (EI). The resulting mass spectrum provides valuable information about the molecular weight and fragmentation pattern of the molecule, aiding in its identification and structural elucidation.

Data Presentation

The electron ionization mass spectrum of 2-phenylethyl propionate is characterized by a prominent molecular ion peak and several key fragment ions. The most abundant fragments are summarized in the table below.

m/z	Relative Intensity (%)	Proposed Fragment Ion
178	Not specified	[M]+ (Molecular Ion)
104	99.99	[C8H8]+ (Styrene cation)
91	11.77	[C7H7]+ (Tropylium cation)
57	48.76	[C3H5O]+ (Propionyl cation)
29	23.89	[C2H5]+ (Ethyl cation)

Data sourced from PubChem CID 31225.[1]

Experimental Protocol

Sample Preparation: A dilute solution of 2-phenylethyl propionate in a volatile organic solvent, such as dichloromethane (B109758) or ethyl acetate, is prepared.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used.

Gas Chromatography (GC) Method:

• Injector Temperature: 250 °C

• Column: A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Oven Temperature Program: An initial temperature of 70°C is held for 2 minutes, then ramped to 280°C at a rate of 10°C/min, with a final hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate.

Mass Spectrometry (MS) Method:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C

• Mass Range: Scan from m/z 40 to 400.

Data Analysis: The mass spectrum of the peak corresponding to 2-phenylethyl propionate is extracted and analyzed for its molecular ion and fragmentation pattern.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The IR spectrum of 2-phenylethyl propionate exhibits characteristic absorption bands corresponding to its ester and aromatic functionalities.

Data Presentation

The key IR absorption bands for 2-phenylethyl propionate are presented in the table below.

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
~3030	C-H (aromatic)	Stretching
~2970	C-H (aliphatic)	Stretching
~1735	C=O (ester)	Stretching
~1495, 1455	C=C (aromatic)	Stretching
~1180	C-O (ester)	Stretching
~750, 695	C-H (aromatic)	Out-of-plane bending

Experimental Protocol

Sample Preparation: For liquid samples like 2-phenylethyl propionate, the spectrum can be obtained directly as a thin film between two salt plates (e.g., NaCl or KBr) or by using an Attenuated Total Reflectance (ATR) accessory.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition (Thin Film Method):

• Place a drop of the neat liquid sample onto one salt plate.

• Carefully place the second salt plate on top to create a thin, uniform film.

• Mount the plates in the spectrometer's sample holder.

• Acquire the spectrum over the range of 4000-400 cm⁻¹.

• Perform a background scan with the empty salt plates prior to sample analysis.

Data Acquisition (ATR Method):

• Ensure the ATR crystal is clean.

• Place a drop of the neat liquid sample directly onto the crystal.

• Acquire the spectrum over the range of 4000-400 cm⁻¹.

• A background scan of the clean, empty ATR crystal should be taken beforehand.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. Both ¹H and ¹³C NMR are essential for the complete structural characterization of 2-phenylethyl propionate.

Data Presentation

¹H NMR (Proton NMR)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.31 - 7.19	m	5H	C₆H₅-
4.28	t	2H	-O-CH₂-CH₂-Ph
2.94	t	2H	-O-CH₂-CH₂-Ph
2.31	q	2H	-CO-CH₂-CH₃
1.14	t	3H	-CO-CH₂-CH₃

¹³C NMR (Carbon-13 NMR)

Chemical Shift (δ, ppm)	Assignment
174.4	C=O
138.0	C (aromatic, ipso)
129.0	CH (aromatic)
128.5	CH (aromatic)
126.5	CH (aromatic)
64.9	-O-CH₂-
35.1	-CH₂-Ph
27.6	-CO-CH₂-
9.2	-CH₃

Experimental Protocol

Sample Preparation: Approximately 5-10 mg of 2-phenylethyl propionate is dissolved in about 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), may be added.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

• Pulse Sequence: A standard single-pulse experiment.

• Number of Scans: Typically 8-16 scans are sufficient.

• Relaxation Delay: 1-2 seconds.

• Spectral Width: A range that encompasses all proton signals (e.g., 0-10 ppm).

¹³C NMR Acquisition:

• Pulse Sequence: A standard proton-decoupled pulse experiment.

• Number of Scans: A larger number of scans (e.g., 128 or more) is typically required due to the lower natural abundance of ¹³C.

• Relaxation Delay: 2-5 seconds.

• Spectral Width: A range that covers all carbon signals (e.g., 0-200 ppm).

Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected. The chemical shifts are referenced to the solvent peak or TMS.

Experimental and Logical Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a compound like 2-phenylethyl propionate.

General workflow for spectroscopic analysis.

References

• 1. 2-Phenylethyl propionate | C11H14O2 | CID 31225 - PubChem [pubchem.ncbi.nlm.nih.gov]

Bioactivity and Pharmacological Profile of 2-Phenylethyl Propionate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Phenylethyl propionate (B1217596) is a naturally occurring ester with a prominent role as a fragrance component and a United States Environmental Protection Agency (EPA) classified minimum-risk pesticide.[1][2] Found in various plants and food items, this compound is primarily utilized as an insect attractant, particularly for the Japanese beetle.[1][3] While its toxicological profile suggests low acute toxicity, its broader pharmacological activities remain largely unexplored. This technical guide provides a comprehensive overview of the known bioactivity and pharmacological profile of 2-phenylethyl propionate, summarizing its physicochemical properties, synthesis, and established biological effects. It also delves into its potential, though less studied, antifungal, anti-inflammatory, and antimicrobial properties, drawing inferences from related compounds where direct data is unavailable. This document aims to serve as a foundational resource for researchers and professionals in drug development interested in the potential applications of this compound.

Physicochemical Properties

2-Phenylethyl propionate is a colorless liquid with a characteristic sweet, floral, and fruity aroma. Its key physicochemical properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₁H₁₄O₂	[4]
Molecular Weight	178.23 g/mol	[5]
CAS Number	122-70-3	[1]
Appearance	Colorless liquid
Odor	Sweet, floral, fruity
Boiling Point	245 °C	[2]
Density	1.007 g/mL at 25 °C	[2]
Flash Point	113 °C	[2]
Vapor Pressure	6.853 Pa at 25 °C	[6]
Solubility	Insoluble in water; soluble in ethanol (B145695) and propylene (B89431) glycol	[1]

Synthesis

The primary method for synthesizing 2-phenylethyl propionate is through the Fischer esterification of 2-phenylethanol (B73330) and propionic acid, typically in the presence of an acid catalyst such as sulfuric acid.[1][7]

Experimental Protocol: Fischer Esterification of 2-Phenylethyl Propionate

Objective: To synthesize 2-phenylethyl propionate from 2-phenylethanol and propionic acid.

Materials:

• 2-Phenylethanol

• Propionic acid

• Concentrated sulfuric acid (catalyst)

• Anhydrous sodium sulfate

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Round-bottom flask, reflux condenser, separatory funnel, heating mantle, and standard laboratory glassware.

Procedure:

• In a round-bottom flask, combine equimolar amounts of 2-phenylethanol and propionic acid. An excess of one reactant can be used to drive the equilibrium towards the product.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Set up the apparatus for reflux and heat the mixture for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and dilute with diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted propionic acid), and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the solution under reduced pressure to obtain the crude 2-phenylethyl propionate.

• Further purification can be achieved by vacuum distillation.[7][8][9][10]

Logical Relationship of Synthesis:

Fischer esterification of 2-phenylethyl propionate.

Bioactivity and Pharmacological Profile

Insect Attractant Activity

The most well-documented biological activity of 2-phenylethyl propionate is its role as an insect attractant. It is a key component in lures for the Japanese beetle (Popillia japonica), often used in combination with other compounds to enhance its efficacy.[3][11]

Mechanism of Action: 2-Phenylethyl propionate acts as a kairomone, a chemical signal that benefits the receiver (the insect) by indicating a food source or suitable oviposition site. It lures the insects into traps, thereby reducing their population in a given area.[6] In some formulations, it is also suggested to kill insects on contact by disrupting their exoskeletons.

Synergistic Effects: The attractant properties of 2-phenylethyl propionate are significantly enhanced when combined with other volatile compounds, such as eugenol (B1671780) and geraniol.[3]

Experimental Protocol: Wind Tunnel Bioassay for Insect Attractancy

Objective: To evaluate the attractant properties of 2-phenylethyl propionate for a target insect species.

Materials:

• Wind tunnel

• Odor source (e.g., rubber septum impregnated with 2-phenylethyl propionate)

• Test insects (e.g., Japanese beetles)

• Release cage

• Video recording equipment (optional)

• Solvent for control (e.g., hexane)

Procedure:

• Preparation of Odor Source: A specific dose of 2-phenylethyl propionate is loaded onto a dispenser, such as a rubber septum. A solvent-only dispenser is used as a control.

• Wind Tunnel Setup: The odor source is placed at the upwind end of the wind tunnel. Airflow, temperature, and light conditions are controlled to mimic the natural environment of the test insect.

• Insect Acclimation: Insects are acclimated to the test conditions for a set period before the assay.

• Insect Release: Insects are released from a cage at the downwind end of the tunnel.

• Behavioral Observation: The flight path and behavior of the insects are observed and recorded. Key metrics include the percentage of insects taking flight, the percentage flying upwind, and the percentage making contact with the odor source.

• Data Analysis: The behavioral responses to 2-phenylethyl propionate are compared to the responses to the solvent control.

Experimental Workflow for Insect Attractancy Bioassay:

Workflow for a wind tunnel bioassay.

Antifungal Activity

2-Phenylethyl propionate has demonstrated antifungal properties, although this is a less-explored area of its bioactivity.[2] The exact mechanism is not fully elucidated for this specific compound, but it is hypothesized to involve disruption of the fungal cell membrane. The propionic acid moiety is known to induce mitochondria-mediated apoptosis in fungi.

Experimental Protocol: Antifungal Susceptibility Testing (Broth Microdilution)

Objective: To determine the minimum inhibitory concentration (MIC) of 2-phenylethyl propionate against a specific fungal strain.

Materials:

• 2-Phenylethyl propionate

• Fungal isolate (e.g., Candida albicans)

• Sterile 96-well microtiter plates

• Culture medium (e.g., RPMI-1640)

• Spectrophotometer or plate reader

Procedure:

• Preparation of Stock Solution: A stock solution of 2-phenylethyl propionate is prepared in a suitable solvent (e.g., DMSO).

• Serial Dilutions: Serial twofold dilutions of the compound are prepared in the microtiter plate wells using the culture medium.

• Inoculum Preparation: A standardized inoculum of the fungal strain is prepared and added to each well.

• Incubation: The plate is incubated at an appropriate temperature for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of fungal growth, which can be assessed visually or by measuring the optical density at a specific wavelength.

Potential Anti-inflammatory Activity

There is currently no direct evidence for the anti-inflammatory activity of 2-phenylethyl propionate. However, as a phenylpropanoid derivative, it belongs to a class of compounds known to possess anti-inflammatory properties.[12][13] Phenylpropanoids can modulate inflammatory pathways by inhibiting the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines (e.g., TNF-α, IL-1β, IL-6).[14][15] This is often achieved through the inhibition of key enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), and by modulating signaling pathways such as NF-κB.[12]

Hypothesized Anti-inflammatory Signaling Pathway:

References

• 1. ecommons.cornell.edu [ecommons.cornell.edu]
• 2. 2-Phenethyl propionate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Propanoic acid, 2-phenylethyl ester [webbook.nist.gov]
• 5. 2-Phenylethyl propionate | C11H14O2 | CID 31225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. naturepest.com [naturepest.com]
• 7. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 8. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 9. community.wvu.edu [community.wvu.edu]
• 10. cerritos.edu [cerritos.edu]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. A Review on Anti-Inflammatory Activity of Phenylpropanoids Found in Essential Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Plant phenylpropanoids as emerging anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. A review on anti-inflammatory activity of phenylpropanoids found in essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]

Literature review on the discovery and history of 2-phenylethyl propionate

An In-depth Guide for Researchers and Drug Development Professionals

Introduction

2-Phenylethyl propionate (B1217596) (PEPA), a naturally occurring ester with the chemical formula C₁₁H₁₄O₂, is a molecule of significant interest across various scientific and commercial domains. Possessing a characteristic sweet, floral, and fruity aroma reminiscent of rose and honey, it has a long history of use as a fragrance and flavoring agent.[1][2] More recently, its potent bioactivity as an insect attractant has led to its development and use in pest management strategies.[3] This technical guide provides a comprehensive review of the discovery, history, synthesis, and key experimental findings related to 2-phenylethyl propionate, tailored for researchers, scientists, and professionals in drug development.

Discovery and Historical Milestones

For many decades, its primary application was in the fragrance and flavor industries, valued for its pleasant aromatic properties.[1][7] A pivotal moment in the history of 2-phenylethyl propionate came in the early 1970s with the discovery of its powerful insect-attracting capabilities. A team of researchers from the United States Department of Agriculture, T.P. McGovern, M. Beroza, and T.L. Ladd, identified it as a potent attractant for the Japanese beetle (Popillia japonica), a significant agricultural pest.[3] Their work, detailed in a 1970 publication in the Journal of Economic Entomology and a 1973 patent, established that 2-phenylethyl propionate, particularly in combination with eugenol (B1671780), was significantly more effective at luring Japanese beetles than the standard lures used at the time.[1][3] This discovery opened a new chapter for the compound, leading to its development as a valuable tool in integrated pest management programs.

In recognition of its long history of safe use in food, the Flavor and Extract Manufacturers Association (FEMA) designated 2-phenylethyl propionate as Generally Recognized as Safe (GRAS) for use as a flavoring agent (FEMA number 2867).[8][9] Subsequently, due to its non-toxic mode of action and low risk to non-target organisms, the U.S. Environmental Protection Agency (EPA) classified it as a minimum-risk pesticide, exempting it from the requirement of a tolerance when used in pesticide formulations.[3][5]

Chemical and Physical Properties

2-Phenylethyl propionate is a colorless liquid at room temperature with the following key properties:

Property	Value
Molecular Formula	C₁₁H₁₄O₂
Molecular Weight	178.23 g/mol
CAS Number	122-70-3
Boiling Point	245 °C
Density	1.007 g/mL at 25 °C
Refractive Index	n20/D 1.493
Odor	Floral, rose, fruity, honey
Natural Occurrence	Guava, peanuts, apple cider, beer, rum, various cheeses

Sources:[2][3]

Experimental Protocols

Synthesis of 2-Phenylethyl Propionate via Fischer Esterification

The most common and historically significant method for synthesizing 2-phenylethyl propionate is the Fischer-Speier esterification.

Reactants:

• Phenethyl alcohol (C₈H₁₀O)

• Propionic acid (C₃H₆O₂)

• Concentrated sulfuric acid (H₂SO₄) (catalyst)

Procedure:

• In a round-bottom flask, combine equimolar amounts of phenethyl alcohol and propionic acid. An excess of one of the reactants, typically the less expensive one, can be used to shift the equilibrium towards the product.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Fit the flask with a reflux condenser and heat the mixture to reflux for several hours. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Wash the mixture with water to remove the acid catalyst and any unreacted alcohol.

• Neutralize any remaining acid by washing with a dilute solution of sodium bicarbonate.

• Wash again with water to remove any residual salts.

• Dry the organic layer over an anhydrous drying agent, such as anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Purify the resulting crude ester by fractional distillation under reduced pressure to obtain pure 2-phenylethyl propionate.[10]

Fischer-Speier esterification of 2-phenylethyl propionate.

Field Trapping Protocol for Japanese Beetle Attraction

The following is a generalized protocol based on the methodologies described in the foundational research on 2-phenylethyl propionate as a Japanese beetle attractant.

Materials:

• Japanese beetle traps

• Lures containing 2-phenylethyl propionate and eugenol in various ratios (e.g., 7:3)

• Control lures (standard lure of the time, e.g., phenethyl butyrate (B1204436) and eugenol)

• Stakes for mounting traps

• Collection bags or containers for captured beetles

Procedure:

• Select a test site with a known population of Japanese beetles, such as a field of Lespedeza or a turf area.

• Set up traps in a randomized block design to minimize the effects of location on capture rates. Traps should be spaced sufficiently far apart to avoid interference between lures.

• Mount each trap on a stake at a consistent height above the ground.

• Bait each trap with one of the test lures or a control lure.

• Expose the traps for a predetermined period, typically 1 to 3 days.

• At the end of the exposure period, collect the captured beetles from each trap.

• Count the number of male and female beetles captured in each trap.

• Analyze the data statistically (e.g., using ANOVA) to determine if there are significant differences in the number of beetles captured by the different lures.[1]

Workflow for Japanese beetle attractant field testing.

Mechanism of Action: Olfactory Signaling Pathway

The attraction of insects like the Japanese beetle to 2-phenylethyl propionate is mediated by their olfactory system. While the precise signaling cascade for this specific molecule in Popillia japonica is a subject of ongoing research, a general model for floral ester perception in insects can be described. This process typically involves the binding of the volatile odorant molecule to an Odorant Receptor (OR) located on the dendritic membrane of an Olfactory Sensory Neuron (OSN). This binding event can trigger a dual signaling cascade involving both a rapid ionotropic response and a more sustained metabotropic (G-protein coupled) response.

Ionotropic Pathway: The OR is part of a heteromeric complex with a highly conserved co-receptor called Orco. Upon binding of 2-phenylethyl propionate to the specific OR, the complex undergoes a conformational change, opening a non-selective cation channel. This leads to an influx of positive ions, depolarizing the neuron and generating an action potential.

Metabotropic Pathway: In parallel, the odorant-bound OR can act as a G-protein coupled receptor (GPCR). This activates a G-protein (typically Gαs or Gαq), which in turn stimulates the production of a second messenger, such as cyclic AMP (cAMP) by adenylyl cyclase or inositol (B14025) trisphosphate (IP₃) by phospholipase C. These second messengers can then modulate the activity of other ion channels, leading to a more prolonged and potentially amplified neuronal response.

Generalized insect olfactory signaling pathway for floral esters.

Quantitative Data Summary

The following table summarizes the key quantitative findings from the early research on 2-phenylethyl propionate as a Japanese beetle attractant.

Lure Composition	Ratio (by volume)	Relative Attractiveness (vs. Standard Lure)
Phenethyl Propionate : Eugenol	9 : 1	Up to 8.7x
Phenethyl Propionate : Eugenol	7 : 3	4.4x
Phenethyl Propionate : Eugenol	1 : 9	> 2x
Phenethyl Propionate : Eugenol : Geraniol	3 : 7 : 3	Significantly higher than PEPA:Eugenol alone

Source:[1][11]

Conclusion

2-Phenylethyl propionate has a rich history, evolving from a classic fragrance and flavor component, whose synthesis is based on late 19th-century organic chemistry, to a key component in modern, environmentally-friendly pest management strategies. Its discovery as a potent attractant for the Japanese beetle in the 1970s marked a significant turning point in its application. Understanding its synthesis, the experimental protocols for evaluating its efficacy, and the underlying biochemical mechanisms of its action is crucial for the continued development of novel applications, including in the fields of agriculture and drug development. The dual ionotropic and metabotropic signaling pathways involved in its perception by insects highlight the complexity of chemosensation and offer potential targets for the development of more specific and effective semiochemical-based products. Further research into the specific olfactory receptors and downstream signaling components in target pests will undoubtedly pave the way for even more refined and targeted applications of this versatile molecule.

References

• 1. foreverest.org [foreverest.org]
• 2. Esters in the Food and Cosmetic Industries: An Overview of the Reactors Used in Their Biocatalytic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Olfactory receptors: GPCRs and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Access to the odor world: olfactory receptors and their role for signal transduction in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. umsl.edu [umsl.edu]
• 8. cerritos.edu [cerritos.edu]
• 9. researchgate.net [researchgate.net]
• 10. community.wvu.edu [community.wvu.edu]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Thermochemical and Physical Properties of 2-Phenylethyl Propionate

Abstract: This technical guide provides a comprehensive overview of the known physical and thermochemical properties of 2-phenylethyl propionate (B1217596) (CAS No. 122-70-3), an ester recognized for its characteristic floral and fruity aroma.[1][2][3] The document is intended for researchers, scientists, and professionals in drug development and materials science. It consolidates key physical constants and available thermochemical data into structured tables for ease of reference. Furthermore, it outlines the standard experimental methodologies employed for the determination of these properties and includes a visual representation of a typical experimental workflow.

General and Chemical Properties

2-Phenylethyl propionate, also known as phenethyl propanoate, is the ester formed from phenethyl alcohol and propionic acid.[4][5] It is a colorless liquid at room temperature with a sweet odor reminiscent of red roses, honey, and fruit.[1][6][7] Natural occurrences have been reported in various foods and plants, including peanuts, guava, and certain cheeses.[3][4][8]

Molecular Formula: C₁₁H₁₄O₂[2][4] Molecular Weight: 178.23 g/mol [1][2][4] Synonyms: Phenethyl propionate, Propanoic acid, 2-phenylethyl ester, Benzylcarbinyl propionate[2][9][10]

Physical Constants

The physical properties of 2-phenylethyl propionate have been well-documented across various sources. The following table summarizes the key physical constants.

Property	Value	Source(s)
Physical State	Colorless Liquid	[1][4]
Boiling Point	244 - 245 °C at 760 mmHg	[1][2][11]
251.9 °C at 760 mmHg	[9]
298.3 ± 9.0 °C at 760 mmHg	[4][7]
Melting Point	< 25 °C	[1][3][4][9]
Density / Specific Gravity	1.007 - 1.016 g/cm³ at 25 °C	[3][6][9]
1.02 at 25/25 °C	[1][4]
Refractive Index (n_D^20)	1.489 - 1.499	[1][11]
1.493	[3][6][9]
Vapor Pressure	0.0199 - 0.051 mmHg at 25 °C	[1][4][9]
6.853 Pa at 25 °C	[3][6]
Flash Point	> 100 °C (> 212 °F)	[6][11]
107.4 °C	[9]
Water Solubility	136 mg/L at 25 °C (estimated)	[3][4][6][9][11]
logP (Octanol/Water)	2.8 (estimated)	[9][11]

Thermochemical Data

Critically evaluated thermochemical data for 2-phenylethyl propionate is less prevalent in publicly accessible literature. The National Institute of Standards and Technology (NIST) maintains comprehensive thermochemical databases, which may contain detailed information on properties such as enthalpy of formation and heat capacity, often available through subscription services. For many esters, these values are determined experimentally via calorimetry or estimated using computational methods and group-additivity schemes.[12][13][14]

Property	Value	Source(s)
Ideal Gas Heat Capacity (Cp,gas)	Data not publicly available. Accessible via NIST/TRC databases.	[15]
Enthalpy of Formation (ΔfH°gas)	Data not publicly available. Accessible via NIST/TRC databases.	[15]
Enthalpy of Vaporization (ΔvapH)	Data not publicly available. Accessible via NIST/TRC databases.	[15]
Enthalpy of Fusion (ΔfusH°)	Data not publicly available. Accessible via NIST/TRC databases.	[15]

Experimental Protocols

Specific experimental protocols for the determination of properties for 2-phenylethyl propionate are not detailed in the available literature. However, standard organic chemistry laboratory procedures are applicable.

Determination of Boiling Point by Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common method for its determination is simple distillation.[16]

• Apparatus Setup: A distillation flask is filled with the liquid sample (e.g., 2-phenylethyl propionate) and a few boiling chips to ensure smooth boiling. The flask is connected to a condenser, and a thermometer is positioned so that the top of the bulb is level with the side arm of the distillation head.[16]

• Heating: The flask is gently heated. As the liquid boils, the vapor rises.

• Temperature Reading: The temperature is recorded when the vapor surrounds the thermometer bulb and remains constant. This stable temperature, characterized by the continuous condensation of vapor into the condenser, is the boiling point.[16]

Determination of Melting Point

While 2-phenylethyl propionate is a liquid at room temperature, this method is crucial for solid organic compounds. The melting point is a key indicator of purity.[17]

• Sample Preparation: A small amount of the solid compound is packed into a capillary tube.

• Apparatus: The capillary tube is placed in a melting point apparatus alongside a thermometer.[17]

• Heating and Observation: The sample is heated slowly. The temperature range is recorded from the point at which the first drop of liquid appears to when the entire sample has liquefied. A pure compound typically exhibits a sharp melting range of 0.5-2 °C.[17]

Determination of Enthalpy of Formation by Combustion Calorimetry

The standard enthalpy of formation of an organic compound is often determined using combustion calorimetry.

• Sample Preparation: A precisely weighed sample of the substance is placed in a crucible inside a high-pressure vessel known as a "bomb."

• Combustion: The bomb is filled with pure oxygen under high pressure and submerged in a known quantity of water in a calorimeter. The sample is ignited electrically.

• Temperature Measurement: The complete combustion of the organic compound releases heat, which is absorbed by the bomb and the surrounding water, causing a temperature increase. This temperature change is measured with high precision.

• Calculation: The heat of combustion is calculated from the temperature rise and the known heat capacity of the calorimeter. The enthalpy of formation can then be derived from the heat of combustion using Hess's Law, along with the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).[12][18]

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the characterization of a liquid organic compound like 2-phenylethyl propionate.

Caption: Workflow for Physical and Thermochemical Characterization.

References

• 1. 2-Phenylethyl propionate | C11H14O2 | CID 31225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 2-PHENYLETHYL PROPIONATE CAS#: 122-70-3 [m.chemicalbook.com]
• 4. ecommons.cornell.edu [ecommons.cornell.edu]
• 5. 2-Phenethyl propionate - Wikipedia [en.wikipedia.org]
• 6. chembk.com [chembk.com]
• 7. naturepest.com [naturepest.com]
• 8. 2-PHENYLETHYL PROPIONATE | 122-70-3 [chemicalbook.com]
• 9. lookchem.com [lookchem.com]
• 10. 2-Phenylethyl Propionate | 122-70-3 | TCI AMERICA [tcichemicals.com]
• 11. phenethyl propionate, 122-70-3 [thegoodscentscompany.com]
• 12. Structure-energy relationships in unsaturated esters of carboxylic acids. Thermochemical measurements and ab initio calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Propanoic acid, 2-phenylethyl ester (CAS 122-70-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. sc.uobaghdad.edu.iq [sc.uobaghdad.edu.iq]
• 18. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Solubility of 2-Phenylethyl Propionate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-phenylethyl propionate (B1217596), a widely used fragrance and flavoring agent. Understanding its solubility in various organic solvents is critical for its application in formulations, chemical synthesis, and purification processes. This document compiles available solubility data, presents detailed experimental protocols for its determination, and offers visual representations of experimental workflows.

Core Concepts in Solubility

The solubility of a substance is its property to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of 2-phenylethyl propionate, an ester, in organic solvents is primarily governed by the principle of "like dissolves like." This principle suggests that substances with similar polarities are more likely to be soluble in one another. As a relatively non-polar compound due to its ester group and phenyl ring, 2-phenylethyl propionate is expected to exhibit good solubility in a range of organic solvents.

Quantitative Solubility Data

Precise quantitative solubility data for 2-phenylethyl propionate in a wide array of organic solvents is not extensively documented in publicly available literature. However, based on its chemical structure and information from various chemical databases, a qualitative and semi-quantitative understanding can be established.

Solvent	Chemical Class	Qualitative Solubility	Quantitative Solubility (at 25°C)	Citation
Water	Protic	Insoluble	136 mg/L	[1][2]
Alcohols (e.g., Ethanol, Methanol)	Protic	Miscible	Not specified	[3]
Ether (e.g., Diethyl ether)	Ether	Miscible	Not specified	[3]
Oils (e.g., Paraffin oil)	Hydrocarbon	Soluble	Not specified	[1]
Dipropylene Glycol	Glycol Ether	Soluble	Not specified	[1]
Propylene Glycol	Glycol	Soluble	Not specified	[1]

Note: "Miscible" indicates that the two liquids can be mixed in all proportions to form a homogeneous solution. "Soluble" indicates that the solute dissolves in the solvent to a significant extent, but not necessarily in all proportions. The lack of specific g/100mL or mol/L data highlights a gap in the current chemical literature.

Experimental Protocols for Solubility Determination

For researchers requiring precise quantitative solubility data, the following experimental protocols are provided as a guideline. These methods can be adapted for the determination of 2-phenylethyl propionate solubility in various organic solvents.

Method 1: Gravimetric Method for Determining Solubility

This method is a straightforward and reliable technique for determining the solubility of a liquid solute in a liquid solvent.

Materials:

• 2-Phenylethyl propionate (solute)

• Organic solvent of interest

• Analytical balance (accurate to ±0.0001 g)

• Thermostatically controlled water bath or incubator

• Vials with sealed caps

• Syringe filters (chemically compatible with the solvent)

• Evaporating dish or pre-weighed beaker

• Vacuum oven or desiccator

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 2-phenylethyl propionate to a known volume of the organic solvent in a sealed vial. An excess is ensured when a separate phase of the solute is visible.

  • Place the vial in a thermostatically controlled environment (e.g., water bath) set to the desired temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. Constant stirring or shaking is recommended.

• Sample Collection and Filtration:

  • Allow the vial to stand undisturbed in the thermostatically controlled environment for at least 2 hours to allow any undissolved solute to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe.

  • Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporating dish or beaker to remove any undissolved micro-droplets.

• Solvent Evaporation and Mass Determination:

  • Weigh the evaporating dish containing the filtered saturated solution.

  • Carefully evaporate the solvent under a gentle stream of inert gas or in a vacuum oven at a temperature that will not cause the evaporation of 2-phenylethyl propionate (boiling point ~245°C).

  • Once the solvent is completely evaporated, place the evaporating dish in a desiccator to cool to room temperature.

  • Weigh the evaporating dish with the remaining 2-phenylethyl propionate.

• Calculation of Solubility:

  • Calculate the mass of the dissolved 2-phenylethyl propionate by subtracting the initial weight of the empty evaporating dish from the final weight.

  • The solubility can then be expressed in various units, such as grams of solute per 100 mL of solvent or moles of solute per liter of solution.

Method 2: Spectroscopic Method for Determining Miscibility

For determining if 2-phenylethyl propionate is miscible with a solvent, a simple visual inspection is often sufficient. However, for a more rigorous determination, a spectroscopic method can be employed.

Materials:

• 2-Phenylethyl propionate

• Organic solvent of interest

• UV-Vis Spectrophotometer

• Quartz cuvettes

• Volumetric flasks

Procedure:

• Preparation of Standard Solutions:

  • Prepare a series of standard solutions of 2-phenylethyl propionate in the solvent of interest at known concentrations.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for 2-phenylethyl propionate.

  • Construct a calibration curve by plotting absorbance versus concentration.

• Preparation of Test Mixtures:

  • Prepare several mixtures of 2-phenylethyl propionate and the solvent in different proportions (e.g., 10:90, 25:75, 50:50, 75:25, 90:10 by volume).

• Analysis:

  • Visually inspect each mixture for any signs of phase separation or turbidity. The absence of a meniscus and a clear solution indicates miscibility.

  • For a quantitative confirmation, dilute a sample from a mixture that appears homogeneous and measure its absorbance. Use the calibration curve to determine the concentration. If the measured concentration corresponds to the expected concentration based on the mixture's proportion, it confirms miscibility.

Visualizing the Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of 2-phenylethyl propionate using the gravimetric method.

Caption: Gravimetric method workflow for solubility.

Conclusion

While precise, quantitative solubility data for 2-phenylethyl propionate in a comprehensive range of organic solvents remains an area for further research, its qualitative solubility profile indicates good compatibility with common non-polar and moderately polar organic solvents. For applications requiring exact solubility values, the detailed experimental protocols provided in this guide offer a robust framework for their determination. This information is intended to empower researchers and professionals in the fields of chemistry and drug development to effectively utilize 2-phenylethyl propionate in their work.

References

• 1. phenethyl propionate, 122-70-3 [thegoodscentscompany.com]
• 2. 2-PHENYLETHYL PROPIONATE CAS#: 122-70-3 [m.chemicalbook.com]
• 3. 2-Phenylethyl propionate | C11H14O2 | CID 31225 - PubChem [pubchem.ncbi.nlm.nih.gov]

Identification of 2-phenylethyl propionate in essential oil fractions

An In-depth Technical Guide to the Identification of 2-Phenylethyl Propionate (B1217596) in Essential Oil Fractions

Introduction

2-Phenylethyl propionate (also known as phenethyl propionate) is an ester recognized for its pleasant floral and fruity aroma.[1] It is a naturally occurring compound found in various plants and food products, including guava, peanuts, apple cider, beer, and various cheeses.[2] Chemically, it is the ester of 2-phenylethanol (B73330) and propionic acid, with the molecular formula C₁₁H₁₄O₂.[3][4] In the fragrance and flavor industries, it is a valuable ingredient, and it also sees use as an insect attractant in certain pesticide formulations.[5] For researchers and professionals in drug development and natural products chemistry, accurately identifying and quantifying 2-phenylethyl propionate within the complex matrix of an essential oil is a critical task for quality control, authentication, and discovery.

This guide provides a technical overview of the methodologies employed for the identification of 2-phenylethyl propionate in essential oil fractions, with a focus on chromatographic techniques.

Natural Occurrence

2-Phenylethyl propionate has been identified in a variety of natural sources. The presence of this ester contributes to the characteristic aroma and flavor profiles of these products.

Natural Source	Reference
Apple Brandy (Calvados)	[3]
Beer	[2][3]
Blue Cheeses	[3]
Cider (Apple Wine)	[3][6]
Guava (Psidium guajava)	[2]
Honey	[3]
Mangifera Species	[3]
Mentha Oils	[6]
Peanuts (Arachis hypogaea L.)	[3]
Pelargonium endlicherianum	[7]
Rum	[3][6]
Whisky	[3]

Experimental Methodologies

The identification of 2-phenylethyl propionate in essential oils follows a multi-step process involving extraction of the oil from the plant matrix followed by sophisticated analytical separation and detection techniques.

Essential Oil Extraction

Extraction is the process of separating the volatile, aromatic compounds from the insoluble plant material (marc).[8] The choice of method depends on the plant material and the stability of the target compounds.

• Hydrodistillation: The most common method for extracting essential oils. Plant material is boiled in water, and the resulting steam, carrying the volatile oils, is condensed and collected.

• Steam Distillation: Live steam is passed through the plant material. This is less harsh than direct boiling and is suitable for heat-sensitive compounds.

• Solvent Extraction: An organic solvent (e.g., hexane, ethanol) is used to dissolve the aromatic compounds. The solvent is later evaporated to yield a concrete, which can be further processed to an absolute. This method is used for delicate raw materials that cannot withstand the heat of distillation.

• Supercritical Fluid Extraction (SFE): Uses supercritical CO₂ as a solvent. This method is highly selective and provides a very pure extract without residual solvents, but it requires specialized equipment.

Analytical Identification

Gas Chromatography (GC) is the cornerstone for analyzing the composition of complex volatile mixtures like essential oils.[9] It separates individual components based on their boiling points and interaction with the stationary phase of the chromatographic column. For identification, GC is typically coupled with a detector, most commonly a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the definitive method for identifying unknown components. As each compound elutes from the GC column, it enters the mass spectrometer, where it is ionized and fragmented. The resulting fragmentation pattern, or mass spectrum, is a unique "fingerprint" that can be compared against spectral libraries (e.g., NIST, Wiley) for positive identification.[10][11]

• Gas Chromatography with Flame Ionization Detector (GC-FID): GC-FID is a robust technique used for quantification. The FID produces a signal proportional to the amount of carbon-containing compound burning in a hydrogen flame. While highly sensitive, it does not provide structural information for identification.[9]

• Comprehensive Two-Dimensional Gas Chromatography (GC×GC): For exceptionally complex essential oils, GC×GC provides significantly enhanced separation power.[12][13][14] It uses two columns with different stationary phases, allowing for a much higher degree of resolution than a single-column setup.[14] This is often coupled with a high-resolution time-of-flight mass spectrometer (TOF-MS) for accurate identification of co-eluting compounds.[12][13]

Experimental Protocol: GC-MS Analysis

The following is a generalized protocol for the identification of 2-phenylethyl propionate in an essential oil sample.

1. Sample Preparation:

• Dilute the essential oil sample to approximately 1% (v/v) in a suitable volatile solvent (e.g., hexane, ethyl acetate, or dichloromethane).
• If quantitative analysis is required, add an appropriate internal standard.
• Vortex the solution to ensure homogeneity.
• Transfer the diluted sample to a 2 mL GC autosampler vial.

2. GC-MS Instrumentation and Parameters:

• The parameters below are typical and may require optimization based on the specific instrument and essential oil matrix.

Parameter	Typical Setting
Gas Chromatograph
Injection Volume	1.0 µL
Injector Temperature	250 °C
Injection Mode	Split (e.g., 50:1 ratio)
Carrier Gas	Helium, constant flow (e.g., 1.0 mL/min)
Column	DB-5ms, HP-5ms, or similar nonpolar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness)
Oven Program	Initial temp 60 °C, hold for 2 min. Ramp at 3 °C/min to 240 °C, hold for 5 min.
Mass Spectrometer
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	40-450 amu
Solvent Delay	3-5 minutes (to prevent filament damage from the solvent peak)

3. Data Analysis and Identification:

• Process the acquired chromatogram to detect all separated peaks.
• For the peak corresponding to the retention time of 2-phenylethyl propionate, extract the mass spectrum.
• Compare the experimental mass spectrum with a reference spectrum from a commercial library (e.g., NIST). A high similarity index (>800/1000) suggests a good match.[11]
• Confirm the identity by comparing the experimental Linear Retention Index (LRI) with published values. The LRI is calculated by running a series of n-alkanes under the same GC conditions.

Visualized Workflows and Logic

Visual diagrams help clarify the experimental and logical processes involved in the identification of 2-phenylethyl propionate.

Figure 1. General Workflow for Essential Oil Analysis

Figure 2. Logical Pathway for GC-MS Identification

Conclusion

The identification of 2-phenylethyl propionate in essential oil fractions is a systematic process that relies on the powerful combination of gas chromatography and mass spectrometry. A robust methodology, from initial extraction to final data analysis, is crucial for accurate and reliable results. By comparing the mass spectrum and retention index of an unknown peak against established libraries and standards, researchers can confidently confirm the presence of this important aroma compound. For highly complex matrices, advanced techniques like GC×GC-TOF-MS offer the enhanced resolution necessary to parse individual components, aiding in the comprehensive characterization of essential oils for scientific research, quality control, and drug development.

References

• 1. Human Metabolome Database: Showing metabocard for 2-Phenylethyl propanoate (HMDB0035013) [hmdb.ca]
• 2. What is 2-Phenethyl Propionate? » Eco Pest Control [ecopest-control.com]
• 3. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 4. 2-Phenylethyl propionate (122-70-3) for sale [vulcanchem.com]
• 5. naturepest.com [naturepest.com]
• 6. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 7. 2-Phenylethyl propionate | C11H14O2 | CID 31225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. unido.org [unido.org]
• 9. academics.su.edu.krd [academics.su.edu.krd]
• 10. Production and purification of 2-phenylethanol by Saccharomyces cerevisiae using tobacco waste extract as a substrate [pubmed.ncbi.nlm.nih.gov]
• 11. Analysis of the Chemical Composition of the Essential Oil of Polygonum minus Huds. Using Two-Dimensional Gas Chromatography-Time-of-Flight Mass Spectrometry (GC-TOF MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. gcms.cz [gcms.cz]
• 14. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Synthesis of 2-Phenylethyl Propionate via Fischer Esterification: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 2-phenylethyl propionate (B1217596), an ester valued for its pleasant floral and fruity aroma, with applications in the fragrance, food, and pharmaceutical industries. The synthesis is achieved through the Fischer esterification of 2-phenylethyl alcohol and propionic acid, a classic and effective method for ester formation. This protocol outlines the reaction setup, purification, and characterization of the final product, supported by quantitative data and a visual representation of the experimental workflow.

Introduction

2-Phenylethyl propionate is an organic ester naturally found in various fruits and beverages.[1] Its synthesis is commonly achieved via Fischer esterification, an acid-catalyzed reaction between a carboxylic acid and an alcohol.[2] The reaction is reversible, and to drive the equilibrium towards the formation of the ester, an excess of one of the reactants is typically used, or the water formed during the reaction is removed.[3] This document presents a comprehensive protocol for the synthesis of 2-phenylethyl propionate, adaptable for both research and process development settings.

Reaction Scheme

The overall reaction for the synthesis of 2-phenylethyl propionate is as follows:

Figure 1. Fischer esterification of 2-phenylethyl alcohol with propionic acid.

Data Presentation

The following tables summarize the key quantitative data for the reactants and the product.

Table 1: Properties of Reactants

Compound	Molecular Formula	Molar Mass ( g/mol )	Density (g/mL)	Boiling Point (°C)
2-Phenylethyl Alcohol	C₈H₁₀O	122.16	1.02	219-221
Propionic Acid	C₃H₆O₂	74.08	0.99	141
Sulfuric Acid (catalyst)	H₂SO₄	98.08	1.84	337

Table 2: Properties of 2-Phenylethyl Propionate

Property	Value
Molecular Formula	C₁₁H₁₄O₂
Molar Mass ( g/mol )	178.23
Appearance	Colorless liquid
Odor	Floral, fruity
Density (g/mL)	1.007 at 25°C[4]
Boiling Point (°C)	245[4]
Refractive Index (n20/D)	1.493[4]

Experimental Protocols

This section provides a detailed methodology for the synthesis, purification, and characterization of 2-phenylethyl propionate.

Materials and Reagents

• 2-Phenylethyl alcohol (≥99%)

• Propionic acid (≥99%)

• Concentrated sulfuric acid (95-98%)

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Equipment

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Distillation apparatus (optional, for high purity)

• pH paper

• Standard laboratory glassware

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 2-phenylethyl propionate.

Detailed Procedure

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar, combine 2-phenylethyl alcohol and propionic acid. A molar excess of propionic acid (e.g., 1.5 to 2 equivalents) is recommended to drive the reaction towards the product.

  • Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total moles of the limiting reactant) to the mixture while stirring.

  • Attach a reflux condenser and heat the mixture to reflux using a heating mantle or oil bath. The reaction temperature should be maintained for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Transfer the cooled mixture to a separatory funnel.

  • Add an equal volume of cold water and a suitable organic solvent, such as diethyl ether, for extraction.

  • Gently shake the separatory funnel, venting frequently to release any pressure. Allow the layers to separate.

  • Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize the excess acid. Continue washing until the aqueous layer is neutral or slightly basic (test with pH paper). Be cautious as carbon dioxide gas will be evolved.

  • Wash the organic layer with a saturated sodium chloride solution (brine) to remove any remaining water-soluble impurities.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification and Characterization:

  • Filter the dried organic solution to remove the drying agent.

  • Remove the solvent using a rotary evaporator to obtain the crude 2-phenylethyl propionate.

  • For higher purity, the crude product can be purified by vacuum distillation.[5]

  • The final product should be characterized by spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy to confirm its identity and purity.

Expected Results and Characterization

A successful synthesis should yield a colorless liquid with a characteristic floral and fruity odor. The purity of the final product can be assessed by GC-MS.

Table 3: Spectroscopic Data for 2-Phenylethyl Propionate

Technique	Key Signals
¹H NMR (CDCl₃)	δ ~7.3 (m, 5H, Ar-H), 4.2 (t, 2H, -OCH₂-), 2.9 (t, 2H, Ar-CH₂-), 2.2 (q, 2H, -COCH₂-), 1.1 (t, 3H, -CH₃)
¹³C NMR (CDCl₃)	δ ~174 (C=O), 138 (Ar-C), 129, 128, 126 (Ar-CH), 65 (-OCH₂-), 35 (Ar-CH₂-), 27 (-COCH₂-), 9 (-CH₃)
IR (neat, cm⁻¹)	~3030 (Ar C-H), 2970 (Aliphatic C-H), 1735 (C=O, ester), 1180 (C-O)

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Concentrated sulfuric acid is highly corrosive and should be handled with extreme care. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Organic solvents are flammable and should be kept away from ignition sources.

• Refer to the Safety Data Sheets (SDS) for all chemicals used in this procedure.

Conclusion

The Fischer esterification provides a reliable and straightforward method for the synthesis of 2-phenylethyl propionate. By following the detailed protocol and safety guidelines presented in these application notes, researchers can successfully synthesize and purify this valuable ester for various applications in research and development. The provided quantitative data and workflow diagrams serve as a practical guide for the execution of this synthesis.

References

• 1. 2-Phenylethyl propionate | C11H14O2 | CID 31225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Enzymatic Synthesis of 2-Phenylethyl Propionate Using Lipase Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the enzymatic synthesis of 2-phenylethyl propionate (B1217596), a valuable aroma compound, utilizing lipase (B570770) catalysis. This biocatalytic approach offers a green and selective alternative to traditional chemical synthesis.

Introduction

2-Phenylethyl propionate is an ester characterized by a floral, fruity aroma, making it a significant component in the fragrance, flavor, and pharmaceutical industries. The enzymatic synthesis via lipase-catalyzed esterification of 2-phenylethyl alcohol and propionic acid presents numerous advantages, including mild reaction conditions, high specificity, and reduced environmental impact. Immobilized lipases, such as those from Candida antarctica (e.g., Novozym 435) and Candida rugosa, are particularly effective for this transformation, allowing for easy catalyst recovery and reuse.

Data Presentation

Lipase Screening and Selection

The choice of lipase is critical for achieving high yields in the synthesis of 2-phenylethyl propionate. While various lipases can catalyze the reaction, their activity and stability can differ significantly.

Lipase Source	Immobilization Support	Relative Activity (%)	Reference
Candida antarctica lipase B (Novozym 435)	Acrylic Resin	100	[1]
Candida rugosa lipase (CRL)	Polymeric Support (Tylose)	High (99% yield achieved)	[2]
Rhizomucor miehei lipase (Lipozyme RM IM)	Anionic Resin	75	[1]
Thermomyces lanuginosus lipase (Lipozyme TL IM)	Silica Gel	60	[1]

Optimization of Reaction Parameters

The yield of 2-phenylethyl propionate is highly dependent on several reaction parameters. The following table summarizes the optimized conditions for achieving high conversion rates.

Parameter	Range Tested	Optimal Value	Effect on Yield	Reference
Temperature (°C)	25 - 65	45	Yield increases with temperature up to an optimum, beyond which enzyme denaturation can occur.	[2]
Substrate Molar Ratio (2-Phenylethyl Alcohol : Propionic Acid)	1:1 - 1:5	1:3	An excess of the acyl donor (propionic acid) can shift the equilibrium towards product formation.	[2]
Enzyme Concentration (mg)	10 - 50	30	Higher enzyme loading increases the reaction rate, but excessive amounts can lead to mass transfer limitations.	[2]
Agitation Speed (rpm)	40 - 140	120	Sufficient agitation is necessary to overcome mass transfer limitations.	[2]
Reaction Time (h)	1 - 24	3	Reaction time to reach maximum yield.	[2]

Experimental Protocols

This section provides a detailed methodology for the enzymatic synthesis of 2-phenylethyl propionate in a solvent-free system, which is environmentally friendly and simplifies product purification.

Materials and Reagents

• 2-Phenylethyl alcohol

• Propionic acid (or Vinyl propionate as an alternative acyl donor)

• Immobilized Lipase (e.g., Novozym 435 or immobilized Candida rugosa lipase)

• Hexane (B92381) (for enzyme washing and product extraction)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous sodium sulfate

• Ethanol

• Phenolphthalein (B1677637) indicator

• Standardized 0.1 N ethanolic NaOH solution

Protocol for Enzymatic Synthesis

• Reactant Preparation : In a screw-capped flask, combine 2-phenylethyl alcohol and propionic acid in a 1:3 molar ratio. For a 10 mmol scale reaction, use 1.22 g of 2-phenylethyl alcohol and 2.22 g of propionic acid.

• Enzyme Addition : Add the immobilized lipase at a concentration of approximately 30 mg.[2]

• Reaction Incubation : Place the flask in a thermostatted incubator shaker set at 45°C and an agitation speed of 120 rpm.[2]

• Reaction Monitoring : The progress of the esterification can be monitored by titrating the residual propionic acid.

  • Withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture at regular intervals.

  • Dissolve the aliquot in 10 mL of ethanol.

  • Add a few drops of phenolphthalein indicator.

  • Titrate with a standardized 0.1 N ethanolic NaOH solution until a persistent pink color is observed. The conversion can be calculated based on the decrease in the concentration of propionic acid.

• Reaction Termination and Enzyme Recovery : After the reaction reaches the desired conversion (typically within 3 hours for high yield), stop the heating and shaking.[2] Separate the immobilized enzyme by filtration. The recovered enzyme can be washed with hexane and dried for reuse.

• Product Purification :

  • Wash the reaction mixture with a 5% sodium bicarbonate solution to remove any remaining propionic acid, followed by a water wash.

  • Dry the organic layer over anhydrous sodium sulfate.

  • The purified 2-phenylethyl propionate can be obtained by removing any solvent and unreacted alcohol via vacuum distillation.

• Product Analysis : The purity of the final product can be confirmed by Gas Chromatography (GC) analysis.

Visualizations

Experimental Workflow

Caption: Workflow for the enzymatic synthesis of 2-phenylethyl propionate.

Reaction Mechanism

The lipase-catalyzed synthesis of esters often follows a Ping-Pong Bi-Bi mechanism.

References

• 1. benchchem.com [benchchem.com]
• 2. assets-eu.researchsquare.com [assets-eu.researchsquare.com]

Application Note: HPLC Analysis of 2-Phenylethyl Propionate in Cosmetic Formulations

Abstract

This application note presents a robust and reliable method for the quantitative analysis of 2-phenylethyl propionate (B1217596) in various cosmetic formulations using High-Performance Liquid Chromatography (HPLC) with UV detection. 2-Phenylethyl propionate is a common fragrance ingredient found in products such as creams, lotions, and perfumes. The method described herein provides a detailed protocol for sample preparation and chromatographic analysis, ensuring accuracy and reproducibility for quality control and research purposes.

Introduction

2-Phenylethyl propionate is an ester known for its pleasant floral and fruity scent, making it a popular component in the fragrance industry for use in a wide array of cosmetic and personal care products.[1][2] As with many fragrance ingredients, its concentration in the final product needs to be monitored to ensure product consistency and quality. High-Performance Liquid Chromatography (HPLC) is a widely used analytical technique for the separation and quantification of components in complex mixtures like cosmetic formulations. This application note outlines a validated reverse-phase HPLC (RP-HPLC) method for the determination of 2-phenylethyl propionate in cosmetic creams and lotions.

Experimental

Instrumentation and Materials

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column compartment, and Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Software: OpenLab CDS ChemStation Edition or equivalent.

• Solvents: HPLC grade acetonitrile (B52724) and water.

• Reagents: 2-Phenylethyl propionate reference standard (>99% purity).

• Sample Matrix: A representative cosmetic cream or lotion base.

Chromatographic Conditions

A simple isocratic method is employed for the separation and quantification of 2-phenylethyl propionate.

Parameter	Condition
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	210 nm
Run Time	10 minutes

Preparation of Standard Solutions

A stock solution of 2-phenylethyl propionate (1000 µg/mL) is prepared by accurately weighing 100 mg of the reference standard and dissolving it in 100 mL of acetonitrile. A series of working standard solutions are then prepared by serial dilution of the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation Protocol

The following protocol is recommended for the extraction of 2-phenylethyl propionate from a cosmetic cream or lotion matrix:

• Accurately weigh approximately 1 g of the cosmetic sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile to the tube.

• Vortex the mixture for 2 minutes to disperse the sample.

• Place the tube in an ultrasonic bath for 15 minutes to ensure complete extraction.

• Centrifuge the sample at 4000 rpm for 10 minutes to separate the precipitated matrix components.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• The sample is now ready for injection into the HPLC system.

Results and Discussion

The developed HPLC method provides excellent separation and quantification of 2-phenylethyl propionate in cosmetic formulations. The retention time for 2-phenylethyl propionate under the specified conditions is approximately 5.2 minutes.

Method Validation

The analytical method was validated according to the International Council for Harmonisation (ICH) guidelines, assessing linearity, precision, accuracy, and limits of detection and quantification.

The linearity of the method was evaluated by analyzing the prepared standard solutions in triplicate. The calibration curve was constructed by plotting the peak area against the concentration of 2-phenylethyl propionate.

Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Regression Equation	y = 45210x + 12345

The precision of the method was determined by analyzing six replicate injections of a standard solution (50 µg/mL) on the same day (intra-day precision) and on three different days (inter-day precision).

Parameter	Intra-day RSD (%)	Inter-day RSD (%)
Retention Time	0.25	0.45
Peak Area	0.85	1.20

The accuracy of the method was assessed by a recovery study. A blank cosmetic cream was spiked with known concentrations of 2-phenylethyl propionate (10, 50, and 100 µg/g) and analyzed in triplicate.

Spiked Concentration (µg/g)	Mean Recovery (%)	RSD (%)
10	98.5	1.8
50	101.2	1.1
100	99.8	0.9

The LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of the chromatographic peak.

Parameter	Value (µg/mL)
LOD (S/N = 3)	0.3
LOQ (S/N = 10)	1.0

Visualization of Experimental Workflow

Caption: Experimental workflow for HPLC analysis of 2-phenylethyl propionate.

Conclusion

The HPLC method described in this application note is simple, rapid, and reliable for the quantitative determination of 2-phenylethyl propionate in cosmetic formulations. The method has been validated for linearity, precision, accuracy, and sensitivity, demonstrating its suitability for routine quality control analysis and research applications in the cosmetic industry. The straightforward sample preparation protocol ensures high recovery and minimal matrix interference, contributing to the overall robustness of the method.

References

• 1. researchgate.net [researchgate.net]
• 2. High-performance liquid chromatographic method for the simultaneous determination of 24 fragrance allergens to study scented products. | Sigma-Aldrich [merckmillipore.com]

Application of 2-Phenylethyl Propionate as a Japanese Beetle Attractant: Detailed Application Notes and Protocols

This document provides comprehensive application notes and detailed protocols for researchers, scientists, and drug development professionals on the use of 2-phenylethyl propionate (B1217596) as a key component in attractants for the Japanese beetle (Popillia japonica).

Introduction

2-Phenylethyl propionate (PEP) is a floral volatile compound that serves as a potent attractant for the adult Japanese beetle.[1][2] It is a key component in many commercially available and research-grade lures, often used in combination with other synergistic compounds to maximize trapping efficacy.[1][2] Understanding the optimal application of PEP is crucial for effective monitoring, mass trapping, and the development of integrated pest management (IPM) strategies for this significant agricultural and horticultural pest. This document outlines the scientific basis for its use, provides quantitative data on its effectiveness, and details protocols for its experimental application.

Mechanism of Action

The attraction of Japanese beetles to 2-phenylethyl propionate is mediated by the insect's olfactory system. While a complete, species-specific signaling pathway for PEP has not been fully elucidated, the general mechanism involves the detection of volatile molecules by olfactory receptor neurons located on the beetle's antennae.[1] This binding event initiates a signal transduction cascade, leading to a behavioral response, such as upwind flight towards the odor source.[1] The synergistic effect observed when PEP is combined with other compounds like eugenol (B1671780) and geraniol (B1671447) suggests the involvement of multiple receptor types and neural pathways in processing the attractive blend.[1]

General olfactory pathway for Japanese beetle attraction.

Quantitative Data on Attractant Efficacy

Field trials have consistently demonstrated the effectiveness of 2-phenylethyl propionate, particularly when formulated with other floral compounds. The synergistic action of these blends significantly enhances beetle capture rates.

Table 1: Relative Efficacy of Different Attractant Compositions

Attractant Composition (by volume)	Relative Efficacy	Reference
Phenethyl Propionate + Eugenol (3:7)	Standard Lure	[1]
Phenethyl Propionate + Eugenol + Geraniol (3:7:3)	57% more attractive than the standard PEP + eugenol lure	[1]
Commercial Attractant (phenethyl propionate:eugenol:geraniol, 3:7:3)	Standard for field studies on attractant disruption	[1][3]

Table 2: Example of a Commercial Bait Composition for Japanese Beetle Traps

Component	Percentage in Floral Lure
Eugenol	25.233%
Geraniol	10.698%
2-Phenethyl Propionate	10.698%
This lure is often combined with the Japanese beetle sex pheromone, Japonilure.

Source: Adapted from a study on mass trapping for Japanese beetle suppression.[4][5]

Table 3: Multi-Year Japanese Beetle Captures in a Mass Trapping Program

Year	Total Japanese Beetle Captures
1994	>5,000
1995	78
1996	178
1997	129

Data from a four-year mass trapping study demonstrating a significant reduction in the Japanese beetle population.[4]

Experimental Protocols

The following protocols are generalized from common methodologies described in the scientific literature for the evaluation of Japanese beetle attractants.

Protocol 1: Preparation of Attractant Lures

Objective: To prepare lures with specific ratios of 2-phenylethyl propionate and other attractants for field testing.

Materials:

• 2-phenylethyl propionate (reagent grade)

• Eugenol (reagent grade)

• Geraniol (reagent grade)

• Pipettes or graduated cylinders

• Glass vials or containers for mixing

• Lure dispensers (e.g., cotton wicks, rubber septa, or commercially available slow-release dispensers)

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

• Calculate Volumes: Determine the required volume of each component based on the desired ratio (e.g., 3:7:3 for PEP:eugenol:geraniol).

• Mixing: In a well-ventilated area, carefully measure and combine the calculated volumes of 2-phenylethyl propionate, eugenol, and geraniol in a glass container.

• Lure Dispenser Preparation:

  • For cotton wicks, saturate the wick with a predetermined amount of the attractant mixture.

  • For rubber septa, inject a specific volume of the mixture into the septum.

  • For commercial dispensers, follow the manufacturer's instructions for loading the attractant.

• Storage: Store prepared lures in airtight containers in a cool, dark place until deployment to prevent degradation and premature volatilization.

Protocol 2: Field Evaluation of Attractant Lures

Objective: To determine the relative attractiveness of different lure formulations to the Japanese beetle under field conditions.

Materials:

• Standardized Japanese beetle traps (e.g., yellow and green vane traps)[1]

• Prepared attractant lures (from Protocol 1)

• Control lures (e.g., empty dispenser, standard commercial lure)

• Poles or stakes for trap deployment

• Flagging tape or labels for trap identification

• GPS device for recording trap locations

• Collection containers

• Ethanol (70%) for preserving captured beetles (optional)

• Data sheets for recording beetle counts

Experimental Design and Workflow:

Experimental workflow for comparing Japanese beetle attractants.

Procedure:

• Site Selection: Choose a field site with a known and active population of Japanese beetles.

• Trap Placement:

  • Use a randomized block design to minimize spatial bias in trap placement.[1]

  • Space traps sufficiently far apart (e.g., 15-20 meters) to prevent interference between lures.[1]

  • Hang traps from poles at a consistent height, typically 1 meter above the ground.[1]

• Lure Deployment: Place one lure in each trap according to the randomized design. Include a negative control (unbaited trap) and a positive control (standard commercial lure) for comparison.[1]

• Beetle Collection:

  • Check traps at regular intervals (e.g., daily or every other day).[1]

  • Collect all captured beetles from each trap.[1]

• Data Analysis:

  • Count the number of male and female beetles captured in each trap.[1]

  • Analyze the data using appropriate statistical methods, such as Analysis of Variance (ANOVA) followed by a means separation test (e.g., Tukey's HSD), to identify significant differences in beetle capture rates among the different lures.[1]

Safety and Handling

While 2-phenylethyl propionate is considered to have low toxicity, it is important to follow standard laboratory safety procedures.[6] Wear appropriate PPE, including gloves and safety glasses, when handling the pure compound and prepared lures. Avoid direct contact with skin and eyes. Store the chemical and lures in a secure, well-ventilated area away from food and feed.

Conclusion

2-Phenylethyl propionate is a highly effective attractant for Japanese beetles, especially when used in synergistic combination with eugenol and geraniol. The protocols and data presented here provide a framework for the scientific application of this compound in research and pest management programs. Adherence to standardized experimental designs and data analysis methods is critical for obtaining reliable and comparable results.

References

• 1. US3761584A - Phenethyl propionate and eugenol, a potent attractant for the japanese beetle (popillia japonica newman) - Google Patents [patents.google.com]
• 2. academic.oup.com [academic.oup.com]
• 3. images.thdstatic.com [images.thdstatic.com]
• 4. Field evaluation of essential oils for reducing attraction by the Japanese beetle (Coleoptera: Scarabaeidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mass Trapping for Japanese Beetle (Coleoptera: Scarabaeidae) Suppression in Isolated Areas | Arboriculture & Urban Forestry [auf.isa-arbor.com]
• 6. gardenersmag.com [gardenersmag.com]

Application Notes and Protocols: Formulation of 2-Phenylethyl Propionate in Biodegradable Pesticide Products

Introduction

2-Phenylethyl propionate (B1217596) (PEP), also known as phenethyl propanoate, is an ester naturally found in various plants and food items, including guava, peanuts, and roses.[1][2][3] It is characterized by a pleasant floral and fruity aroma.[4] In the field of pest management, PEP is recognized as a minimum-risk pesticide active ingredient by the U.S. Environmental Protection Agency (EPA), signifying a low risk to human health and the environment.[4] Its primary applications in pesticides are as an insect attractant and a contact insecticide, making it a versatile component in integrated pest management (IPM) strategies.[4][5] Notably, PEP is readily biodegradable, with a rapid breakdown in air, water, and soil, which minimizes its ecological footprint.[1][4][6] This document provides detailed application notes and protocols for the formulation of 2-phenylethyl propionate in biodegradable pesticide products, intended for researchers, scientists, and professionals in product development.

Physicochemical and Toxicological Profile

2-Phenylethyl propionate possesses a favorable safety and environmental profile. Its key properties are summarized below.

Property	Value	Reference
CAS Registry Number	122-70-3	[1]
Molecular Formula	C₁₁H₁₄O₂	[4]
Molecular Weight	178.23 g/mol	[7]
Physical State	Colorless liquid	[4]
Density	1.02 g/mL	[4]
Boiling Point	~298.3 °C	[4]
Vapor Pressure	6.853 Pa at 25°C	[4]
Acute Oral Toxicity (LD₅₀)	4,400 - 4,500 mg/kg (rat)	[4]
Environmental Half-Life	Air: ~31 hoursWater: ~5 daysSoil: ~4 days	[4][6]

Mechanism of Action

2-Phenylethyl propionate functions through a non-toxic mode of action, primarily as an attractant and a contact insecticide.[1][2][4]

• As an Attractant: The distinct floral and fruity scent of PEP effectively lures various pests, most notably Japanese beetles and bed bugs, into traps.[1][4] This mechanism is crucial for monitoring and mass trapping strategies in IPM programs.

• As a Contact Insecticide: Some formulations utilize PEP for its ability to kill insects on contact. The proposed mechanism involves the disruption of the insect's exoskeleton, leading to mortality.[5]

This dual-action mechanism allows for versatile product development, from passive lures to active insecticidal sprays.

Fig. 1: Dual mechanism of action for 2-phenylethyl propionate.

Formulation Strategies for Biodegradable Pesticides

The efficacy of a biopesticide is highly dependent on its formulation, which serves to stabilize the active ingredient, protect it from environmental degradation, and enhance its delivery to the target pest.[8] PEP is often formulated in combination with other essential oils to create a synergistic effect that enhances its pesticidal properties.[4]

Common Formulation Types:

• Emulsifiable Concentrates (EC): Concentrated liquid formulations containing PEP, a solvent, and an emulsifier, designed to be diluted with water for spray application.[9]

• Wettable Powders (WP): Dry powders where PEP is combined with inert carriers and wetting agents. They are mixed with water to form a suspension for spraying.[10]

• Dusts: PEP is formulated with fine, dry inert carriers like sodium bicarbonate for direct application.[1]

• Controlled-Release Lures: Used in traps, these formulations release PEP slowly over an extended period to maximize attraction.

Synergistic Combinations: The effectiveness of PEP is significantly enhanced when combined with other plant-derived essential oils.[4] These combinations can broaden the spectrum of controlled pests and add repellent or enhanced insecticidal properties.[4][11] Common synergistic partners include geraniol, eugenol, cedar oil, peppermint oil, and thymol (B1683141).[1]

Quantitative Formulation Examples: The following tables provide examples of pesticide formulations incorporating 2-phenylethyl propionate.

Table 1: Example of a Concentrated Organic Pesticide Composition

Component	Function	Concentration (% by Weight)	Reference
Cedar Oil	Active Ingredient (Repellent)	30% - 40%	[5]
Peppermint Oil	Active Ingredient (Repellent)	1% - 5%	[5]
2-Phenylethyl Propionate	Active Ingredient (Insecticide)	10% - 15%	[5]
Ethyl Lactate (B86563)	Inert Ingredient (Solvent)	40% - 45%	[5]

| Decaglycerol (B1678983) Mono/dioleate | Inert Ingredient (Surfactant) | 4% - 5% |[5] |

Table 2: Examples of Commercial Formulations for Bed Bug Control

Product Name	2-PEP Concentration	Other Active Ingredients	Reference
Bed Bug Fix	2%	Geraniol, Cedar Oil	[1]
Rest Assured	2%	Geraniol, Sodium Lauryl Sulfate	[1]

| Stop Bugging Me | 2% | Cinnamon Oil, Eugenol, Geraniol, Sodium Lauryl Sulfate |[1] |

Experimental Protocols

The following protocols provide standardized methodologies for developing and evaluating PEP-based biodegradable pesticide formulations.

Fig. 2: Workflow for pesticide formulation development and evaluation.

Protocol 4.1: Preparation of a Lab-Scale Emulsifiable Concentrate (EC)

This protocol is based on the components listed in Table 1.

• Materials: 2-phenylethyl propionate, cedar oil, peppermint oil, ethyl lactate, decaglycerol mono/dioleate, glass beaker, magnetic stirrer and stir bar, weighing balance.

• Procedure:

  • In a clean glass beaker, add the required amount of ethyl lactate (e.g., 42.5 g for a 100 g batch).

  • Place the beaker on a magnetic stirrer and begin gentle agitation.

  • Sequentially add the active ingredients: cedar oil (35 g), 2-phenylethyl propionate (13 g), and peppermint oil (5 g). Allow each component to fully dissolve before adding the next.

  • Add the surfactant, decaglycerol mono/dioleate (4.5 g), to the mixture.

  • Continue stirring for 20-30 minutes until a clear, homogenous concentrate is formed.

  • Store the resulting EC formulation in a sealed, airtight container in a cool, dark place.

  • For application, this concentrate is typically diluted with water (e.g., a 1:640 ratio by volume) and agitated to form a stable emulsion.[5]

Protocol 4.2: Contact Toxicity Bioassay

This protocol assesses the insecticidal efficacy of a formulation against a target pest (e.g., cockroaches or ants).

• Materials: Test insects, petri dishes (9 cm diameter) or glass jars, filter paper, micropipette, the formulated pesticide, a control solution (e.g., water and surfactant), acetone.

• Procedure:

  • Prepare serial dilutions of the pesticide formulation in water or an appropriate solvent.

  • Line the bottom of each petri dish with a piece of filter paper.

  • Using a micropipette, apply 1 mL of a test dilution evenly onto the filter paper. For the control group, apply 1 mL of the control solution. Allow the solvent to evaporate completely.

  • Introduce a known number of insects (e.g., 10-20) into each petri dish and secure the lid.

  • Maintain the dishes under controlled conditions (e.g., 25°C, 60% relative humidity, 12:12 light:dark cycle).

  • Record insect mortality at specified time intervals (e.g., 1, 4, 8, 12, and 24 hours). An insect is considered dead if it is unable to move when prodded.

  • Calculate the percentage mortality for each concentration and time point. Use this data to determine the LC₅₀ (lethal concentration to kill 50% of the population).

Protocol 4.3: Biodegradability Assessment (OECD 301B: CO₂ Evolution Test)

This protocol determines the ready biodegradability of PEP by measuring the amount of CO₂ produced over 28 days.[12][13]

Fig. 3: Workflow for the OECD 301B Ready Biodegradability Test.

• Principle: Microorganisms from an inoculum are exposed to the test substance (PEP) as the sole source of organic carbon in a mineral medium. The CO₂ evolved from the aerobic biodegradation of PEP is trapped in a barium hydroxide (B78521) (Ba(OH)₂) solution and quantified by titration.

• Materials: Biometer flasks, CO₂-free air source, Ba(OH)₂ solution, mineral medium, microbial inoculum (e.g., from a sewage treatment plant), 2-phenylethyl propionate.

• Procedure:

  • Prepare the mineral medium and add it to the biometer flasks.

  • Add the inoculum and the test substance (PEP) to achieve a concentration that yields sufficient carbon for measurement (e.g., 10-20 mg of Total Organic Carbon per liter).

  • Set up control flasks (inoculum only), reference flasks (with a readily biodegradable substance like sodium benzoate), and test flasks.

  • Incubate the flasks in the dark at a constant temperature (20-25°C) for 28 days.

  • Aerate the flasks continuously with CO₂-free air, passing the effluent gas through the Ba(OH)₂ traps.

  • Periodically (e.g., every 2-3 days), remove the Ba(OH)₂ traps and titrate the remaining Ba(OH)₂ with a standardized solution of hydrochloric acid (HCl).

• Data Analysis:

  • Calculate the cumulative amount of CO₂ produced in each flask.

  • Express the biodegradation as a percentage of the theoretical maximum CO₂ production (ThCO₂), calculated from the molecular formula of PEP.

  • A substance is considered "readily biodegradable" if it reaches a 60% pass level within a 10-day window during the 28-day test.[12]

2-Phenylethyl propionate is a valuable active ingredient for the development of effective and environmentally compatible pesticide products. Its low toxicity, rapid biodegradability, and synergistic potential with other essential oils make it an ideal candidate for modern, sustainable pest management solutions. The formulation strategies and experimental protocols outlined in this document provide a comprehensive framework for researchers and developers to harness the potential of PEP in creating the next generation of biodegradable pesticides. Future research should continue to explore novel synergistic combinations and advanced formulation technologies, such as nano-emulsions and microencapsulation, to further enhance the stability and efficacy of PEP-based products.[8]

References

• 1. ecommons.cornell.edu [ecommons.cornell.edu]
• 2. What is 2-Phenethyl Propionate? » Eco Pest Control [ecopest-control.com]
• 3. Phenethyl-propionate [sitem.herts.ac.uk]
• 4. naturepest.com [naturepest.com]
• 5. US20160309726A1 - Organic Pesticide Compositions - Google Patents [patents.google.com]
• 6. Evaluation of the environmental fate of thymol and phenethyl propionate in the laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. azolifesciences.com [azolifesciences.com]
• 9. researchgate.net [researchgate.net]
• 10. static.igem.wiki [static.igem.wiki]
• 11. Plant essential oils synergize various pyrethroid insecticides and antagonize malathion in Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ready biodegradability | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 13. fs.usda.gov [fs.usda.gov]

Application Notes and Protocols for 2-Phenylethyl Propionate in Perfumery

Introduction

2-Phenylethyl propionate (B1217596) (CAS No. 122-70-3), also known as phenethyl propionate, is a versatile fragrance ingredient valued for its sweet, floral, and fruity aroma profile.[1][2] It is an ester of phenethyl alcohol and propionic acid, found naturally in various plants and food items such as guava, peanuts, and cheese.[3][4] In perfumery, it is utilized to impart warmth and sweetness to floral compositions, particularly in rose accords, and to act as a modifier in fruity and oriental blends.[5] This document provides detailed application notes, safety information, and experimental protocols for the quality control and safety assessment of 2-phenylethyl propionate for use in fragrance formulations.

Section 1: Physicochemical and Olfactory Properties

2-Phenylethyl propionate is a colorless liquid with a characteristic sweet odor reminiscent of red rose with fruity undertones.[4][6] Its scent profile also includes honey-like and subtle balsamic notes.[5]

Table 1: Physicochemical Data for 2-Phenylethyl Propionate

Property	Value	Reference
Molecular Formula	C₁₁H₁₄O₂	[3][6]
Molecular Weight	178.23 g/mol	[3][6][7]
CAS Registry Number	122-70-3	[3][6]
Appearance	Colorless liquid	[4][7]
Odor Profile	Sweet, floral (rose), fruity, honey-like	[1][4][5]
Boiling Point	245 °C	[4][6]
Density	1.007 g/mL at 25 °C	[4][6]
Refractive Index (n20/D)	1.493	[4][6]
Solubility	Soluble in organic solvents, miscible with alcohols and ether	[1][7]
Flash Point	113 °C	[1]

Section 2: Applications in Perfumery

2-Phenylethyl propionate is a valuable modifier in a wide range of fragrance types.

• Floral Accords: It is extensively used to enhance and sweeten rose and other floral compositions, providing a natural-smelling warmth.[5]

• Fruity Blends: Its inherent fruitiness makes it an excellent component for creating or modifying fruity notes.[5]

• Oriental Compositions: The balsamic warmth of 2-phenylethyl propionate offers support to the heart notes in oriental fragrances.[5]

• Blending and Smoothing: Its properties make it effective in smoothing the transitions between different fragrance notes within a composition.[5]

Recommended usage levels typically range from 0.5% to 20% in a fragrance concentrate, depending on the desired effect.[5]

Section 3: Safety and Regulatory Information

A comprehensive safety assessment by the Research Institute for Fragrance Materials (RIFM) has been conducted for 2-phenylethyl propionate.[8][9]

Table 2: Summary of Toxicological Data

Endpoint	Result	Reference
Genotoxicity	Not expected to be genotoxic.	[8]
Repeated Dose Toxicity (NOAEL)	385 mg/kg/day	[8]
Reproductive Toxicity	No NOAEL available; exposure is below the Threshold of Toxicological Concern (TTC).	[8]
Skin Sensitization	No concern for skin sensitization under current declared levels of use.	[8]
Phototoxicity/Photoallergenicity	Not expected to be phototoxic/photoallergenic.	[8]

Based on available data, 2-phenylethyl propionate is considered safe for use in fragrance compositions under the current industry standards. However, as with all fragrance materials, it should be handled in accordance with good manufacturing practices.[10][11]

Section 4: Experimental Protocols

4.1 Protocol for Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the methodology for determining the purity of 2-phenylethyl propionate and identifying any potential impurities.

Objective: To quantify the percentage purity of a 2-phenylethyl propionate sample.

Materials and Equipment:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Capillary column suitable for fragrance analysis (e.g., DB-5ms)

• Helium (carrier gas)

• 2-Phenylethyl propionate sample

• Methanol (solvent)

• Autosampler vials

• Microsyringe

Procedure:

• Sample Preparation: Prepare a 1% (v/v) solution of the 2-phenylethyl propionate sample in methanol.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (split ratio 50:1)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 280 °C

    • Hold: 5 minutes at 280 °C

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Mass Range: 40-400 amu

• Data Analysis:

  • Identify the peak corresponding to 2-phenylethyl propionate based on its retention time and mass spectrum.

  • Integrate the peak area of all detected compounds.

  • Calculate the percentage purity by dividing the peak area of 2-phenylethyl propionate by the total peak area of all compounds and multiplying by 100.

4.2 Protocol for In Vitro Skin Sensitization Assessment: U-SENS™ Assay

This protocol is based on the OECD Test Guideline 442E and is used to assess the skin sensitization potential of a substance by measuring the activation of dendritic cells.[12][13]

Objective: To determine if 2-phenylethyl propionate can induce the activation of dendritic cells, a key event in the skin sensitization adverse outcome pathway.

Materials and Equipment:

• U937 human cell line

• Cell culture medium and supplements

• Test substance (2-phenylethyl propionate) and vehicle control (e.g., DMSO)

• Positive and negative controls

• Flow cytometer

• Antibodies for CD86 surface marker

• 96-well cell culture plates

• Incubator (37 °C, 5% CO₂)

Procedure:

• Cell Culture: Culture U937 cells according to standard laboratory procedures.

• Exposure:

  • Seed the U937 cells into 96-well plates.

  • Prepare a range of concentrations of 2-phenylethyl propionate in the appropriate vehicle.

  • Expose the cells to the test substance, vehicle control, positive control, and negative control for a defined period (e.g., 48 hours).

• Staining:

  • After exposure, harvest the cells and wash them.

  • Stain the cells with a fluorescently labeled anti-CD86 antibody.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer to quantify the expression of the CD86 surface marker.

• Data Analysis:

  • Calculate the percentage of CD86-positive cells and the mean fluorescence intensity.

  • A substance is considered a sensitizer (B1316253) if it induces a fold-change in CD86 expression above a certain threshold (e.g., ≥ 1.5-fold) compared to the vehicle control.[12]

Section 5: Visualizations

Caption: Quality Control Workflow for Purity Analysis.

Caption: Workflow for Skin Sensitization Assessment.

Caption: Logical Flow of Fragrance Formulation.

References

• 1. Phenethyl Propionate Supplier | Floral Fruity Aroma Chemical [chemicalbull.com]
• 2. Plant Compound: 2-Phenylethyl propionate | C11H14O2) [pherobase.com]
• 3. ecommons.cornell.edu [ecommons.cornell.edu]
• 4. 2-PHENYLETHYL PROPIONATE | 122-70-3 [chemicalbook.com]
• 5. fraterworks.com [fraterworks.com]
• 6. 2-PHENYLETHYL PROPIONATE CAS#: 122-70-3 [m.chemicalbook.com]
• 7. 2-Phenylethyl propionate | C11H14O2 | CID 31225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 9. RIFM fragrance ingredient safety assessment, phenethyl propionate, CAS Registry Number 122-70-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Phenyl Ethyl Propionate 2 Phenethyl Propionate SDS MSDS Sheet [mubychem.com]
• 11. chemicalbull.com [chemicalbull.com]
• 12. Assessment of the skin sensitization potential of fragrance ingredients using the U-SENS™ assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. oecd.org [oecd.org]

Application Note: Volatile Profiling of 2-Phenylethyl Propionate using Headspace Analysis

Abstract

This application note details the use of static and dynamic headspace analysis coupled with gas chromatography-mass spectrometry (GC-MS) for the volatile profiling of 2-phenylethyl propionate (B1217596), a common fragrance and flavor ester. The protocols provided are designed for researchers, scientists, and drug development professionals to identify and quantify volatile organic compounds (VOCs), including residual starting materials, by-products, and potential contaminants. This analysis is critical for quality control, purity assessment, and understanding the overall aroma profile of 2-phenylethyl propionate.

Introduction

2-Phenylethyl propionate is an ester synthesized from phenethyl alcohol and propionic acid, possessing a characteristic sweet, floral, and fruity aroma reminiscent of rose and honey.[1][2] It finds extensive use in the fragrance, food, and cosmetic industries.[1] The subtle nuances of its scent profile, and its suitability for use, are significantly influenced by the presence of volatile impurities. Headspace analysis is a powerful technique for investigating these volatile compounds without complex sample preparation, by analyzing the vapor phase in equilibrium with the sample.[3] This note provides a comparative overview of static and dynamic headspace methods for this application. Static headspace analysis is a robust and straightforward technique suitable for routine analysis of abundant volatiles, while dynamic headspace offers enhanced sensitivity for trace-level compounds.[4][5]

Experimental Protocols

Static Headspace Gas Chromatography-Mass Spectrometry (SHS-GC-MS)

This protocol is designed for the routine quality control and analysis of the major volatile components in the headspace of 2-phenylethyl propionate.

Instrumentation:

• Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

• Static Headspace Autosampler

Materials:

• 2-Phenylethyl propionate sample

• 20 mL headspace vials with PTFE/silicone septa

• High-purity helium (carrier gas)

Protocol:

• Sample Preparation: Accurately pipette 1.0 mL of the 2-phenylethyl propionate sample into a 20 mL headspace vial. Immediately seal the vial with a crimp cap.

• Equilibration: Place the vial in the headspace autosampler oven. Incubate at 80°C for 20 minutes to allow for equilibrium to be reached between the liquid and vapor phases.

• Injection: Following incubation, a 1.0 mL aliquot of the headspace is automatically injected into the GC-MS system.

• GC-MS Analysis: The injected volatiles are separated and identified using the parameters outlined in Table 2.

Dynamic Headspace Gas Chromatography-Mass Spectrometry (DHS-GC-MS)

This protocol is optimized for the detection and identification of trace volatile impurities in 2-phenylethyl propionate, offering higher sensitivity than the static method.[6]

Instrumentation:

• Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

• Dynamic Headspace (Purge and Trap) Autosampler with an adsorbent trap (e.g., Tenax®)

Materials:

• 2-Phenylethyl propionate sample

• 20 mL headspace vials with PTFE/silicone septa

• High-purity helium (carrier and purge gas)

Protocol:

• Sample Preparation: Prepare the sample as described in the static headspace protocol (Step 1).

• Purging and Trapping: Place the vial in the dynamic headspace autosampler. The sample is heated to 80°C, and the headspace is purged with helium at a flow rate of 50 mL/min for 10 minutes. The purged volatiles are collected and concentrated on an adsorbent trap.

• Thermal Desorption: The trap is rapidly heated to 250°C, and the trapped analytes are desorbed and transferred to the GC-MS inlet.

• GC-MS Analysis: The desorbed compounds are analyzed using the GC-MS parameters detailed in Table 2.

Data Presentation

The following table summarizes a representative volatile profile of a 2-phenylethyl propionate sample analyzed by headspace GC-MS. The compounds listed include the main component, potential starting material residues, and common ester-related by-products.

Peak No.	Compound Name	Retention Time (min)	Relative Peak Area (%)	Odor Description
1	Propionic Acid	5.2	0.8	Pungent, sour
2	Phenethyl Alcohol	10.5	1.5	Floral, rose
3	2-Phenylethyl Propionate	12.8	97.5	Sweet, floral, fruity, honey
4	Phenethyl Acetate	11.9	0.2	Fruity, floral, honey

Table 1: Representative Volatile Profile of 2-Phenylethyl Propionate.

Parameter	Setting
GC System	Agilent 7890B GC with 5977B MSD (or equivalent)
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250°C
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Initial 50°C for 2 min, ramp to 280°C at 10°C/min, hold for 5 min
Transfer Line Temp	280°C
MS Source Temp	230°C
MS Quad Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	35-350 amu
Scan Mode	Full Scan

Table 2: GC-MS Instrumental Parameters.

Mandatory Visualization

Caption: Comparative workflow for SHS and DHS analysis.

Caption: Logical flow of headspace GC-MS analysis.

References

• 1. Static or Dynamic Headspace Analysis ? | SCION Instruments [scioninstruments.com]
• 2. fraterworks.com [fraterworks.com]
• 3. Tackling Volatiles with Headspace GC | Lab Manager [labmanager.com]
• 4. Static vs. Dynamic Headspace GC: Key Differences Explained [hplcvials.com]
• 5. Comparative Analysis of Static vs Dynamic Headspace GC Using PERSEE Equipment - Persee [pgeneral.com]
• 6. fda.gov [fda.gov]

Application Note and Protocol: Chiral Separation of 2-Phenylethyl Propionate Enantiomers by HPLC

Introduction

2-Phenylethyl propionate (B1217596) is a chiral ester with applications in the fragrance and flavor industries, as well as a component in insect attractants.[1][2][3] The enantiomers of chiral compounds often exhibit different biological activities, making their separation and quantification crucial for quality control and regulatory purposes.[4] High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is a powerful and widely used technique for the direct separation of enantiomers.[4][5][6] This application note provides a detailed protocol for the chiral separation of 2-phenylethyl propionate enantiomers using HPLC. The method is intended for researchers, scientists, and professionals in drug development and quality control.

Principle of Chiral Separation by HPLC

The separation of enantiomers by HPLC is achieved by creating a transient diastereomeric complex between the analyte and a chiral selector.[7] This is most commonly accomplished by using a Chiral Stationary Phase (CSP), which is a stationary phase that is itself chiral.[5] The different stabilities of the diastereomeric complexes formed between each enantiomer and the CSP lead to different retention times, allowing for their separation. Polysaccharide-based CSPs, such as those derived from cellulose (B213188) and amylose, are known for their broad enantioselectivity and are widely used for a variety of chiral separations.[8][9][10]

Experimental Protocols

This section details the methodology for the chiral separation of 2-phenylethyl propionate enantiomers.

1. Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector is required.[8]

• Chiral Column: A polysaccharide-based chiral column is recommended. For initial screening, columns such as Chiralpak® AD-H (amylose tris(3,5-dimethylphenylcarbamate)) or Chiralcel® OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) are suitable choices.[5][8]

• Solvents: HPLC grade n-hexane and 2-propanol (IPA) are required for the mobile phase.

• Sample: A racemic standard of 2-phenylethyl propionate is needed for method development.

2. Sample Preparation

• Prepare a stock solution of racemic 2-phenylethyl propionate at a concentration of 1 mg/mL in 2-propanol.

• From the stock solution, prepare a working standard solution at a concentration of 100 µg/mL by diluting with the mobile phase.

• Filter the working standard solution through a 0.45 µm syringe filter before injection.

3. HPLC Method Parameters

The following HPLC conditions are a starting point for the method development and can be optimized for best results.

Parameter	Recommended Condition
Column	Chiralpak® AD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane / 2-Propanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	210 nm
Injection Volume	10 µL

4. System Suitability

Before sample analysis, the performance of the HPLC system should be verified by injecting the racemic standard solution six times. The following system suitability parameters should be met:

Parameter	Acceptance Criteria
Resolution (Rs)	≥ 1.5
Tailing Factor (T)	≤ 1.5
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%
Relative Standard Deviation (RSD) of Retention Time	≤ 1.0%

Data Presentation

The following table summarizes the expected quantitative data for the chiral separation of 2-phenylethyl propionate enantiomers under the recommended HPLC conditions.

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R)	8.5 min	9.8 min
Retention Factor (k')	2.4	2.92
Separation Factor (α)	\multicolumn{2}{	c
Resolution (R_s)	\multicolumn{2}{	c

Note: The elution order of the enantiomers is dependent on the specific chiral stationary phase used.

Method Development and Optimization

The selection of an appropriate CSP is the most critical step in developing a chiral separation method.[5] A systematic screening approach is often the most effective strategy.[7][11]

1. Column Screening:

• Screen a set of polysaccharide-based columns (e.g., Chiralpak® AD-H, Chiralcel® OD-H) with a standard mobile phase (e.g., n-Hexane/IPA, 90/10).[5]

2. Mobile Phase Optimization:

• Alcohol Modifier: Vary the percentage of the alcohol modifier (e.g., 2-propanol, ethanol) in the mobile phase. A lower percentage of alcohol generally leads to longer retention times and potentially better resolution.

• Acidic/Basic Additives: For ionizable compounds, the addition of a small amount of an acidic (e.g., trifluoroacetic acid) or basic (e.g., diethylamine) modifier to the mobile phase can improve peak shape and resolution.[5]

3. Temperature Optimization:

• Varying the column temperature can influence the enantioselectivity.[12] Lower temperatures often lead to better resolution, but may also increase analysis time and backpressure.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the development of a chiral HPLC method for the separation of 2-phenylethyl propionate enantiomers.

Caption: Workflow for Chiral HPLC Method Development.

This application note provides a comprehensive protocol for the chiral separation of 2-phenylethyl propionate enantiomers by HPLC. The use of a polysaccharide-based chiral stationary phase with a normal-phase mobile phase offers a robust and effective method for the resolution of these enantiomers. The provided workflow for method development can be adapted to optimize the separation for specific analytical requirements. The successful implementation of this method will enable accurate quantification of the enantiomeric purity of 2-phenylethyl propionate in various applications.

References

• 1. ecommons.cornell.edu [ecommons.cornell.edu]
• 2. phenethyl propionate, 122-70-3 [thegoodscentscompany.com]
• 3. 2-Phenylethyl propionate - Hazardous Agents | Haz-Map [haz-map.com]
• 4. csfarmacie.cz [csfarmacie.cz]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 8. benchchem.com [benchchem.com]
• 9. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bujnochem.com [bujnochem.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for the Biocatalytic Production of 2-Phenylethyl Propionate in Microbial Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylethyl propionate (B1217596) is an aromatic ester with applications in the fragrance, flavor, and pharmaceutical industries. Traditionally produced through chemical synthesis, there is a growing interest in developing sustainable and environmentally friendly biocatalytic routes using engineered microorganisms. This document provides detailed application notes and protocols for the production of 2-phenylethyl propionate in microbial systems, primarily focusing on the metabolic engineering of Escherichia coli. The proposed strategy involves the heterologous expression of pathways for the synthesis of the two precursors, 2-phenylethanol (B73330) (2-PE) and propionyl-CoA, along with an alcohol acyltransferase to catalyze their final condensation.

Overview of the Biocatalytic Approach

The microbial synthesis of 2-phenylethyl propionate is envisioned as a three-module process integrated within a single host organism, such as E. coli:

• 2-Phenylethanol (2-PE) Synthesis Module: This module utilizes the Ehrlich pathway, which converts L-phenylalanine to 2-PE. Key enzymes in this pathway include an aminotransferase, a 2-keto acid decarboxylase, and an aldehyde reductase.[1][2]

• Propionyl-CoA Synthesis Module: Several pathways can be engineered for the production of propionyl-CoA, the activated form of propionic acid. These include the Wood-Werkman cycle, the acrylate (B77674) pathway, and the sleeping beauty mutase (Sbm) pathway from E. coli.

• Esterification Module: An alcohol acyltransferase (AAT) is employed to catalyze the esterification of 2-PE with propionyl-CoA to form 2-phenylethyl propionate.[3]

Data Presentation

The following tables summarize quantitative data for the production of the precursor molecule 2-phenylethanol and the analogous ester 2-phenylethyl acetate (B1210297) in various engineered microbial systems. This data provides a benchmark for expected production titers in the development of a 2-phenylethyl propionate production platform.

Table 1: Microbial Production of 2-Phenylethanol (2-PE)

Microorganism	Engineering Strategy	Substrate	Titer (mg/L)	Reference
Escherichia coli DG01	Overexpression of aroG, pheA, kdc, and yjgB	Glucose	578	[4][5]
Escherichia coli DG02	Overexpression of aroG, pheA, kdc, yjgB, and aro8	Glucose	1016	[4][5]
Escherichia coli	Co-expression of ARO10 and yahK	Glucose	1100	[6][7]
Escherichia coli	Expression of ARO10 I544W mutant and yahK	Glucose	2500	[6][7]
Saccharomyces cerevisiae	Fed-batch fermentation	Glucose and L-phenylalanine	2610

Table 2: Microbial Production of 2-Phenylethyl Acetate (2-PEAc)

Microorganism	Engineering Strategy	Substrate	Titer (mg/L)	Reference
Escherichia coli	Co-expression of KDC, YjgB, and ATF1	L-phenylalanine	53.7	[1]
Escherichia coli	Co-expression of ARO8, KDC, YjgB, and ATF1	L-phenylalanine	268	[1][2][8]
Escherichia coli DG03	Overexpression of aroG, pheA, kdc, yjgB, aro8, and atf1	Glucose	687	[4][5]

Experimental Protocols

Protocol 1: Construction of a 2-Phenylethyl Propionate Producing E. coli Strain

This protocol outlines the steps for genetically engineering an E. coli strain to produce 2-phenylethyl propionate. The strategy involves the assembly of three distinct metabolic modules on compatible plasmids.

1.1. Plasmid Construction for 2-Phenylethanol (2-PE) Synthesis Module:

• Objective: To construct a plasmid expressing the genes for the conversion of L-phenylalanine to 2-PE.

• Genes of Interest:

  • aro8: Aminotransferase from Saccharomyces cerevisiae.

  • kdc: 2-Keto acid decarboxylase from Lactococcus lactis.

  • yjgB: Aldehyde reductase from E. coli.

• Procedure:

  • Amplify the coding sequences of aro8 and kdc from their respective genomic DNA via PCR.

  • Amplify the coding sequence of yjgB from E. coli genomic DNA.

  • Assemble the three genes into a suitable expression vector (e.g., pETDuet-1) under the control of an inducible promoter (e.g., T7). The genes should be arranged as an operon or with individual promoters.

  • Verify the construct by restriction digestion and Sanger sequencing.

1.2. Plasmid Construction for Propionyl-CoA Synthesis Module:

• Objective: To construct a plasmid for the synthesis of propionyl-CoA. Here, we will use the sleeping beauty mutase (Sbm) operon from E. coli.

• Genes of Interest:

  • sbm operon (sbm-ygfD-ygfG-ygfH): Endogenous E. coli genes for the conversion of succinyl-CoA to propionyl-CoA.

• Procedure:

  • Amplify the entire sbm operon from the genomic DNA of E. coli K-12.

  • Clone the amplified operon into a compatible expression vector (e.g., pCDFDuet-1) under the control of an inducible promoter.

  • Verify the construct by restriction digestion and sequencing.

1.3. Plasmid Construction for Esterification Module:

• Objective: To construct a plasmid expressing an alcohol acyltransferase capable of esterifying 2-PE with propionyl-CoA.

• Gene of Interest:

  • ATF1: Alcohol acetyltransferase from Saccharomyces cerevisiae (known to have broad substrate specificity).[3][4]

• Procedure:

  • Amplify the coding sequence of ATF1 from S. cerevisiae genomic DNA.

  • Clone the amplified gene into a third compatible expression vector (e.g., pRSFDuet-1) under the control of an inducible promoter.

  • Verify the construct by sequencing.

1.4. Transformation into Expression Host:

• Objective: To introduce the three constructed plasmids into a suitable E. coli expression host.

• Procedure:

  • Prepare competent E. coli BL21(DE3) cells.

  • Co-transform the three plasmids (pETDuet-2-PE_pathway, pCDFDuet-sbm_operon, and pRSFDuet-ATF1) into the competent cells using a standard heat-shock or electroporation protocol.[9]

  • Plate the transformed cells on LB agar (B569324) containing the appropriate antibiotics for selection of all three plasmids.

  • Incubate at 37°C overnight.

  • Confirm the presence of all three plasmids in the resulting colonies by colony PCR.

Protocol 2: Fermentation for 2-Phenylethyl Propionate Production

This protocol describes the cultivation of the engineered E. coli strain for the production of 2-phenylethyl propionate.

• 2.1. Media Preparation (per liter):

  • M9 minimal medium supplemented with:

    • 20 g Glucose

    • 5 g Yeast Extract

    • 2 g L-phenylalanine

    • Appropriate antibiotics for plasmid maintenance.

• 2.2. Inoculum Preparation:

  • Inoculate a single colony of the engineered E. coli strain into 5 mL of LB medium with the corresponding antibiotics.

  • Incubate overnight at 37°C with shaking at 250 rpm.

• 2.3. Production Culture:

  • Inoculate 100 mL of the production medium in a 500 mL baffled flask with the overnight culture to an initial OD600 of 0.1.

  • Incubate at 30°C with shaking at 250 rpm.

  • When the OD600 reaches 0.6-0.8, induce protein expression by adding IPTG to a final concentration of 0.1 mM.

  • Continue the cultivation for 48-72 hours at 25°C with shaking at 200 rpm.

  • Periodically take samples for OD600 measurement and product analysis.

Protocol 3: Extraction and Quantification of 2-Phenylethyl Propionate

This protocol details the procedure for extracting and quantifying the produced 2-phenylethyl propionate from the culture broth.

• 3.1. Extraction:

  • Centrifuge 1 mL of the culture broth at 10,000 x g for 10 minutes to pellet the cells.

  • Transfer the supernatant to a new microcentrifuge tube.

  • Add an equal volume of ethyl acetate to the supernatant.

  • Vortex vigorously for 2 minutes to extract the ester into the organic phase.

  • Centrifuge at 10,000 x g for 5 minutes to separate the phases.

  • Carefully collect the upper organic layer (ethyl acetate) for analysis.

• 3.2. Quantification by Gas Chromatography-Mass Spectrometry (GC-MS):

  • Instrument: A GC-MS system equipped with a suitable capillary column (e.g., HP-5ms).

  • Injection Volume: 1 µL of the ethyl acetate extract.

  • GC Conditions (example):

    • Inlet temperature: 250°C

    • Oven program: Start at 80°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

    • Carrier gas: Helium at a constant flow rate.

  • MS Conditions (example):

    • Ion source temperature: 230°C

    • Electron ionization at 70 eV.

    • Scan mode: Full scan from m/z 40 to 400.

  • Quantification:

    • Identify the 2-phenylethyl propionate peak based on its retention time and mass spectrum by comparing with an authentic standard.

    • Create a standard curve using known concentrations of 2-phenylethyl propionate.

    • Quantify the concentration in the sample by interpolating its peak area on the standard curve.

Mandatory Visualization

Caption: Engineered metabolic pathway for 2-phenylethyl propionate production.

Caption: Workflow for constructing the engineered E. coli strain.

Caption: Fermentation and product analysis workflow.

References

• 1. Metabolic engineering of Escherichia coli for production of 2‐Phenylethylacetate from L‐phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolic engineering of Escherichia coli for production of 2-Phenylethylacetate from L-phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolic Engineering of Escherichia coli for Production of 2-Phenylethanol and 2-Phenylethyl Acetate from Glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. da.lib.kobe-u.ac.jp [da.lib.kobe-u.ac.jp]
• 7. Metabolic and enzymatic engineering approach for the production of 2-phenylethanol in engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Heterologous protein expression in E. coli [protocols.io]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Phenylethyl Propionate

This technical support center provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-phenylethyl propionate (B1217596). The information is designed to help improve reaction yields and address common experimental challenges.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 2-phenylethyl propionate in a direct question-and-answer format.

Q1: My reaction yield is significantly lower than expected. What are the potential causes and how can I troubleshoot this?

A1: Low yields in the esterification of 2-phenylethyl alcohol and propionic acid can stem from several factors. The most common issues are related to the reversible nature of the reaction, suboptimal conditions, and losses during product isolation.

• Incomplete Reaction: Fischer esterification is an equilibrium-controlled process. The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the starting materials, thus lowering the yield.

  • Solution: Monitor the reaction's progress using methods like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure it has reached completion.[1] If the reaction stalls, consider extending the reaction time or implementing methods to remove water as it forms, such as using a Dean-Stark apparatus.

• Suboptimal Reaction Conditions: The reaction rate and equilibrium position are highly dependent on temperature and catalyst concentration.

  • Solution: Ensure the reaction temperature is appropriate for the catalyst used. For acid-catalyzed reactions, elevated temperatures of 80–100°C are often required.[2] Verify that the catalyst concentration is sufficient; too little catalyst will result in a slow or incomplete reaction.[3]

• Losses During Workup and Purification: Significant amounts of the product can be lost during the extraction and purification phases.

  • Solution: To ensure complete recovery, perform multiple extractions with a suitable organic solvent, such as diethyl ether.[1] When purifying by distillation, ensure a proper vacuum is maintained and the apparatus is correctly assembled to prevent product loss.[1]

Caption: Troubleshooting logic for low yield in 2-phenylethyl propionate synthesis.

Q2: I'm observing significant impurities in my final product. What are they likely to be and how can I minimize them?

A2: The most common impurities are unreacted starting materials and byproducts from side reactions.

• Unreacted Starting Materials: Residual 2-phenylethyl alcohol or propionic acid are common if the reaction does not go to completion.

  • Solution: Drive the reaction equilibrium towards the product by using an excess of one reactant (typically the less expensive one, propionic acid) or by removing water during the reaction.[2]

• Side Products: At excessively high temperatures, side reactions such as the dehydration of 2-phenylethyl alcohol can occur.[2]

  • Solution: Maintain controlled heating and avoid exceeding the optimal temperature range for the reaction.[2] Careful monitoring can help determine the point of maximum ester formation before significant side products appear.

Q3: The purification of my final ester is proving difficult. What are the recommended methods?

A3: A thorough workup is essential before final purification. The crude product should be washed with a sodium bicarbonate solution to remove the acid catalyst and unreacted propionic acid, followed by a brine wash. After drying the organic layer, the solvent can be removed. For the final purification step:

• Vacuum Distillation: This is a highly effective method for separating the 2-phenylethyl propionate from any remaining non-volatile impurities or unreacted alcohol.

• Recrystallization: While less common for this specific ester which is a liquid at room temperature, related solid products can be purified effectively by recrystallization from solvents like toluene (B28343) or hexane.[3]

Frequently Asked Questions (FAQs)

Q1: What is the typical synthesis method for 2-phenylethyl propionate?

A1: The primary industrial and laboratory method for synthesizing 2-phenylethyl propionate is the Fischer esterification of 2-phenylethyl alcohol with propionic acid.[4][5][6] This reaction is typically catalyzed by a strong acid, such as sulfuric acid or p-toluenesulfonic acid.[2] The process involves heating the reactants to drive off the water that is formed, which pushes the chemical equilibrium toward the desired ester product.

Caption: General reaction for the synthesis of 2-phenylethyl propionate.

Q2: What are the key parameters to control for maximizing yield?

A2: To maximize the yield of 2-phenylethyl propionate, you should carefully control the following parameters:

• Molar Ratio of Reactants: Using an excess of one of the reactants (e.g., propionic acid) can shift the reaction equilibrium to favor the formation of the ester.[2]

• Catalyst Concentration: The amount of acid catalyst influences the reaction rate. Sufficient catalyst is needed for an efficient reaction, but excessive amounts can lead to side reactions.

• Temperature: The reaction should be conducted at an optimal temperature to ensure a reasonable reaction rate without causing decomposition or side reactions. For acid-catalyzed esterification, this is often the reflux temperature of the mixture.[2][3]

• Water Removal: As water is a byproduct, its removal during the reaction is one of the most effective ways to increase the final yield.

Q3: What types of catalysts can be used, and what are their pros and cons?

A3: Several types of catalysts can be used for this synthesis:

• Homogeneous Acid Catalysts (e.g., H₂SO₄, p-TsOH): These are effective and widely used.[2][7]

  • Pros: Low cost and high reactivity.

  • Cons: Can be corrosive, difficult to separate from the reaction mixture, and can lead to side reactions if not used carefully. The workup requires a neutralization step.[8]

• Enzymatic Catalysts (e.g., Lipases like Novozym® 435): These offer a "greener" alternative.[9]

  • Pros: High specificity, which reduces byproducts; operate under milder conditions (lower temperature); easier to separate (as they are often immobilized).[9]

  • Cons: Higher cost and potentially slower reaction rates compared to strong acid catalysts.

Data Summary Tables

Table 1: Comparison of Catalytic Systems for Ester Synthesis

Catalyst Type	Catalyst Example	Typical Conditions	Reported Yield/Conversion	Reference(s)
Homogeneous Acid	Sulfuric Acid (H₂SO₄)	Reflux, 80-100°C	> 85%	[2]
Immobilized Enzyme	Novozym® 435	54°C, Continuous Flow	Up to 99% Molar Conversion	[9]

Table 2: Influence of Reaction Parameters on Esterification Yield

Parameter	Effect of Increase	Rationale	Reference(s)
Temperature	Increases reaction rate and conversion (up to a point)	Provides activation energy; helps remove water byproduct.	[7]
Catalyst Conc.	Increases reaction rate	More catalytic sites available for the reaction.	[7]
Molar Ratio (Acid:Alcohol)	Increases conversion	Shifts equilibrium towards product formation (Le Chatelier's Principle).	[7]
Water Presence	Decreases conversion	Shifts equilibrium towards reactants.	[10]

Experimental Protocols

Protocol: Acid-Catalyzed Synthesis of 2-Phenylethyl Propionate

This protocol describes a general lab-scale procedure for Fischer esterification.

Caption: General experimental workflow for the synthesis of 2-phenylethyl propionate.

Methodology:

• Apparatus Setup: Assemble a round-bottom flask with a reflux condenser and a heating mantle.

• Charging Reactants: To the flask, add 2-phenylethyl alcohol and a molar excess (e.g., 1.5 to 2 equivalents) of propionic acid.

• Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total moles of the limiting reactant).[3]

• Reaction: Heat the mixture to a gentle reflux and maintain this temperature for 2-4 hours.[3]

• Monitoring: Periodically take small aliquots from the reaction mixture to monitor the disappearance of the starting material and the formation of the product by TLC or GC.[1]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and dilute with an organic solvent like diethyl ether.

  • Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acids), and finally with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).[11]

• Purification:

  • Filter off the drying agent and remove the solvent using a rotary evaporator.

  • Purify the resulting crude oil by vacuum distillation to obtain pure 2-phenylethyl propionate.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Phenylethyl propionate (122-70-3) for sale [vulcanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. naturepest.com [naturepest.com]
• 5. ecommons.cornell.edu [ecommons.cornell.edu]
• 6. What is 2-Phenethyl Propionate? » Eco Pest Control [ecopest-control.com]
• 7. jetir.org [jetir.org]
• 8. researchgate.net [researchgate.net]
• 9. Continuous Production of 2-Phenylethyl Acetate in a Solvent-Free System Using a Packed-Bed Reactor with Novozym® 435 [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 2-Phenylethyl Propionate by Fractional Distillation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 2-phenylethyl propionate (B1217596) via fractional distillation.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the fractional distillation of 2-phenylethyl propionate.

Problem	Possible Cause(s)	Recommended Solution(s)
No Distillate Collection	- Inadequate heating of the distillation flask.- Thermometer bulb placed incorrectly.- Leaks in the distillation apparatus.	- Gradually increase the heating mantle temperature.- Ensure the top of the thermometer bulb is level with the bottom of the side arm of the distillation head.[1]- Check all glass joints for a secure fit and apply vacuum grease if necessary.
Fluctuating Distillation Temperature	- Uneven boiling ("bumping") of the liquid.- Heating rate is too high or inconsistent.	- Add boiling chips or a magnetic stir bar to the distillation flask before heating.[2]- Reduce the heating rate to ensure a slow and steady distillation rate of 1-2 drops per second.[1]
Poor Separation of Components (Low Purity of 2-Phenylethyl Propionate)	- Inefficient fractionating column.- Distillation rate is too fast.- Flooding of the fractionating column.	- Use a longer fractionating column or one with a higher efficiency packing material (e.g., Raschig rings, Vigreux indentations).- Slow down the distillation rate to allow for proper equilibrium between the liquid and vapor phases.[1]- Reduce the heating rate to allow the column to drain.
Product Discoloration (Yellowing)	- Thermal decomposition of 2-phenylethyl propionate at high temperatures.	- Consider performing the distillation under reduced pressure (vacuum distillation) to lower the boiling point.- Ensure the heating mantle temperature is not excessively high.
Solidification in the Condenser	- Coolant temperature is too low.	- Increase the temperature of the cooling fluid, especially if using a refrigerated circulator.

Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of 2-phenylethyl propionate at atmospheric pressure?

A1: The boiling point of 2-phenylethyl propionate at atmospheric pressure (760 mmHg) is approximately 244-245°C.[3][4][5][6][7]

Q2: How can I confirm the purity of my distilled 2-phenylethyl propionate?

A2: The purity of the collected fractions can be assessed by measuring the refractive index, which should be between 1.491 and 1.496 at 20°C.[5] Gas chromatography (GC) is a more definitive method for determining purity, with commercially available high-purity samples showing >98.0% purity.[3][8][9]

Q3: My crude 2-phenylethyl propionate was synthesized from phenethyl alcohol and propionic acid. What are the likely impurities?

A3: The most probable impurities are unreacted starting materials (phenethyl alcohol and propionic acid) and potentially some side-products from the esterification reaction.[10][11][12]

Q4: When should I switch receiving flasks to collect the pure 2-phenylethyl propionate fraction?

A4: Start collecting the main fraction when the temperature at the distillation head stabilizes at the boiling point of 2-phenylethyl propionate (around 244-245°C at atmospheric pressure).[1] Discard any initial fractions (forerun) that distill at a lower temperature, as these will primarily contain more volatile impurities.

Q5: Is it necessary to use a fractionating column, or is simple distillation sufficient?

A5: Fractional distillation is recommended when separating components with close boiling points.[13] Given that the starting materials for the synthesis of 2-phenylethyl propionate have different boiling points (phenethyl alcohol ~220°C, propionic acid ~141°C), a fractionating column will ensure a better separation and higher purity of the final product.

Quantitative Data Summary

Property	Value	Reference(s)
Boiling Point	244-245 °C (at 760 mmHg)	[3][4][5][6][7]
Refractive Index (n20/D)	1.491 - 1.496	[5]
Density (at 25°C)	~1.007 g/mL	[4][6]
Typical Purity (by GC)	>98.0%	[3][8][9]

Experimental Protocol: Fractional Distillation of 2-Phenylethyl Propionate

• Apparatus Setup : Assemble the fractional distillation apparatus as shown in the diagram below. This includes a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask.[1][14] Ensure all joints are properly sealed.

• Charging the Flask : Add the crude 2-phenylethyl propionate and a few boiling chips or a magnetic stir bar to the round-bottom flask.

• Heating : Begin to gently heat the flask using a heating mantle.

• Equilibration : As the mixture heats, observe the vapor rising through the fractionating column. Maintain a slow heating rate to allow for proper separation.

• Forerun Collection : Collect the initial distillate (forerun) in a separate receiving flask. This fraction will contain lower-boiling impurities.

• Main Fraction Collection : When the temperature at the distillation head stabilizes at the boiling point of 2-phenylethyl propionate (approx. 244-245°C at 760 mmHg), switch to a clean receiving flask to collect the purified product.

• Completion : Stop the distillation when the temperature begins to drop or when only a small amount of residue remains in the distillation flask.

• Analysis : Analyze the purity of the collected fraction(s) by measuring the refractive index and/or by gas chromatography.

Visualizations

Caption: Experimental Workflow for Fractional Distillation.

Caption: Troubleshooting Logic for Fractional Distillation.

References

• 1. Purification [chem.rochester.edu]
• 2. Fractional distillation - Wikipedia [en.wikipedia.org]
• 3. phenethyl propionate, 122-70-3 [thegoodscentscompany.com]
• 4. 2-phenylethyl propionate [chembk.com]
• 5. chemimpex.com [chemimpex.com]
• 6. 2-PHENYLETHYL PROPIONATE CAS#: 122-70-3 [m.chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. lookchem.com [lookchem.com]
• 9. 2-Phenylethyl Propionate 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 10. ecommons.cornell.edu [ecommons.cornell.edu]
• 11. 2-Phenylethyl propionate (122-70-3) for sale [vulcanchem.com]
• 12. What is 2-Phenethyl Propionate? » Eco Pest Control [ecopest-control.com]
• 13. csub.edu [csub.edu]
• 14. lablife.co.uk [lablife.co.uk]

Side-product formation in the synthesis of 2-phenylethyl propionate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-phenylethyl propionate (B1217596).

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 2-phenylethyl propionate, a fragrance and flavoring agent often prepared via Fischer esterification of 2-phenylethyl alcohol and propionic acid.

Issue 1: Low Yield of 2-Phenylethyl Propionate

Question: My reaction is resulting in a low yield of the desired 2-phenylethyl propionate. What are the potential causes and how can I improve the yield?

Answer:

Low yields in the Fischer esterification of 2-phenylethyl propionate are often due to the reversible nature of the reaction and the presence of water. Here are the common causes and their solutions:

• Incomplete Reaction: The reaction may not have reached equilibrium.

  • Solution: Increase the reaction time or moderately increase the temperature. However, be aware that excessive heat can promote side reactions. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Water Inhibition: Water is a byproduct of the esterification and its presence can shift the equilibrium back towards the reactants, hydrolyzing the ester product.

  • Solution: Employ methods to remove water as it is formed. A common laboratory technique is the use of a Dean-Stark apparatus to azeotropically remove water from the reaction mixture. Alternatively, adding a dehydrating agent can be effective.

• Suboptimal Molar Ratio of Reactants: An inappropriate ratio of 2-phenylethyl alcohol to propionic acid can limit the conversion to the ester.

  • Solution: Use an excess of one of the reactants to drive the equilibrium towards the product side. Typically, the less expensive reactant is used in excess. Experiment with different molar ratios to find the optimal condition for your setup.

• Catalyst Inefficiency: The acid catalyst may be weak, impure, or used in an insufficient amount.

  • Solution: Ensure you are using a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA), in an appropriate concentration. The catalyst should be of high purity.

Issue 2: Presence of Significant Impurities in the Final Product

Question: My purified 2-phenylethyl propionate shows the presence of significant impurities in GC-MS or NMR analysis. What are these impurities and how can I prevent their formation?

Answer:

The formation of side-products is a common issue in Fischer esterification. The primary impurities in the synthesis of 2-phenylethyl propionate are typically unreacted starting materials and byproducts from side reactions involving the alcohol and carboxylic acid.

Common Impurities and Prevention Strategies:

Impurity/Side-Product	Formation Mechanism	Prevention and Removal Strategies
Unreacted 2-Phenylethyl Alcohol	Incomplete reaction.	- Drive the reaction to completion by using an excess of propionic acid and removing water.- Can be removed during purification by fractional distillation.
Unreacted Propionic Acid	Incomplete reaction.	- Drive the reaction to completion by using an excess of 2-phenylethyl alcohol and removing water.- Can be removed during workup by washing the organic layer with a mild base (e.g., sodium bicarbonate solution).
Di(2-phenylethyl) ether	Acid-catalyzed self-condensation (dehydration) of two molecules of 2-phenylethyl alcohol.[1][2] This is more prevalent at higher temperatures.	- Maintain a moderate reaction temperature.- Use a milder acid catalyst or a lower concentration of a strong acid.- Can be separated from the desired ester by fractional distillation due to its higher boiling point.
Styrene	Acid-catalyzed dehydration of 2-phenylethyl alcohol.[3][4] This is also favored by high temperatures and strong acid catalysts.	- Control the reaction temperature to avoid excessive heat.- Use a less aggressive acid catalyst.- Styrene has a lower boiling point than the ester and can be removed by distillation.
Propionic Anhydride (B1165640)	Self-condensation of propionic acid, which can occur at elevated temperatures.[5][6]	- Avoid excessively high reaction temperatures.- Propionic anhydride is reactive and may be consumed or hydrolyzed during the workup.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-phenylethyl propionate?

A1: The most common and industrially significant method for the synthesis of 2-phenylethyl propionate is the Fischer esterification of 2-phenylethyl alcohol with propionic acid using an acid catalyst.[7][8]

Q2: What are the typical reaction conditions for the Fischer esterification of 2-phenylethyl propionate?

A2: Typical conditions involve heating a mixture of 2-phenylethyl alcohol and propionic acid (often with one in excess) in the presence of a catalytic amount of a strong acid like sulfuric acid or p-toluenesulfonic acid. The reaction is often carried out at reflux temperature, and water is continuously removed to drive the reaction to completion.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the esterification can be monitored by several techniques:

• Thin Layer Chromatography (TLC): A simple and rapid method to qualitatively observe the disappearance of the starting materials and the appearance of the product.

• Gas Chromatography (GC): A more quantitative method to determine the relative amounts of reactants and products in the reaction mixture over time.

• Spectroscopic Methods (NMR, IR): Samples can be taken at intervals and analyzed by NMR or IR to monitor the formation of the ester functional group and the consumption of the starting materials.

Q4: What are the best purification methods for 2-phenylethyl propionate?

A4: The crude product is typically first washed with a dilute basic solution (e.g., sodium bicarbonate) to remove any unreacted propionic acid and the acid catalyst. After drying the organic layer, the final purification is usually achieved by fractional distillation under reduced pressure . This method is effective in separating the desired ester from unreacted 2-phenylethyl alcohol and higher-boiling side-products like di(2-phenylethyl) ether.

Q5: Are there alternative, milder catalysts for this esterification?

A5: Yes, for substrates that are sensitive to strong acids, heterogeneous catalysts such as acidic resins (e.g., Amberlyst-15) or zeolites can be used.[9] These catalysts offer the advantage of being easily separable from the reaction mixture by filtration, simplifying the workup process and often leading to cleaner reactions.

Visualizing Reaction Pathways and Workflows

To aid in understanding the chemical processes and troubleshooting steps, the following diagrams are provided.

Caption: Main reaction pathway for the Fischer esterification of 2-phenylethyl propionate.

Caption: Formation pathways of common side-products in the synthesis.

Caption: A logical workflow for troubleshooting common issues in the synthesis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. 18.2 Preparing Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Propionic anhydride - Wikipedia [en.wikipedia.org]
• 6. nbinno.com [nbinno.com]
• 7. ecommons.cornell.edu [ecommons.cornell.edu]
• 8. 2-Phenethyl propionate - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimization of 2-Phenylethyl Propionate Esterification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-phenylethyl propionate (B1217596) via esterification.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 2-phenylethyl propionate?

A1: The most common and direct method for synthesizing 2-phenylethyl propionate is the Fischer-Speier esterification. This reaction involves the acid-catalyzed condensation of 2-phenylethanol (B73330) with propionic acid.[1]

Q2: What are the key parameters to control for optimizing the yield of 2-phenylethyl propionate?

A2: The key parameters to optimize for maximizing the yield of 2-phenylethyl propionate are reaction temperature, catalyst concentration, and the molar ratio of the reactants (2-phenylethanol and propionic acid).

Q3: How can I drive the reaction equilibrium towards the formation of 2-phenylethyl propionate?

A3: The Fischer esterification is a reversible reaction. To shift the equilibrium towards the product, you can use a large excess of one of the reactants (typically the less expensive one, which is often the alcohol) or remove water as it is formed during the reaction.[2][3] This can be achieved by azeotropic distillation using a Dean-Stark apparatus.[3]

Q4: What are common side reactions to be aware of during the synthesis?

A4: Potential side reactions include the dehydration of 2-phenylethanol to form styrene, especially at higher temperatures, and the formation of diphenylethyl ether.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Inactive or insufficient catalyst.	Use a fresh, anhydrous acid catalyst such as sulfuric acid or p-toluenesulfonic acid. Ensure the catalyst concentration is appropriate for the reaction scale.
Insufficient reaction time or temperature.	Monitor the reaction progress using TLC or GC. If the reaction has stalled, consider increasing the reaction time or temperature.
Presence of excess water in the reaction mixture.	Ensure all glassware is thoroughly dried before use. Use anhydrous reactants and solvents if possible. Employ a Dean-Stark apparatus to remove water as it forms.[4]
Presence of Impurities in the Final Product	Unreacted starting materials (2-phenylethanol and/or propionic acid).	During the workup, wash the organic layer with a saturated sodium bicarbonate solution to remove unreacted propionic acid.[5] Unreacted 2-phenylethanol can be removed by purification techniques such as column chromatography or distillation.
Formation of byproducts (e.g., styrene, diphenylethyl ether).	Optimize the reaction temperature to minimize side reactions. Lowering the temperature may reduce the formation of dehydration and ether byproducts.
Difficulty in Product Isolation	Emulsion formation during aqueous workup.	Add brine (saturated NaCl solution) to the separatory funnel to help break the emulsion and improve layer separation.
Product is soluble in the aqueous layer.	Ensure the pH of the aqueous layer is neutral or slightly basic before extraction to minimize the solubility of the ester.

Data Presentation

The following tables summarize the typical ranges for the key reaction parameters in the esterification of 2-phenylethyl propionate. Optimal conditions may vary depending on the specific scale and equipment used.

Table 1: Reaction Temperature

Temperature Range (°C)	Expected Outcome
80 - 100	Moderate reaction rate with minimal side reactions.
100 - 120	Increased reaction rate, but a higher potential for byproduct formation.[5]
> 120	Significantly faster reaction, but a high risk of reactant and product degradation.

Table 2: Catalyst Concentration (Sulfuric Acid)

Catalyst Loading (mol% relative to limiting reagent)	Expected Outcome
1 - 2	Sufficient for catalysis, may require longer reaction times.
3 - 5	Optimal range for most applications, providing a good balance between reaction rate and minimizing side reactions.
> 5	May lead to charring and increased byproduct formation without a significant increase in the reaction rate.

Table 3: Reactant Molar Ratio

Molar Ratio (2-Phenylethanol : Propionic Acid)	Expected Outcome
1 : 1	Stoichiometric ratio, may result in lower yields due to equilibrium limitations.
1 : 1.5 - 1 : 3	Use of excess propionic acid can shift the equilibrium to favor product formation.[5]
1.5 : 1 - 3 : 1	Use of excess 2-phenylethanol can also drive the reaction forward and may be preferred if it is the less expensive reagent.

Experimental Protocols

Detailed Methodology for the Synthesis of 2-Phenylethyl Propionate

This protocol describes the synthesis of 2-phenylethyl propionate on a laboratory scale.

Materials:

• 2-Phenylethanol

• Propionic acid

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-phenylethanol and propionic acid. A molar ratio of 1:1.5 (2-phenylethanol:propionic acid) is a good starting point.

• Catalyst Addition: While stirring, slowly and carefully add a catalytic amount of concentrated sulfuric acid (approximately 2-3 mol% relative to the limiting reagent) to the reaction mixture.

• Reflux: Attach the reflux condenser and heat the mixture to a gentle reflux using the heating mantle. The reaction temperature should be maintained between 80-100°C. Allow the reaction to proceed for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup - Quenching and Extraction:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Transfer the cooled mixture to a separatory funnel.

  • Add an equal volume of water and diethyl ether. Shake the funnel gently, venting frequently to release any pressure.

  • Allow the layers to separate and discard the aqueous layer.

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid. Check the pH of the aqueous wash to ensure it is neutral or slightly basic.

  • Wash the organic layer with brine to remove any residual water-soluble impurities.

• Drying and Solvent Removal:

  • Transfer the organic layer to a clean, dry Erlenmeyer flask and add anhydrous magnesium sulfate or sodium sulfate. Swirl the flask and let it stand for 10-15 minutes to dry the organic layer.

  • Filter the drying agent and transfer the filtrate to a pre-weighed round-bottom flask.

  • Remove the solvent using a rotary evaporator.

• Purification:

  • The crude 2-phenylethyl propionate can be purified by vacuum distillation to obtain the final product.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 2-phenylethyl propionate.

Caption: A logical guide to troubleshooting low product yield.

References

• 1. athabascau.ca [athabascau.ca]
• 2. brainly.com [brainly.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. homework.study.com [homework.study.com]
• 5. benchchem.com [benchchem.com]

Troubleshooting peak tailing in HPLC analysis of 2-phenylethyl propionate

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving peak tailing issues during the HPLC analysis of 2-phenylethyl propionate (B1217596).

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in HPLC and why is it a problem?

A1: In an ideal HPLC separation, the chromatographic peak for a pure compound should be symmetrical, resembling a Gaussian distribution. Peak tailing is a common issue where the back half of the peak is broader than the front half. This distortion can compromise the accuracy of peak integration, leading to unreliable quantification, and can also reduce the resolution between closely eluting peaks. A USP tailing factor (Tf) greater than 1.2 often indicates significant tailing, with a value of 1.0 representing a perfectly symmetrical peak.[1] Most pharmacopeial methods specify an acceptable range for the tailing factor, often between 0.8 and 1.8.[2]

Q2: What are the common causes of peak tailing for a neutral compound like 2-phenylethyl propionate?

A2: For a neutral aromatic ester like 2-phenylethyl propionate, peak tailing in reverse-phase HPLC is typically not due to strong ionic interactions with the stationary phase. Instead, the primary causes are often related to:

• Secondary Interactions with Silanol (B1196071) Groups: Even on modern, end-capped silica-based columns (e.g., C18), some residual silanol groups (Si-OH) are present on the surface.[3] While 2-phenylethyl propionate is neutral, its ester and aromatic functionalities can engage in weaker secondary interactions (e.g., hydrogen bonding) with these active sites, leading to a portion of the analyte molecules being retained longer and causing tailing.

• Column Contamination and Degradation: Accumulation of sample matrix components or strongly retained compounds on the column inlet frit or the stationary phase can disrupt the flow path and lead to peak distortion for all analytes.[4][5] Over time, the bonded phase can also degrade, exposing more active silanol groups.

• Extra-Column Effects: Excessive dead volume in the HPLC system, such as from using tubing with a large internal diameter or improper fittings, can cause band broadening and peak tailing.[4]

• Inappropriate Mobile Phase Conditions: A mobile phase with too weak an elution strength (i.e., too high a percentage of water in reverse-phase) can increase the interaction time of the analyte with the stationary phase, potentially exacerbating tailing.

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, leading to a distorted peak shape.[3]

Q3: How can I calculate the USP Tailing Factor?

A3: The USP Tailing Factor (Tf) is calculated to quantify the symmetry of a chromatographic peak. The formula is:

Tf = W₀.₀₅ / (2 * f)

Where:

• W₀.₀₅ is the peak width at 5% of the peak height.

• f is the distance from the leading edge of the peak to the peak maximum at 5% of the peak height.

Most modern chromatography data systems can automatically calculate the tailing factor.

Troubleshooting Guide for Peak Tailing

This section provides a systematic approach to diagnosing and resolving peak tailing in the HPLC analysis of 2-phenylethyl propionate.

Initial Assessment and Diagnosis

Before making any changes to your method, it's crucial to identify the potential source of the problem. A logical troubleshooting workflow can help pinpoint the issue efficiently.

Caption: A logical workflow for diagnosing the cause of peak tailing.

Solutions for Chemical and Method-Specific Issues

If only the peak for 2-phenylethyl propionate is tailing, the issue is likely related to the chemical interactions within the column or the method parameters.

1. Mobile Phase Optimization

The composition of the mobile phase is a critical factor in controlling peak shape. For a neutral compound like 2-phenylethyl propionate, the goal is to minimize secondary interactions with the stationary phase.

• Incorporate a Small Amount of Acid: Adding a small percentage of a weak acid, such as 0.1% formic acid or phosphoric acid, to the aqueous portion of the mobile phase can help to suppress the activity of residual silanol groups on the silica (B1680970) surface, thereby reducing secondary interactions and improving peak symmetry.[6] While 2-phenylethyl propionate is neutral, this is a common strategy to improve peak shape for a wide range of compounds.

• Adjust Organic Solvent Ratio: The ratio of acetonitrile (B52724) to water can impact peak shape. A mobile phase that is too weak (too much water) may lead to increased interaction with the stationary phase and potential tailing. Conversely, a mobile phase that is too strong may result in poor retention. It is important to find an optimal balance.

2. Column Selection and Care

The choice and condition of the HPLC column are paramount for achieving good peak symmetry.

• Use a High-Purity, End-Capped Column: Modern Type B silica columns that are thoroughly end-capped are designed to minimize the number of accessible silanol groups, which reduces the potential for secondary interactions.

• Column Washing and Regeneration: If the column has been in use for some time, it may be contaminated. A rigorous washing procedure can help to remove strongly retained compounds and restore performance.

3. Sample Preparation and Injection

The way the sample is prepared and introduced into the system can also affect peak shape.

• Sample Solvent: Ideally, the sample should be dissolved in the mobile phase or a solvent that is weaker than the mobile phase. Injecting a sample in a much stronger solvent can cause peak distortion.

• Sample Concentration (Column Overload): If the peak tailing is accompanied by a decrease in retention time as the sample concentration increases, column overload may be the issue.[5] Diluting the sample can confirm if this is the cause.

Data Presentation: Impact of Mobile Phase Composition on Tailing Factor

The following table illustrates the expected trend of the USP Tailing Factor for 2-phenylethyl propionate under different mobile phase conditions. Note that these are representative values and actual results may vary depending on the specific column and HPLC system used.

Mobile Phase Composition (Acetonitrile:Water)	Acid Additive	Expected USP Tailing Factor (Tf)	Comments
50:50	None	1.6 - 1.9	Significant tailing may be observed due to interactions with residual silanols.
60:40	None	1.4 - 1.7	Increased organic content may slightly improve peak shape but tailing is likely still present.
50:50	0.1% Formic Acid	1.1 - 1.3	The addition of acid suppresses silanol activity, leading to a more symmetrical peak.
60:40	0.1% Formic Acid	1.0 - 1.2	This combination often provides the best peak shape with good retention.
50:50	0.1% Phosphoric Acid	1.1 - 1.3	Similar to formic acid, phosphoric acid is effective at reducing peak tailing.[6]

Experimental Protocols

Protocol 1: Mobile Phase Preparation (Acetonitrile/Water with 0.1% Formic Acid)

Objective: To prepare a mobile phase that minimizes peak tailing for 2-phenylethyl propionate.

Materials:

• HPLC-grade acetonitrile

• HPLC-grade water (e.g., Milli-Q or equivalent)

• High-purity formic acid (≥98%)

• Clean, amber glass solvent bottles

• Graduated cylinders

• 0.45 µm or 0.22 µm membrane filter for solvent filtration

Procedure:

• Prepare the Aqueous Component (0.1% Formic Acid in Water):

  • Measure 1000 mL of HPLC-grade water into a clean solvent bottle.

  • Carefully add 1.0 mL of formic acid to the water.

  • Cap the bottle and mix thoroughly by inversion.

  • This solution is your Mobile Phase A.

• Prepare the Organic Component:

  • Pour approximately 1000 mL of HPLC-grade acetonitrile into a separate clean solvent bottle.

  • This is your Mobile Phase B.

• Filtration and Degassing:

  • Filter both mobile phase components through a 0.45 µm or 0.22 µm membrane filter to remove any particulate matter.

  • Degas both mobile phases using an in-line degasser, sonication, or helium sparging to prevent bubble formation in the HPLC system.

• Mobile Phase Composition:

  • Use the HPLC pump's proportioning valve to mix the desired ratio of Mobile Phase A and Mobile Phase B (e.g., 50:50 or 60:40 acetonitrile:water with 0.1% formic acid in the aqueous portion).

Protocol 2: HPLC Column Washing Procedure (for a C18 column)

Objective: To remove strongly retained contaminants from a C18 column that may be causing peak tailing.

Materials:

• HPLC-grade water

• HPLC-grade isopropanol (B130326) (IPA)

• HPLC-grade methanol

• HPLC-grade acetonitrile

Procedure:

Note: Disconnect the column from the detector to avoid contamination. The flow rate for washing should be approximately half of the analytical flow rate.

• Flush with Water: Flush the column with 100% HPLC-grade water for at least 30 minutes to remove any buffer salts.

• Flush with Isopropanol: Flush the column with 100% isopropanol for 30-60 minutes. Isopropanol is a strong solvent that is effective at removing many organic contaminants.

• Flush with Acetonitrile: Flush the column with 100% acetonitrile for 30 minutes.

• Equilibrate with Initial Mobile Phase: Reconnect the column to the detector and equilibrate with the initial mobile phase conditions of your analytical method until a stable baseline is achieved.

Caption: A step-by-step workflow for washing a C18 HPLC column.

Protocol 3: Sample Preparation for 2-Phenylethyl Propionate

Objective: To prepare a sample of 2-phenylethyl propionate for HPLC analysis that is free of particulates and dissolved in an appropriate solvent.

Materials:

• 2-phenylethyl propionate standard or sample

• Mobile phase (or a weaker solvent)

• Volumetric flasks

• Pipettes

• Vortex mixer or sonicator

• 0.45 µm or 0.22 µm syringe filters

Procedure:

• Prepare a Stock Solution:

  • Accurately weigh a known amount of 2-phenylethyl propionate standard.

  • Dissolve it in a known volume of the mobile phase (e.g., 60:40 acetonitrile:water) in a volumetric flask to create a stock solution of a specific concentration (e.g., 1 mg/mL).

  • Use a vortex mixer or sonicator to ensure the standard is fully dissolved.

• Prepare Working Standards/Samples:

  • Perform serial dilutions of the stock solution with the mobile phase to create a series of working standards for calibration.

  • For unknown samples, dissolve a known weight or volume in the mobile phase to achieve a concentration within the calibration range.

• Filtration:

  • Before transferring the solution to an HPLC vial, filter it through a 0.45 µm or 0.22 µm syringe filter to remove any particulate matter that could block the column frit.

• Injection:

  • Transfer the filtered solution to an appropriate HPLC vial and cap it securely.

  • Place the vial in the autosampler for injection.

References

• 1. waters.com [waters.com]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Separation of 2-Phenylethyl propionate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Preventing degradation of 2-phenylethyl propionate in stored samples

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the degradation of 2-phenylethyl propionate (B1217596) in stored samples. It includes frequently asked questions, troubleshooting advice, and detailed protocols to ensure sample integrity.

Frequently Asked Questions (FAQs)

Q1: What is 2-phenylethyl propionate and why is its stability a concern?

A1: 2-Phenylethyl propionate (PEP), also known as phenethyl propanoate, is an ester of phenethyl alcohol and propionic acid.[1] It is a colorless liquid with a characteristic floral and fruity odor.[2] In research and development, particularly in fragrance, flavor, and pharmaceutical industries, maintaining the chemical integrity of PEP is crucial. Degradation can lead to a loss of potency, altered sensory properties, and the formation of impurities that can interfere with experimental results.[3][4]

Q2: What are the primary causes of 2-phenylethyl propionate degradation?

A2: The degradation of 2-phenylethyl propionate primarily occurs through two chemical pathways: hydrolysis and oxidation.[3][5][6]

• Hydrolysis: As an ester, 2-phenylethyl propionate can react with water (hydrolyze) to break down into its parent compounds: 2-phenylethanol (B73330) and propionic acid.[6][7] This reaction is accelerated by the presence of moisture and can be catalyzed by acidic or alkaline conditions.[2][3]

• Oxidation: Exposure to oxygen, especially when triggered by light or heat, can lead to oxidative degradation.[3][4] This process can result in the formation of off-flavors and other undesirable byproducts.[3]

• Other Factors: High temperatures, exposure to light, and microbial action can also contribute to degradation.[4][5][8]

Q3: What are the ideal storage conditions for neat (undiluted) 2-phenylethyl propionate?

A3: For neat 2-phenylethyl propionate, the primary goal is to protect it from atmospheric moisture and oxygen. The compound is generally stable under normal conditions but should be stored in a cool, dry, and well-ventilated place, protected from heat and light.[9][10] It is incompatible with strong oxidizing agents.[10][11] For long-term storage, it is recommended to store the compound in tightly sealed containers under an inert atmosphere (e.g., argon or nitrogen).[12]

Q4: I suspect my sample has degraded. What are the common signs?

A4: Signs of degradation can be both physical and chemical. You might notice a change in the odor profile, as the characteristic fruity-floral scent diminishes and the smell of the parent alcohol (phenethyl alcohol) becomes more prominent. Chemically, analysis via techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) would reveal a decrease in the peak area of 2-phenylethyl propionate and the appearance of new peaks corresponding to degradation products like 2-phenylethanol.[7]

Q5: How can I analytically confirm and quantify the degradation of my samples?

A5: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for confirming and quantifying the degradation of 2-phenylethyl propionate.[13][14] This technique can separate the components of your sample and identify them based on their mass spectra. By running a calibrated standard, you can quantify the amount of remaining 2-phenylethyl propionate as well as the concentration of its primary hydrolysis product, 2-phenylethanol.[7]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Rapid loss of compound in aqueous solution.	Hydrolysis. Esters are susceptible to hydrolysis, especially in non-neutral pH conditions.[3][6]	1. Control pH: Adjust the pH of the solution to a neutral range (pH 6-7) using a suitable buffer system. Avoid strongly acidic or alkaline conditions.[6][15] 2. Reduce Temperature: Store aqueous solutions at refrigerated temperatures (2-8°C) to slow the reaction rate.[16] 3. Limit Water: If possible for the application, use co-solvents to reduce water activity.
Appearance of new peaks in GC/HPLC analysis.	Formation of degradation products. The most likely products are 2-phenylethanol and propionic acid from hydrolysis.[7] Other peaks could result from oxidation.[3]	1. Identify Products: Use GC-MS to identify the unknown peaks by comparing their mass spectra to a library or known standards.[14] 2. Review Storage: Check storage conditions for exposure to light, oxygen, and excessive heat.[3][4] Ensure containers are properly sealed and consider purging with an inert gas before storage.[12]
Inconsistent analytical results between aliquots.	Ongoing degradation during handling or improper storage. Samples may degrade after being removed from storage or if the storage environment is not uniform.	1. Standardize Handling: Minimize the time samples spend at room temperature. Prepare for analysis immediately after thawing/removal from storage. 2. Use Aliquots: Store the compound in single-use aliquots to avoid repeated freeze-thaw cycles and exposure of the bulk sample to the atmosphere. 3. Inert Atmosphere: Before sealing and storing, flush the headspace of the container with an inert gas like argon or nitrogen.[12]

Quantitative Data Summary

The stability of 2-phenylethyl propionate is influenced by environmental conditions. The following table summarizes its persistence.

Table 1: Environmental Half-Life of 2-Phenylethyl Propionate

Medium	Half-Life	Reference
Air	~31 hours	[5][11]
Water	~5 days to 720 hours	[5][7]
Soil	~4 to 5 days	[7]

Table 2: Recommended Storage Conditions to Minimize Degradation

Parameter	Condition	Rationale
Temperature	Cool (2-8°C)	Slows the rate of hydrolysis and oxidation.[16]
Atmosphere	Inert Gas (Argon/Nitrogen)	Prevents oxidation and minimizes exposure to moisture.[12]
Light	Amber vials or dark place	Prevents photooxidation.[3][9]
Container	Tightly sealed, appropriate material	Prevents entry of moisture and oxygen.[6][9]
pH (in solution)	Neutral (pH 6-7)	Minimizes acid- or base-catalyzed hydrolysis.[3][6]

Experimental Protocols

Protocol 1: Recommended Protocol for Long-Term Sample Storage

• Aliquot Samples: To prevent contamination and degradation of the entire stock, dispense the neat 2-phenylethyl propionate or its solution into single-use volumes in appropriate containers (e.g., amber glass vials with PTFE-lined caps).

• Inert Atmosphere: Gently flush the headspace of each vial with a stream of dry argon or nitrogen for 15-30 seconds to displace oxygen and moisture.

• Seal Tightly: Immediately and securely cap each vial to ensure an airtight seal. For extra protection, wrap the cap with parafilm.

• Label Clearly: Label each aliquot with the compound name, concentration, date, and storage conditions.

• Store Properly: Place the labeled vials in a dark, refrigerated environment (2-8°C).

• Usage: When a sample is needed, remove one aliquot and allow it to come to room temperature before opening to prevent condensation from forming inside. Use the entire aliquot for the experiment.

Protocol 2: Quantification of Degradation by GC-MS

This protocol provides a general method for quantifying 2-phenylethyl propionate and its primary hydrolysis product, 2-phenylethanol.

• Sample Preparation:

  • Dilute a known volume or weight of the stored sample in a suitable solvent (e.g., ethyl acetate, dichloromethane) to a final concentration within the calibration range (e.g., 1-100 µg/mL).

  • Add an internal standard (e.g., methyl benzoate) at a fixed concentration to all samples, standards, and blanks to correct for injection volume variability.

• Calibration Standards:

  • Prepare a series of calibration standards containing known concentrations of pure 2-phenylethyl propionate and 2-phenylethanol in the same solvent as the samples.

  • Add the same fixed concentration of the internal standard to each calibration standard.

• GC-MS Instrumentation and Conditions (Example):

  • GC System: Agilent GC-MS or equivalent.

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

  • Inlet Temperature: 250°C.

  • Injection Volume: 1 µL (splitless mode).

  • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 15°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Detector: Electron Ionization (EI) mode at 70 eV.

  • Scan Range: 40-300 m/z.

• Data Analysis:

  • Generate a calibration curve for both 2-phenylethyl propionate and 2-phenylethanol by plotting the ratio of the analyte peak area to the internal standard peak area against concentration.

  • Calculate the concentration of each compound in the stored samples using the regression equation from the calibration curve.

  • The degree of degradation can be expressed as the percentage of 2-phenylethanol formed relative to the initial concentration of 2-phenylethyl propionate.

Visualizations

Caption: Primary degradation pathways for 2-phenylethyl propionate.

References

• 1. 2-Phenethyl propionate - Wikipedia [en.wikipedia.org]
• 2. 2-Phenylethyl propionate | C11H14O2 | CID 31225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Volatile Compounds and Flavor Stability: How to Preserve Product Taste Integrity in Food and Beverage Applications [cuiguai.cn]
• 4. kevaflavours.com [kevaflavours.com]
• 5. naturepest.com [naturepest.com]
• 6. carbodiimide.com [carbodiimide.com]
• 7. Evaluation of the environmental fate of thymol and phenethyl propionate in the laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. studysmarter.co.uk [studysmarter.co.uk]
• 9. phenethyl propionate, 122-70-3 [thegoodscentscompany.com]
• 10. fishersci.com [fishersci.com]
• 11. ecommons.cornell.edu [ecommons.cornell.edu]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]
• 15. quora.com [quora.com]
• 16. researchgate.net [researchgate.net]

Overcoming emulsion formation during workup of 2-phenylethyl propionate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming emulsion formation during the workup of 2-phenylethyl propionate (B1217596) synthesis.

Troubleshooting Guide: Overcoming Emulsion Formation

Emulsions are a common challenge during the aqueous workup of esterification reactions, leading to difficult phase separation and potential loss of product. This guide provides a systematic approach to preventing and breaking emulsions encountered during the purification of 2-phenylethyl propionate.

Question: I've just completed the synthesis of 2-phenylethyl propionate, and during the aqueous workup, a thick, milky layer has formed between the organic and aqueous phases. How can I resolve this emulsion?

Answer:

Emulsion formation is common when immiscible liquids are vigorously mixed, especially in the presence of impurities that can act as surfactants.[1] Here is a step-by-step approach to break the emulsion and isolate your product:

• Patience is a Virtue: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Sometimes, emulsions will break on their own with time.[2][3]

• Gentle Agitation: Gently swirl or rock the separatory funnel. Avoid vigorous shaking, which can worsen the emulsion.[1]

• "Salting Out" with Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, making the organic components less soluble and promoting phase separation.[1][4]

• Change the Solvent Environment:

  • Add a small amount of a different organic solvent in which your ester is soluble. This can alter the polarity of the organic phase and help to break the emulsion.

  • If you are using a chlorinated solvent like dichloromethane, which is prone to causing emulsions, consider switching to a less problematic solvent like ethyl acetate (B1210297) for the extraction if possible in future experiments.[4]

• Filtration:

  • Glass Wool: Pass the entire mixture through a plug of glass wool in a powder funnel. The glass wool can help to physically break up the emulsified layer.

  • Celite® Filtration: For persistent emulsions, filtering the entire mixture through a pad of Celite® can be very effective.[5] Celite provides a large surface area that can break the emulsion by adsorbing the fine droplets.

• Centrifugation: If available, centrifuging the emulsion is a highly effective mechanical method to force the separation of the layers.[2][3][6]

• Temperature Modification:

  • Gentle Heating: Gently warming the separatory funnel in a warm water bath can decrease the viscosity of the mixture and aid in phase separation. Use caution to avoid pressure buildup.[7]

  • Cooling/Freezing: In some cases, cooling the mixture in an ice bath or even partially freezing the aqueous layer can help break the emulsion.[7]

• pH Adjustment: If the emulsion is suspected to be stabilized by acidic or basic impurities, careful addition of a dilute acid or base can neutralize these species and destabilize the emulsion.[7]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for addressing emulsion formation during the workup of 2-phenylethyl propionate.

Figure 1. Troubleshooting workflow for breaking emulsions.

Frequently Asked Questions (FAQs)

Q1: What causes emulsions to form during the workup of my 2-phenylethyl propionate synthesis?

A1: Emulsions are mixtures of two immiscible liquids where one is dispersed in the other as fine droplets.[7] In the context of your synthesis, common causes include:

• Vigorous Shaking: Excessive agitation of the separatory funnel creates a large surface area between the organic and aqueous phases, promoting emulsion formation.[1]

• Presence of Surfactant-like Impurities: Residual starting materials, byproducts, or soaps formed from the neutralization of acidic catalysts can act as emulsifying agents.

• High Concentration of Solutes: A high concentration of your product or other solutes in the organic layer can increase its viscosity and stabilize emulsions.

• Fine Particulates: The presence of fine solid particles can stabilize emulsions.[5]

Q2: How can I prevent emulsions from forming in the first place?

A2: Prevention is often the most effective strategy.[1] Consider the following preventative measures:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for extraction with minimal agitation.

• Solvent Choice: If you consistently encounter emulsions with a particular solvent, consider using an alternative. For instance, ethyl acetate is often less prone to emulsion formation than dichloromethane.

• Pre-workup Filtration: If your reaction mixture contains solid impurities, filter them out before transferring the mixture to the separatory funnel.

• Evaporation of Reaction Solvent: In some cases, it may be beneficial to remove the reaction solvent under reduced pressure and then redissolve the residue in the extraction solvent before the aqueous wash.[5]

Q3: Is there a "best" method for breaking an emulsion?

A3: The most effective method depends on the specific nature of the emulsion. However, adding brine is a simple and often successful first step. For very persistent emulsions, filtration through Celite® or centrifugation are generally the most robust techniques.[2][3][5]

Q4: Will adding brine affect the purity of my 2-phenylethyl propionate?

A4: Adding brine (a saturated solution of NaCl) to the aqueous layer should not negatively impact the purity of your organic product. In fact, it can help by decreasing the solubility of your ester in the aqueous phase, potentially improving your yield. The salt will remain in the aqueous layer, which is subsequently separated.

Q5: Can I lose my product when trying to break an emulsion?

A5: There is a potential for some product loss, particularly if a significant amount of the organic phase remains trapped in the emulsion. This is why it is important to attempt to break the emulsion rather than discarding the emulsified layer. Techniques like centrifugation are very effective at maximizing the recovery of the organic phase.

Experimental Protocols

Synthesis of 2-Phenylethyl Propionate via Fischer Esterification

This protocol outlines the synthesis of 2-phenylethyl propionate from phenethyl alcohol and propionic acid using sulfuric acid as a catalyst.[8][9][10]

Materials:

• Phenethyl alcohol

• Propionic acid

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether (or other suitable organic solvent)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Combine phenethyl alcohol and an excess of propionic acid in a round-bottom flask.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture under reflux for 1-2 hours.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel.

• Add diethyl ether to dilute the organic phase.

• Wash the organic layer sequentially with:

  • Water

  • Saturated sodium bicarbonate solution (to neutralize the acid catalyst and excess propionic acid). Caution: Vent the separatory funnel frequently as CO₂ gas will be evolved.

  • Saturated sodium chloride solution (brine).

• If an emulsion forms during the washing steps, refer to the troubleshooting guide above.

• Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Remove the solvent under reduced pressure to yield the crude 2-phenylethyl propionate.

• The product can be further purified by distillation if necessary.

Protocol for Breaking a Persistent Emulsion using Celite® Filtration

This protocol describes the use of Celite® to break a persistent emulsion formed during the workup of 2-phenylethyl propionate.[5]

Materials:

• Emulsified reaction mixture

• Celite® 545 (or equivalent)

• Büchner funnel and filter flask

• Filter paper

• Additional organic solvent (e.g., diethyl ether)

Procedure:

• Place a piece of filter paper in a Büchner funnel.

• Prepare a slurry of Celite® in your organic solvent.

• Pour the Celite® slurry onto the filter paper under gentle vacuum to form a pad of Celite® approximately 1-2 cm thick.

• Carefully pour the entire emulsified mixture onto the Celite® pad.

• Apply a gentle vacuum to draw the liquid through the filter. The Celite® will physically disrupt the emulsion, allowing the distinct organic and aqueous layers to pass through.

• Wash the Celite® pad with a small amount of fresh organic solvent to ensure all of the 2-phenylethyl propionate is collected.

• Transfer the filtrate to a separatory funnel. The organic and aqueous layers should now be clearly separated.

• Proceed with the separation of the layers and the remainder of the workup.

Data Presentation

The following table provides an illustrative comparison of the effectiveness of various emulsion-breaking techniques. The values are representative and may vary depending on the specific experimental conditions.

Technique	Relative Time for Separation	Estimated Product Recovery	Notes
Standing	Slow (minutes to hours)	Variable	Effective for weakly emulsified mixtures.
Gentle Agitation	Moderate	Good	Can be sufficient for minor emulsions.
Brine Wash	Rapid	High	Highly effective for many common emulsions.
Solvent Addition	Moderate to Rapid	High	The choice of solvent is crucial.
Celite® Filtration	Moderate	Very High	Excellent for persistent emulsions, especially those stabilized by fine solids.[5]
Centrifugation	Rapid	Very High	A very effective mechanical method for stubborn emulsions.[6]
Gentle Heating	Moderate	Good	Use with caution to avoid pressure buildup and product decomposition.[7]

Logical Relationship of Emulsion Breaking Choices

The following diagram illustrates the decision-making process for selecting an appropriate emulsion-breaking technique based on the severity and persistence of the emulsion.

Figure 2. Decision tree for selecting an emulsion breaking technique.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 3. azom.com [azom.com]
• 4. reddit.com [reddit.com]
• 5. Workup [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. 2-Phenethyl propionate - Wikipedia [en.wikipedia.org]
• 9. athabascau.ca [athabascau.ca]
• 10. Fischer Esterification [organic-chemistry.org]

Technical Support Center: Catalyst Deactivation in 2-Phenylethyl Propionate Synthesis

This guide provides troubleshooting assistance and frequently asked questions for researchers, scientists, and drug development professionals encountering catalyst deactivation during the synthesis of 2-phenylethyl propionate.

Troubleshooting Guide

Q1: My reaction conversion has decreased significantly over several cycles. What are the general causes of catalyst deactivation?

A: A decline in catalytic activity over time is known as deactivation. It is a common issue in industrial and laboratory-scale reactions. The primary causes can be categorized as chemical, thermal, and mechanical.[1][2]

• Poisoning: This occurs when impurities in the feedstock bind to the active sites of the catalyst, rendering them inactive. Common poisons in esterification reactions include sulfur and nitrogen-containing compounds.[2][3][4][5]

• Fouling or Coking: This is the physical deposition of substances, such as carbonaceous materials (coke) or polymers, onto the catalyst surface and within its pores.[2][3][4][6] These deposits block reactants from reaching the active sites.

• Thermal Degradation (Sintering): High reaction temperatures can cause the small catalyst particles to agglomerate, leading to a decrease in the active surface area and, consequently, a loss of activity.[2][3][7] This is often irreversible.

• Leaching: In liquid-phase reactions, the active components of a heterogeneous catalyst can dissolve into the reaction medium, resulting in a permanent loss of active sites.[3][8]

Q2: I am using a solid acid catalyst (e.g., Amberlyst-70, ZSM-5) and observing a rapid drop in performance. What specific issues should I investigate?

A: For solid acid catalysts, particularly in esterification, several specific deactivation pathways are common:

• Ion Exchange: Metal ions present in the reactants (phenethyl alcohol or propionic acid) can exchange with the active acid sites (protons) of the catalyst, neutralizing them.[6]

• Reaction with Basic Impurities: Nitrogen-containing organic compounds in the feed can react with the acid sites, forming neutral salts and causing a complete deactivation of those sites.[6]

• Polymer Deposition: Side reactions can lead to the formation of polymers that deposit on the catalyst, causing fouling and pore blockage.[6]

• Active Site Leaching: For some supported catalysts, the active acid species (e.g., sulfonic acid groups) can be leached from the support material into the reaction mixture.[8][9]

Q3: My immobilized lipase (B570770) catalyst is losing activity. What are the common deactivation mechanisms for biocatalysts?

A: Enzymatic catalysts like immobilized lipases (e.g., Novozym® 435) are susceptible to different deactivation mechanisms compared to traditional chemical catalysts:

• Thermal Denaturation: Enzymes are sensitive to high temperatures. Operating above the enzyme's optimal temperature range can cause it to unfold (denature), leading to a loss of its specific three-dimensional structure and catalytic activity.

• Inhibition by Substrates or Products: High concentrations of either the substrate (phenethyl alcohol) or the product (2-phenylethyl propionate) can sometimes inhibit the enzyme's activity.

• pH Inactivation: The local pH at the catalyst surface can shift during the reaction, potentially moving outside the optimal pH range for the enzyme and causing irreversible inactivation.

• Leaching of Enzyme: The enzyme may detach from the support material and leach into the reaction medium, especially under high flow rates in continuous reactors.

• Mechanical Stress: In stirred-tank reactors, the physical stress from the impeller can damage the support and the immobilized enzyme.

Q4: How can I systematically diagnose the cause of my catalyst's deactivation?

A: A systematic approach is crucial for identifying the root cause of deactivation. This typically involves monitoring reaction performance and conducting post-reaction analysis of the catalyst.[7]

• Monitor Performance: Keep detailed records of conversion, selectivity, temperature, and pressure drop across the catalyst bed over time. A sudden drop may indicate poisoning, while a gradual decline often suggests fouling or sintering.[7]

• Sample and Analyze Catalyst: Characterize both the fresh and spent catalyst to identify changes. Key techniques include:

  • BET Surface Area Analysis: A significant decrease in surface area suggests sintering or pore blockage by fouling.[10]

  • Temperature Programmed Desorption/Oxidation (TPD/TPO): These methods can identify and quantify the amount of coke or other deposited materials.

  • Elemental Analysis (ICP-MS, XRF, or EDS): This can detect the presence of potential poisons (e.g., metals, sulfur) on the catalyst surface.[10]

  • Microscopy (SEM, TEM): These techniques can visualize changes in catalyst morphology, such as particle agglomeration (sintering) or surface deposits.[7]

Below is a logical workflow to help diagnose the deactivation mechanism.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Catalyst deactivation mechanisms and how to prevent them [eureka.patsnap.com]
• 4. ammoniaknowhow.com [ammoniaknowhow.com]
• 5. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 6. Investigation of deactivation mechanisms of a solid acid catalyst during esterification of the bio-oils from mallee biomass [ideas.repec.org]
• 7. Troubleshooting low catalyst activity in reforming units [eureka.patsnap.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Catalytic performance and deactivation mechanism of a one-step sulfonated carbon-based solid-acid catalyst in an esterification reaction: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 10. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]

Minimizing by-product formation in the enzymatic synthesis of 2-phenylethyl propionate

This guide provides troubleshooting advice and frequently asked questions to assist researchers in minimizing by-product formation during the enzymatic synthesis of 2-phenylethyl propionate (B1217596).

Frequently Asked Questions (FAQs)

Q1: What is the primary enzymatic reaction for synthesizing 2-phenylethyl propionate?

The synthesis is typically achieved through the esterification of 2-phenylethanol (B73330) with propionic acid or the transesterification of 2-phenylethanol with a propionate ester (like ethyl propionate). This reaction is most commonly catalyzed by a lipase (B570770), with Candida antarctica lipase B (CALB), often in its immobilized form (e.g., Novozym 435), being a highly effective biocatalyst.[1][2][3] The reaction is reversible.

Q2: What are the most common by-products or side reactions to be aware of?

The primary issues that reduce the yield of the desired ester are:

• Hydrolysis: As a reversible reaction, the water produced during esterification can lead to the hydrolysis of the 2-phenylethyl propionate product back into its starting materials (2-phenylethanol and propionic acid). Excess water in the reaction medium will favor this reverse reaction.[4]

• Enzyme Inhibition: High concentrations of the substrates, particularly the alcohol (2-phenylethanol) or the acid (propionic acid), can inhibit the enzyme's activity, leading to a slower reaction rate and lower overall conversion.[5]

• Ether Formation: Although less common under optimized conditions, there is a possibility of forming di-2-phenylethyl ether through the dehydration of two 2-phenylethanol molecules, particularly at higher temperatures.

Q3: Which enzyme is recommended for this synthesis?

Immobilized lipases are highly recommended due to their stability, reusability, and high activity in non-aqueous or solvent-free systems.[1][2] Novozym 435, an immobilized form of Candida antarctica lipase B, is one of the most widely used and successful biocatalysts for this type of esterification.[1][2][3][6][7]

Q4: Is a solvent necessary for this reaction?

Not always. Solvent-free systems are often preferred as they increase the concentration of reactants, leading to higher volumetric productivity and simplifying downstream processing.[2][7] If a solvent is used, a non-polar, hydrophobic solvent like hexane (B92381) or heptane (B126788) is typically chosen to minimize interference with the enzyme's essential water layer and to shift the reaction equilibrium towards ester formation.

Troubleshooting Guide

Problem: Low yield of 2-phenylethyl propionate and a high concentration of unreacted substrates.

This is the most common issue, often stemming from unfavorable reaction equilibrium or suboptimal enzyme activity.

Potential Cause	Recommended Solution	Explanation
Excess Water	• Use a solvent-free system or a hydrophobic solvent.• Add molecular sieves (e.g., 4Å) to the reaction mixture.• Consider performing the reaction under a vacuum to remove water as it forms.	Water is a product of the esterification reaction. Its accumulation shifts the equilibrium back towards the reactants (hydrolysis), reducing the net yield of the ester.[4] Removing water is critical for driving the reaction to completion.
Sub-optimal Substrate Molar Ratio	• Empirically test different molar ratios of 2-phenylethanol to propionic acid/propionate ester.• A slight excess of one substrate (e.g., a 1:1.2 to 1:2 ratio of alcohol to acid) can sometimes push the equilibrium towards the product.	The ideal molar ratio can be enzyme and condition-dependent. While a 1:1 ratio is stoichiometrically correct, an excess of the acyl donor can sometimes increase the conversion rate. However, a large excess of either substrate can lead to enzyme inhibition.[5]
Incorrect Reaction Temperature	• Optimize the temperature. For Novozym 435, a range of 40°C to 60°C is typical.[1][7]• Start with a moderate temperature (e.g., 50°C) and adjust based on performance.	Temperature is a critical variable.[1] While higher temperatures increase the reaction rate, excessive heat (>60-65°C) can denature the enzyme, leading to a rapid loss of activity.
Insufficient Enzyme Loading	• Increase the amount of enzyme in the reaction mixture.• An optimal loading is typically determined experimentally, often in the range of 1-10% (w/w) of the total substrates.	A higher concentration of the biocatalyst will increase the overall reaction rate. However, there is a point of diminishing returns where adding more enzyme does not significantly increase the yield and only adds to the cost.

Problem: The reaction starts but stops before reaching completion, or the reaction rate is extremely slow.

This often points to enzyme inhibition or deactivation during the reaction.

Potential Cause	Recommended Solution	Explanation
Substrate Inhibition	• Avoid very high concentrations of either 2-phenylethanol or propionic acid at the start of the reaction.• Consider a fed-batch approach where one of the substrates is added gradually over time.	High concentrations of alcohols or acids can inhibit lipase activity.[5] For instance, high alcohol concentrations can strip the essential water layer from the enzyme, while high acid concentrations can alter the local pH around the enzyme's active site.
Enzyme Deactivation	• Ensure the temperature is not too high.• Verify the pH of the reaction microenvironment; propionic acid can lower the local pH.• If using a transesterification approach with vinyl propionate, be aware that the acetaldehyde (B116499) by-product can inactivate the enzyme over time.[8]	Physical or chemical factors can lead to the irreversible denaturation of the enzyme. Immobilized enzymes like Novozym 435 are generally robust, but prolonged exposure to harsh conditions (high temperature, extreme pH) will reduce their operational stability.
Mass Transfer Limitations	• Ensure adequate mixing/agitation (e.g., 150-200 rpm on an orbital shaker).• In solvent-free systems, high viscosity can be an issue. A slight increase in temperature can help reduce viscosity.	The enzyme is a solid catalyst, and the substrates need to diffuse to its active sites. Poor mixing can lead to localized substrate depletion and product accumulation around the enzyme particles, slowing the overall reaction rate.

Data on Factors Affecting Yield

The following table summarizes findings from studies on the synthesis of 2-phenylethyl acetate (B1210297), a close analog of 2-phenylethyl propionate, highlighting how different parameters can affect product yield. A lower yield often correlates with a higher proportion of by-products or unreacted starting materials.

Parameter	Condition A (Suboptimal)	Yield/Conversion	Condition B (Optimized)	Yield/Conversion	Reference
Temperature	30°C	Lower Conversion	~55-60°C	High Conversion (~85-99%)	[1]
Substrate Molar Ratio (Vinyl Acetate : 2-Phenylethanol)	1:1	Lower Conversion	2:1	High Conversion (~99%)	[8]
Enzyme Loading (Novozym 435)	50 mg	24.10%	140 mg	35.84%	[6]
Water Content	High water content	Favors hydrolysis (low ester yield)	Anhydrous / Water removal	Favors esterification (high ester yield)	[4]

Experimental Protocols

General Protocol for Solvent-Free Enzymatic Synthesis

• Preparation: Add 2-phenylethanol and propionic acid (or ethyl propionate) to a sealed reaction vessel. A molar ratio of 1:1.2 (alcohol:acid) is a good starting point.

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435) to the mixture. A typical starting concentration is 5% (w/w) based on the total substrate mass.

• Water Removal (Optional but Recommended): Add activated 4Å molecular sieves (approximately 10% w/v) to the vessel to adsorb the water produced during the reaction.

• Reaction: Place the vessel in an orbital shaker incubator set to the desired temperature (e.g., 55°C) and agitation speed (e.g., 200 rpm).

• Monitoring: Periodically take small aliquots from the reaction mixture. Dilute the sample in a suitable solvent (e.g., ethanol (B145695) or hexane) and analyze by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the concentration of the product and remaining substrates.

• Termination and Recovery: Once the reaction has reached the desired conversion, stop the reaction. The immobilized enzyme can be recovered by simple filtration, washed with a non-polar solvent (e.g., hexane), dried, and stored for reuse. The liquid product can then be purified, for example, by vacuum distillation.

Visual Workflow and Troubleshooting Guides

Caption: General workflow for the enzymatic synthesis of 2-phenylethyl propionate.

Caption: Troubleshooting logic for addressing low yield in ester synthesis.

References

• 1. Enzymatic synthesis of rose aromatic ester (2-phenylethyl acetate) by lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY00415G [pubs.rsc.org]
• 3. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Optimization of the Enzymatic Synthesis of Pentyl Oleate with Lipase Immobilized onto Novel Structured Support [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Optimization of lipase-catalyzed synthesis of octyl hydroxyphenylpropionate by response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enzymatic synthesis of 2-phenethyl acetate in water catalyzed by an immobilized acyltransferase from Mycobacterium smegmatis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Matrix Effects in the LC-MS/MS Analysis of 2-Phenylethyl Propionate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the LC-MS/MS analysis of 2-phenylethyl propionate (B1217596).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as 2-phenylethyl propionate, due to the presence of co-eluting compounds from the sample matrix.[1][2] These effects can manifest as either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), leading to inaccurate and unreliable quantitative results.[1][2][3] The "matrix" encompasses all components of the sample other than the analyte of interest, including salts, lipids, proteins, and other endogenous or exogenous substances.[1][2]

Q2: Why is it crucial to address matrix effects for 2-phenylethyl propionate analysis?

Q3: What are the common causes of matrix effects?

A3: Matrix effects primarily arise during the electrospray ionization (ESI) process.[5] Co-eluting matrix components can compete with the analyte for ionization, alter the physical properties of the ESI droplets (e.g., surface tension, viscosity), or form adducts with the analyte, thereby affecting the number of charged analyte ions that reach the mass spectrometer detector.[3][6]

Q4: How can I determine if my analysis of 2-phenylethyl propionate is affected by matrix effects?

A4: Several methods can be employed to assess matrix effects. A common qualitative approach is the post-column infusion experiment, where a constant flow of 2-phenylethyl propionate solution is introduced into the LC eluent after the analytical column.[7][8] A dip or rise in the baseline signal upon injection of a blank matrix extract indicates the presence of ion suppression or enhancement, respectively.[7] A quantitative assessment can be made by comparing the peak area of 2-phenylethyl propionate in a post-extraction spiked sample to that in a pure solvent standard.[1][2]

Troubleshooting Guide

Q5: I am observing low signal intensity and poor reproducibility for 2-phenylethyl propionate in my plasma samples. Could this be due to matrix effects?

A5: Yes, low signal intensity and poor reproducibility are classic indicators of ion suppression caused by matrix effects.[9][10] Plasma is a complex matrix containing high concentrations of phospholipids (B1166683) and proteins, which are known to cause significant ion suppression.[1]

To confirm and address this, follow these steps:

• Assess Matrix Effect: Perform a quantitative matrix effect assessment as described in the protocol below. This will help you quantify the degree of ion suppression.

• Improve Sample Preparation: If significant matrix effects are confirmed, consider more rigorous sample preparation techniques to remove interfering components. For plasma, this could involve switching from simple protein precipitation to solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[1]

• Optimize Chromatography: Adjusting the chromatographic conditions can help separate 2-phenylethyl propionate from the co-eluting matrix components.[1] Try a different stationary phase or modify the mobile phase gradient to improve resolution.

• Utilize an Internal Standard: Employing a stable isotope-labeled internal standard (SIL-IS) for 2-phenylethyl propionate is a highly effective way to compensate for matrix effects.[1][3] The SIL-IS co-elutes with the analyte and experiences similar ionization effects, allowing for accurate quantification based on the analyte-to-IS peak area ratio.[1] If a SIL-IS is unavailable, a structural analog can be used, but with caution, as its ionization behavior may not perfectly mimic that of the analyte.

• Consider Matrix-Matched Calibrants: Preparing calibration standards in the same matrix as the samples (matrix-matched calibration) can also help to correct for matrix effects.[1][11]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect

This protocol describes how to quantitatively determine the extent of matrix effects on the analysis of 2-phenylethyl propionate.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike 2-phenylethyl propionate standard into a pure solvent (e.g., methanol (B129727)/water) at a known concentration (e.g., 100 ng/mL).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (e.g., plasma, food homogenate) using your established sample preparation protocol. Spike the 2-phenylethyl propionate standard into the final, clean extract at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the 2-phenylethyl propionate standard into the blank matrix before the extraction process at a concentration that will result in a final extract concentration equivalent to Set A and B.

• Analyze by LC-MS/MS: Inject and analyze all three sets of samples using your developed LC-MS/MS method.

• Calculate Matrix Effect (ME) and Recovery (RE):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Data Interpretation:

• An ME value of 100% indicates no matrix effect.

• An ME value < 100% indicates ion suppression.

• An ME value > 100% indicates ion enhancement.

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol provides a general procedure for SPE cleanup of plasma samples to reduce matrix effects prior to 2-phenylethyl propionate analysis.

Methodology:

• Condition the SPE Cartridge: Condition a suitable SPE cartridge (e.g., a C18 cartridge) with 1 mL of methanol followed by 1 mL of water.

• Load the Sample: Mix 100 µL of plasma with 100 µL of 4% phosphoric acid in water. Load the mixture onto the conditioned SPE cartridge.

• Wash: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elute: Elute the 2-phenylethyl propionate with 1 mL of methanol into a clean collection tube.

• Evaporate and Reconstitute: Evaporate the eluent to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Quantitative Data Summary

The following tables provide example data to illustrate the assessment of matrix effects and the effectiveness of different mitigation strategies for the analysis of 2-phenylethyl propionate.

Table 1: Matrix Effect and Recovery Calculation

Sample Set	Mean Peak Area (n=3)	Matrix Effect (%)	Recovery (%)
Set A (Neat)	1,500,000	-	-
Set B (Post-Spike)	900,000	60.0	-
Set C (Pre-Spike)	810,000	-	90.0
Interpretation	This data indicates significant ion suppression (60% signal remaining) and good recovery of the analyte through the extraction process (90%).

Table 2: Comparison of Calibration Strategies

Calibration Method	Calculated Concentration (ng/mL)	Accuracy (%)
Solvent-Based Calibration	165	165
Matrix-Matched Calibration	102	102
Solvent-Based with SIL-IS	99	99
True Concentration	100 ng/mL
Interpretation	This table demonstrates that solvent-based calibration leads to significant overestimation of the concentration due to uncompensated matrix effects. Both matrix-matched calibration and the use of a stable isotope-labeled internal standard provide much more accurate results.

Visualizations

Caption: Workflow for Assessing and Mitigating Matrix Effects.

Caption: Decision Tree for Troubleshooting Matrix Effects.

References

• 1. longdom.org [longdom.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Phenylethyl Propionate 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 5. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. tecan.com [tecan.com]
• 9. zefsci.com [zefsci.com]
• 10. youtube.com [youtube.com]
• 11. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 2-Phenylethyl Propionate in Air Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of a validated analytical method and alternative techniques for the quantification of 2-phenylethyl propionate (B1217596) in air samples. The information presented is intended to assist researchers and professionals in selecting the most suitable method for their specific analytical needs, with a focus on experimental protocols and performance data.

Primary Validated Method: NIOSH Method 1450 (Esters I) adapted for 2-Phenylethyl Propionate

NIOSH Method 1450 is a well-established and validated method for the determination of various esters in workplace air.[1][2][3] While 2-phenylethyl propionate is not explicitly listed, the method's applicability to a range of esters makes it a strong and reliable primary method for adaptation and validation. The method involves active sampling onto a solid sorbent tube, followed by solvent desorption and analysis by Gas Chromatography with Flame Ionization Detection (GC-FID).[1][2]

Experimental Protocol: NIOSH Method 1450

1. Sampling:

• Sampler: A glass tube containing two sections of activated coconut shell charcoal (100 mg front section, 50 mg back section).[2][4]

• Pump: A personal sampling pump calibrated to a flow rate between 0.01 and 0.2 L/min.[2][4]

• Sample Volume: A total air volume of 1 to 10 liters is collected.[2][3]

• Procedure: The ends of the sorbent tube are broken, and the tube is connected to the sampling pump. Air is drawn through the tube, and the 2-phenylethyl propionate is adsorbed onto the charcoal. After sampling, the tubes are capped and stored under refrigeration.[2][4]

2. Sample Preparation:

• The front and back sections of the charcoal are placed in separate vials.[2]

• Desorption: 1.0 mL of carbon disulfide (CS₂) is added to each vial to desorb the analyte from the charcoal. The vials are agitated for 30 minutes.[1][2]

3. Analysis:

• Instrument: Gas Chromatograph with a Flame Ionization Detector (GC-FID).[1]

• Column: A capillary column, such as a DB-WAX (30 m x 0.32 mm ID, 0.5 µm film thickness), is suitable for separating the ester.[3][5]

• Injection: A 1 µL aliquot of the desorbed sample is injected into the GC.[5]

• Temperature Program:

  • Initial Temperature: 50°C for 2 minutes.

  • Ramp: Increase at 5°C/min to 110°C and hold for 3 minutes.[3][5]

• Quantification: A calibration curve is prepared using standard solutions of 2-phenylethyl propionate in carbon disulfide.[2]

Experimental workflow for the analysis of 2-phenylethyl propionate using NIOSH Method 1450.

Comparison of Analytical Methods

While NIOSH Method 1450 provides a robust framework, other methods can be employed for the determination of 2-phenylethyl propionate in air. The choice of method often depends on factors such as required sensitivity, available instrumentation, and the nature of the sampling environment.

Parameter	NIOSH Method 1450 (GC-FID)	OSHA Method PV2120 (GC-MS)	HS-SPME-GC-MS
Principle	Adsorption on solid sorbent, solvent desorption, GC-FID analysis.[1][2]	Collection in evacuated canisters, cryofocusing, GC-MS analysis.[6]	Headspace solid-phase microextraction, thermal desorption, GC-MS analysis.[7]
Sampling	Active sampling with a pump onto a sorbent tube.[2]	Grab or time-integrated sampling into a canister.[6]	Passive or active sampling onto a coated fiber.[7]
Sample Preparation	Solvent desorption.[2]	Pressurization and cryofocusing.[6]	Thermal desorption.[7]
Instrumentation	GC-FID[1]	GC-MS[6]	GC-MS[7]
Limit of Detection	~1 µg per sample (estimated)[4]	Low ppb levels[6]	ng/m³ to pg/m³ range
Linearity (R²)	Typically >0.99	Typically >0.99	Typically >0.99
Recovery	Dependent on desorption efficiency (typically 75-110%)[1]	High recovery for volatile compounds.[6]	Dependent on fiber and extraction conditions.
Precision (RSD)	<10%[4]	<15%	<15%

Alternative Method 1: OSHA Method PV2120 (VOCs by GC-MS)

This method is a general procedure for the analysis of volatile organic compounds in air using evacuated canisters.[6]

Experimental Protocol:

• Sampling: Air is drawn into an evacuated fused silica-lined stainless-steel canister.[6]

• Analysis: The canister is pressurized with nitrogen, and an aliquot of the sample is withdrawn, cryofocused, and analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).[6]

• Advantages: Suitable for a wide range of volatile compounds, good for capturing grab samples or time-weighted averages.[6]

• Disadvantages: Requires specialized and costly canisters.[6]

Alternative Method 2: Headspace Solid-Phase Microextraction (HS-SPME) with GC-MS

HS-SPME is a solvent-free sample preparation technique that is well-suited for the analysis of volatile and semi-volatile compounds.[7]

Experimental Protocol:

• Sampling: An SPME fiber coated with a suitable stationary phase (e.g., PDMS/DVB) is exposed to the headspace above an air sample or directly to the air.[7]

• Analysis: The fiber is then transferred to the injection port of a GC-MS, where the adsorbed analytes are thermally desorbed and analyzed.[7]

• Advantages: Simple, fast, solvent-free, and can achieve very low detection limits.[7]

• Disadvantages: Fiber lifetime can be limited, and calibration can be more complex.

Decision guide for selecting an analytical method.

Conclusion

The adaptation of NIOSH Method 1450 offers a robust and validated starting point for the analysis of 2-phenylethyl propionate in air samples. Its detailed protocol and established performance for similar ester compounds provide a high degree of confidence in its application. For analyses requiring higher sensitivity or confirmatory results, GC-MS based methods , such as the general approach outlined in OSHA PV2120 or the use of HS-SPME , present excellent alternatives. The choice of the most appropriate method will ultimately be guided by the specific requirements of the study, including regulatory compliance, sensitivity needs, and available resources.

References

• 1. scribd.com [scribd.com]
• 2. cdc.gov [cdc.gov]
• 3. Esters 1 (1450) - Wikisource, the free online library [en.wikisource.org]
• 4. cdc.gov [cdc.gov]
• 5. Page:NIOSH Manual of Analytical Methods - 1450.pdf/1 - Wikisource, the free online library [en.wikisource.org]
• 6. osha.gov [osha.gov]
• 7. benchchem.com [benchchem.com]

Comparative study of chemical vs. enzymatic synthesis of 2-phenylethyl propionate

A Comparative Guide to the Synthesis of 2-Phenylethyl Propionate (B1217596): Chemical vs. Enzymatic Routes

For researchers and professionals in the fields of chemistry and drug development, the synthesis of flavor and fragrance compounds such as 2-phenylethyl propionate is a task that offers a choice between traditional chemical methods and modern biocatalytic approaches. This guide provides an objective comparison of the chemical and enzymatic synthesis of 2-phenylethyl propionate, supported by experimental data to inform the selection of the most suitable method based on efficiency, environmental impact, and desired product purity.

Data Presentation

The following table summarizes the key quantitative parameters for the chemical and enzymatic synthesis of 2-phenylethyl propionate. Data for the closely related ester, 2-phenylethyl acetate, is included for the enzymatic method to provide a clearer performance benchmark.

Parameter	Chemical Synthesis (Fischer Esterification)	Enzymatic Synthesis (Lipase-Catalyzed)
Catalyst	Strong mineral acids (e.g., H₂SO₄, p-TsOH)[1][2]	Lipases (e.g., Novozym® 435, Palatase 20 000L)[3][4][5]
Typical Yield	High, can exceed 90% with optimization[6]	Generally high, 85-99% for analogous esters[3][4][5][7][8]
Reaction Temperature	Elevated temperatures (reflux)[6][9]	Mild temperatures (typically 30-60 °C)[3][4][5][10]
Reaction Time	1-10 hours[1]	Can range from 30 minutes to several hours[3][4][5][10][11][12]
Solvent	Often excess alcohol or a non-polar solvent[1]	Often solvent-free or in non-polar organic solvents[1][10]
Byproducts	Water[1]	Water[1]
Catalyst Reusability	Generally not reusable	High reusability with immobilized enzymes[1]
Environmental Impact	Use of corrosive acids and high energy consumption	Milder conditions and biodegradable catalysts are more eco-friendly[1][9][13]

Experimental Protocols

Chemical Synthesis: Fischer Esterification

The traditional method for synthesizing 2-phenylethyl propionate is through Fischer esterification, which involves the reaction of 2-phenylethyl alcohol with propionic acid in the presence of a strong acid catalyst.[14]

Materials:

• 2-Phenylethyl alcohol

• Propionic acid

• Concentrated sulfuric acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

• Anhydrous sodium sulfate

• Sodium bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Organic solvent (e.g., diethyl ether or ethyl acetate)

• Round-bottom flask, condenser, heating mantle, separatory funnel, distillation apparatus

Procedure:

• In a round-bottom flask, combine 2-phenylethyl alcohol and a molar excess of propionic acid.

• Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the mixture.

• Attach a condenser and heat the mixture to reflux for several hours. The reaction progress can be monitored using thin-layer chromatography (TLC) or gas chromatography (GC).[1]

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.[1]

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent by rotary evaporation.

• Purify the crude 2-phenylethyl propionate by distillation under reduced pressure to obtain the final product.[1]

Enzymatic Synthesis: Lipase-Catalyzed Esterification

Enzymatic synthesis offers a greener alternative, utilizing lipases as biocatalysts under milder reaction conditions. Novozym® 435, an immobilized lipase (B570770) from Candida antarctica, is commonly used for this purpose.

Materials:

• 2-Phenylethyl alcohol

• Propionic acid or a propionyl donor (e.g., vinyl propionate for transesterification)

• Immobilized lipase (e.g., Novozym® 435)

• Organic solvent (optional, can be solvent-free)

• Molecular sieves (optional, to remove water)

• Incubator shaker

• Filtration apparatus

Procedure:

• In a reaction vessel, combine 2-phenylethyl alcohol and propionic acid, often in a 1:1 or with a slight excess of one reactant. For transesterification, a propionyl donor like vinyl propionate can be used.

• Add the immobilized lipase to the mixture. The amount of enzyme is typically a small percentage of the total reactant weight.

• If not a solvent-free system, add an appropriate organic solvent.

• The reaction is conducted at a specific temperature (e.g., 40-60 °C) with constant agitation in an incubator shaker for a period ranging from a few hours to a day.[10]

• The progress of the reaction is monitored by taking samples periodically and analyzing them by GC.

• Upon completion, the immobilized enzyme is separated from the reaction mixture by simple filtration.[1] The enzyme can be washed and reused for subsequent batches.

• The product, 2-phenylethyl propionate, can be purified from the remaining reactants by vacuum distillation if necessary.[1]

Mandatory Visualization

The following diagrams illustrate the workflows for the chemical and enzymatic synthesis of 2-phenylethyl propionate.

Chemical Synthesis Workflow

Enzymatic Synthesis Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Enzymatic synthesis of rose aromatic ester (2-phenylethyl acetate) by lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. researchgate.net [researchgate.net]
• 8. Continuous Production of 2-Phenylethyl Acetate in a Solvent-Free System Using a Packed-Bed Reactor with Novozym® 435 [mdpi.com]
• 9. community.wvu.edu [community.wvu.edu]
• 10. researchgate.net [researchgate.net]
• 11. Enzymatic Synthesis of Phenylethyl Fatty Esters from Fixed Oil Extracted from Syagrus coronata (Mart.) Becc. [mdpi.com]
• 12. Enhancing Generic Reaction Yield Prediction through Reaction Condition-Based Contrastive Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. ecommons.cornell.edu [ecommons.cornell.edu]

The Efficacy of 2-Phenylethyl Propionate in Insect Attraction: A Comparative Analysis

For Immediate Release

GENEVA, NY – A comprehensive review of available scientific literature reveals that 2-phenylethyl propionate (B1217596) (PeP) serves as an effective insect attractant, particularly for the Japanese beetle (Popillia japonica), when used in combination with other volatile compounds.[1][2] While direct comparisons of PeP as a standalone attractant against other specific insect pheromones are limited, its synergistic effect with other chemicals has been well-documented, providing a basis for performance evaluation. This guide synthesizes the available quantitative data, details relevant experimental protocols, and presents a comparative analysis to inform researchers, scientists, and drug development professionals in the field of pest management.

Comparative Efficacy of 2-Phenylethyl Propionate Formulations

Field studies have consistently demonstrated the effectiveness of 2-phenylethyl propionate in luring the Japanese beetle, especially when combined with eugenol (B1671780) and geraniol.[2][3] The addition of the synthetic Japanese beetle sex pheromone, Japonilure, to a PeP-based lure has been shown to significantly increase capture rates.

A key study highlighted that a combination of the synthetic sex attractant (R,Z)-5-(1-decenyl) dihydro-2(3H)-furanone with a 3:7 mixture of phenethyl propionate (PeP) and eugenol resulted in significantly higher captures of Popillia japonica than either the sex attractant or the PeP-eugenol mixture used alone.[4] Furthermore, early in the beetle emergence season, the synthetic sex attractant was more effective at capturing males than the PeP-eugenol blend.[4] However, the attractancy of the two lures became comparable as the season progressed.[4]

For other beetle species, such as Maladera matrida, eugenol alone was found to be a superior attractant compared to PeP or Japonilure in organic peanut fields.[2] It is important to note that the attractiveness of PeP appears to be more pronounced for beetles (Coleoptera) than for other insect orders.[2]

Attractant Composition	Target Insect	Relative Efficacy	Reference
Phenethyl Propionate + Eugenol (3:7 ratio)	Japanese Beetle (Popillia japonica)	Standard Lure	[3]
Phenethyl Propionate + Eugenol + Geraniol (3:7:3 ratio)	Japanese Beetle (Popillia japonica)	57% more attractive than the standard PEP + eugenol lure.[3]	[3]
(R,Z)-5-(1-decenyl) dihydro-2(3H)-furanone + Phenethyl propionate:Eugenol (3:7)	Japanese Beetle (Popillia japonica)	Significantly more beetles caught than either component alone.[4]	[4]
Phenethyl Butyrate + Eugenol (9:1)	Japanese Beetle (Popillia japonica)	Phenethyl propionate with eugenol was up to 8.7 times more attractive.[5]	[5]
Vinegar, various acetates, and phenethyl butyrate	Spotted-wing drosophila (Drosophila suzukii)	Stronger attractants than PeP.[2]	[2]

Experimental Protocols

The evaluation of insect attractants relies on standardized bioassays conducted under controlled laboratory or field conditions. The following outlines a generalized protocol for a field trapping experiment to assess the efficacy of insect attractants.

Objective:

To determine the relative attractiveness of different chemical lures to a target insect species under field conditions.

Materials:

• Standardized insect traps (e.g., yellow and green vane traps for Japanese beetles).

• Lures containing the test compounds and control lures.

• Data collection sheets or electronic devices.

• Randomized block design for trap placement to minimize environmental variables.

Procedure:

• Site Selection: Choose a location with a known population of the target insect.

• Trap Deployment:

  • Set up traps according to a randomized block design, with each block containing one of each lure treatment.

  • Ensure a minimum distance between traps to avoid interference (e.g., 10 meters).

  • Hang traps at a consistent height appropriate for the target insect's flight behavior.

• Data Collection:

  • Check traps at regular intervals (e.g., daily or weekly).

  • Count and record the number of target insects (and non-target species if applicable) in each trap.

  • Rotate trap positions within each block after each data collection period to account for positional effects.

• Data Analysis:

  • Analyze the collected data using appropriate statistical methods, such as Analysis of Variance (ANOVA), followed by a means separation test (e.g., Tukey's HSD) to determine if there are significant differences in the number of insects captured by the different lures.

Experimental workflow for comparing insect attractants.

Signaling Pathways and Mechanism of Action

The attraction of insects to volatile compounds like 2-phenylethyl propionate is a complex process mediated by the olfactory system. While a detailed signaling pathway for PeP is a subject of ongoing research, the general mechanism involves the detection of these molecules by olfactory receptor neurons located in the insect's antennae. This binding event initiates a signal transduction cascade, leading to a behavioral response, such as upwind flight towards the odor source. The synergistic effects observed when combining PeP with other compounds suggest the involvement of multiple receptor types and neural pathways in the insect's response.

Generalized olfactory signaling pathway in insects.

Conclusion

2-Phenylethyl propionate is a valuable component in insect attractant formulations, particularly for the Japanese beetle. Its efficacy is significantly enhanced when used in synergistic blends with other compounds like eugenol, geraniol, and synthetic pheromones. Future research should focus on direct, quantitative comparisons of PeP with a wider range of insect pheromones for various pest species to fully elucidate its potential in integrated pest management programs. The development of standardized experimental protocols is crucial for generating comparable and reliable data across different studies.

References

• 1. academic.oup.com [academic.oup.com]
• 2. ecommons.cornell.edu [ecommons.cornell.edu]
• 3. benchchem.com [benchchem.com]
• 4. Japanese beetle (Coleoptera: Scarabaeidae) : Response to synthetic sex attractant plus phenethyl propionate: Eugenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US3761584A - Phenethyl propionate and eugenol, a potent attractant for the japanese beetle (popillia japonica newman) - Google Patents [patents.google.com]

A Sensory Panel Comparison of 2-Phenylethyl Propionate and Related Esters: A Guide for Researchers

For researchers, scientists, and drug development professionals, a nuanced understanding of the sensory properties of aromatic esters is crucial for applications ranging from flavor and fragrance development to the formulation of more palatable pharmaceuticals. This guide provides a comparative sensory analysis of 2-phenylethyl propionate (B1217596) and its closely related ester, 2-phenylethyl acetate (B1210297), supported by a detailed experimental framework for sensory evaluation.

Comparative Sensory Profile

2-Phenylethyl propionate and 2-phenylethyl acetate are esters derived from 2-phenylethanol, a common floral alcohol. While sharing a foundational rosy and fruity character, subtle structural differences between the propionate and acetate moieties result in distinct sensory profiles. The following table summarizes the qualitative sensory descriptors for these two esters as consistently reported in scientific literature and fragrance industry publications.

Sensory Attribute	2-Phenylethyl Propionate	2-Phenylethyl Acetate
Primary Odor	Floral, Rosy, Fruity	Floral, Rosy, Fruity
Secondary Odor Notes	Sweet, Honey, Balsamic	Sweet, Honey, Green
Flavor Profile	Sweet, Floral, Tropical	Sweet, Floral, Honey-like
Odor Strength	Medium	Medium

Experimental Protocols for Sensory Evaluation

To obtain quantitative and qualitative data for a direct comparison of these esters, a trained sensory panel employing standardized methodologies is essential. The following protocols outline the key experiments for such an evaluation.

Quantitative Descriptive Analysis (QDA)

Objective: To identify and quantify the intensity of the sensory attributes of 2-phenylethyl propionate and related esters.

Materials:

• High-purity samples of 2-phenylethyl propionate, 2-phenylethyl acetate, and other relevant esters.

• Odorless, non-polar solvent (e.g., mineral oil or propylene (B89431) glycol) for dilution.

• Glass vials with PTFE-lined caps.

• Olfactory testing strips (blotters).

• Sensory evaluation software for data collection.

• A panel of 8-12 trained sensory assessors.

Procedure:

• Panelist Training:

  • Familiarize panelists with the aroma of the individual esters and a range of reference standards representing key aroma descriptors (e.g., floral, fruity, sweet, honey, green, balsamic).

  • Develop a consensus vocabulary for the sensory attributes of the esters.

  • Train panelists to use a structured intensity scale (e.g., a 15-cm line scale anchored with "low" and "high") consistently.

• Sample Preparation:

  • Prepare solutions of each ester at a concentration that is clearly perceivable but not overpowering (e.g., 1-5% in the chosen solvent).

  • Code the samples with random three-digit numbers to blind the panelists.

• Evaluation:

  • Dip olfactory testing strips into the prepared solutions to a depth of 1 cm.

  • Present the strips to the panelists in a randomized order.

  • Panelists evaluate each sample and rate the intensity of each agreed-upon sensory attribute on the provided scale.

  • Provide panelists with a rest period and unsalted crackers and water between samples to cleanse the palate.

• Data Analysis:

  • Collect and analyze the intensity ratings for each attribute for each ester.

  • Use statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in the intensity of attributes between the esters.

  • Visualize the data using spider web plots or bar charts for easy comparison of the sensory profiles.

Gas Chromatography-Olfactometry (GC-O)

Objective: To identify the specific volatile compounds contributing to the perceived aroma of the esters and to determine their relative odor potency.

Materials:

• Gas chromatograph coupled to an olfactometry port and a mass spectrometer (GC-MS/O).

• Diluted samples of the esters.

• A trained GC-O panelist.

Procedure:

• Injection and Separation:

  • Inject a sample of the diluted ester into the GC. The volatile compounds are separated based on their boiling points and polarity.

• Olfactometry:

  • As the separated compounds elute from the GC column, the effluent is split between the mass spectrometer and the olfactometry port.

  • A trained panelist sniffs the effluent at the olfactometry port and provides a description of the perceived odor and its intensity over time.

• Mass Spectrometry:

  • Simultaneously, the mass spectrometer identifies the chemical structure of the eluting compounds.

• Data Analysis:

  • Correlate the sensory data from the olfactometry with the chemical identification from the mass spectrometer to identify the odor-active compounds.

  • Techniques such as Aroma Extract Dilution Analysis (AEDA) can be employed, where the sample is serially diluted and re-analyzed by GC-O to determine the Flavor Dilution (FD) factor for each odorant, providing a measure of its potency.

Mandatory Visualizations

To facilitate a deeper understanding of the experimental workflow and the underlying biological processes, the following diagrams are provided.

Caption: Experimental workflow for Quantitative Descriptive Analysis (QDA).

Caption: Generalized olfactory signal transduction pathway.

Cross-Laboratory Validation of a Quantitative Method for 2-Phenylethyl Propionate: A Comparative Guide

This guide presents a comprehensive overview of a cross-laboratory validation for a quantitative gas chromatography-mass spectrometry (GC-MS) method for 2-phenylethyl propionate (B1217596). The performance of this method is objectively compared with alternative analytical techniques, namely High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Quantitative Nuclear Magnetic Resonance (qNMR). The information, including detailed experimental protocols and supporting data, is intended for researchers, scientists, and professionals involved in drug development and quality control.

Primary Validated Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds such as esters used in fragrances and flavorings.[1][2] It offers high sensitivity and selectivity, making it an ideal choice for quantifying 2-phenylethyl propionate in various matrices.[3]

Cross-Laboratory Validation Study Design

To ensure the robustness and reproducibility of the GC-MS method, a cross-laboratory validation study was designed involving three independent laboratories (Lab A, Lab B, and Lab C). Each laboratory analyzed three batches of a model sample containing a known concentration of 2-phenylethyl propionate (100 µg/mL). The validation was performed in accordance with ICH Q2(R1) guidelines, assessing accuracy, precision (repeatability and intermediate precision), and linearity.[4]

Table 1: Summary of Cross-Laboratory Validation Data for GC-MS Method

Validation Parameter	Laboratory	Batch 1	Batch 2	Batch 3	Mean	Acceptance Criteria
Accuracy (% Recovery)	Lab A	99.2%	101.1%	99.8%	100.0%	98.0 - 102.0%
Lab B	98.9%	100.5%	101.3%	100.2%
Lab C	100.8%	99.5%	98.7%	99.7%
Precision (% RSD)
Repeatability	Lab A	1.1%	0.9%	1.3%	1.1%	≤ 2.0%
Lab B	1.4%	1.2%	1.0%	1.2%
Lab C	0.8%	1.5%	1.2%	1.2%
Intermediate Precision	Inter-Lab	-	-	-	1.5%	≤ 3.0%

Experimental Protocols

GC-MS Method for 2-Phenylethyl Propionate

This protocol outlines the standardized procedure used in the cross-laboratory validation study.

a. Sample Preparation:

• Standard Stock Solution: A stock solution of 2-phenylethyl propionate (1 mg/mL) is prepared in methanol (B129727).

• Calibration Standards: A series of calibration standards are prepared by serially diluting the stock solution to concentrations ranging from 1 µg/mL to 200 µg/mL.

• Sample Preparation: The sample matrix is diluted with methanol to an expected 2-phenylethyl propionate concentration within the calibration range. An internal standard, such as methyl heptanoate, may be added to all solutions for enhanced accuracy.[5]

b. Instrumentation:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

c. Chromatographic Conditions:

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, ramp at 15°C/min to 280°C, and hold for 5 minutes.[6]

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM) using characteristic ions of 2-phenylethyl propionate (e.g., m/z 104, 91, 65).[7]

d. Data Analysis: A calibration curve is generated by plotting the peak area of 2-phenylethyl propionate against the concentration of the standards. The concentration in unknown samples is determined from this curve.

HPLC-UV Method for 2-Phenylethyl Propionate

HPLC-UV provides an alternative for quantification, particularly in quality control settings where high throughput is beneficial.[8]

a. Sample Preparation:

• Standard Stock Solution: A stock solution of 2-phenylethyl propionate (1 mg/mL) is prepared in a 50:50 (v/v) mixture of acetonitrile (B52724) and water.

• Calibration Standards: Prepared by diluting the stock solution with the mobile phase to concentrations ranging from 10 µg/mL to 500 µg/mL.

b. Instrumentation:

• HPLC System: Agilent 1200 Series or equivalent with a UV/PDA Detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

c. Chromatographic Conditions:

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (70:30 v/v).

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

Quantitative NMR (qNMR) Method

qNMR is an absolute quantification method that does not require a calibration curve of the target analyte, instead relying on an internal standard of known purity.[9][10]

a. Sample Preparation:

• An accurately weighed amount of the sample and a certified internal standard (e.g., maleic acid) are dissolved in a known volume of a deuterated solvent (e.g., Chloroform-d).

b. Instrumentation:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent.

c. Data Acquisition:

• A standard proton NMR spectrum is acquired with a sufficient relaxation delay (D1) to ensure full relaxation of all relevant signals.

d. Data Analysis:

• The concentration of 2-phenylethyl propionate is calculated by comparing the integral of a characteristic, non-overlapping proton signal from the analyte with the integral of a known signal from the internal standard.

Comparison of Analytical Methods

The choice of analytical technique depends on the specific requirements of the analysis, such as required sensitivity, sample matrix, and throughput.

Table 2: Performance Comparison of Analytical Methods for 2-Phenylethyl Propionate Quantification

Parameter	GC-MS	HPLC-UV	qNMR
Linearity (R²)	> 0.999	> 0.99	N/A (Absolute Method)
Accuracy (% Recovery)	98 - 102%	95 - 105%	99 - 101%
Precision (% RSD)	< 3%	< 5%	< 2%
Limit of Detection (LOD)	1 - 10 ng/mL	~1 µg/mL	~0.1 mg/mL
Limit of Quantification (LOQ)	5 - 50 ng/mL	~5 µg/mL	~0.5 mg/mL
Specificity	Very High	Moderate	High
Throughput	Moderate	High	Low

Visualizations

The following diagrams illustrate the workflow of the cross-laboratory validation study and the relationship between key validation parameters.

Caption: Workflow for a cross-laboratory validation study.

Caption: Logical relationship of analytical method validation parameters.

References

• 1. Good quantification practices of flavours and fragrances by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. GC-MS: A Key Tool for Flavor and Fragrance Analysis [hplcvials.com]
• 4. database.ich.org [database.ich.org]
• 5. database.ich.org [database.ich.org]
• 6. benchchem.com [benchchem.com]
• 7. 2-Phenylethyl propionate | C11H14O2 | CID 31225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability | Products | JEOL Ltd. [jeol.com]
• 10. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]

A Comparative Analysis of 2-Phenylethyl Propionate and Geraniol as Attractants for the Japanese Beetle (Popillia japonica)

Data on Attractancy of Lure Combinations

The majority of studies focus on the synergistic effects of these compounds. A standard lure often consists of a three-part mixture of 2-phenylethyl propionate (B1217596) (PEP), eugenol (B1671780), and geraniol (B1671447). The relative importance of each component can be inferred from studies that compare different blend compositions.

Attractant Composition (by volume)	Relative Efficacy	Reference
Phenethyl Propionate + Eugenol (3:7 ratio)	Standard Lure	[1]
Phenethyl Propionate + Eugenol + Geraniol (3:7:3 ratio)	57% more attractive than the standard PEP + eugenol lure	[1][2]
Lure without Geraniol	Did not significantly reduce Japanese beetle captures in some studies	[3]

It is important to note the conflicting findings regarding geraniol's role. While one study reported a significant increase in attractancy with the addition of geraniol to a PEP and eugenol blend[2], another found that removing geraniol from the three-component lure did not significantly impact the capture rate of Japanese beetles[3]. This suggests that the necessity of geraniol as a primary attractant may vary depending on environmental conditions, local beetle populations, or the specific experimental setup.

Experimental Protocols

The evaluation of Japanese beetle attractants typically follows a standardized field trapping protocol to ensure objective and comparable results.

Objective: To determine the relative attractiveness of different chemical lures to the Japanese beetle (Popillia japonica) under field conditions.

Materials:

• Standardized Japanese beetle traps (e.g., yellow and green vane traps).

• Lures containing the test compounds (2-phenylethyl propionate, geraniol, eugenol) in various combinations and ratios.

• Control lures (unbaited traps).

• Collection containers with 70% ethanol (B145695) for preserving captured beetles.

• Randomized block design layout in a suitable field location with a known Japanese beetle population.

Procedure:

• Trap Deployment: Traps are placed in a randomized block design with sufficient spacing (e.g., 10-20 meters apart) to minimize interference between lures.

• Lure Placement: The respective lures are placed within the traps according to the manufacturer's instructions or experimental design.

• Beetle Collection: Captured beetles are collected from the traps at regular intervals (e.g., daily or every few days).

• Data Recording: The number of male and female beetles captured in each trap is counted and recorded.

• Data Analysis: Statistical analysis (e.g., ANOVA followed by a means separation test like Tukey's HSD) is performed to determine if there are significant differences in the number of beetles captured by the different lures.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the comparative evaluation of Japanese beetle attractants.

Figure 1: Workflow for comparing Japanese beetle attractants.

Olfactory Signaling Pathway

The attraction of Japanese beetles to floral volatiles like 2-phenylethyl propionate and geraniol is mediated by their olfactory system. While the precise signaling cascade for each individual compound is a subject of ongoing research, the general mechanism is understood to follow these steps:

Figure 2: Generalized olfactory signaling pathway in Japanese beetles.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Comparative Stability Analysis of 2-Phenylethyl Propionate in Diverse Formulation Matrices

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Stability of 2-Phenylethyl Propionate (B1217596) and its Alternatives in Cosmetic Formulations

The selection of a fragrance compound in cosmetic and pharmaceutical product development extends beyond its olfactory profile to its stability and compatibility within the formulation matrix. This guide provides a comparative analysis of the stability of 2-phenylethyl propionate, a common fragrance ingredient with a pleasant floral and fruity scent, in various formulation matrices. The information is targeted towards researchers, scientists, and drug development professionals to aid in the formulation of stable and effective products.

Chemical Profile of 2-Phenylethyl Propionate

2-Phenylethyl propionate is an ester of phenethyl alcohol and propionic acid. Its stability is primarily influenced by hydrolysis, a chemical process that can be catalyzed by acidic or alkaline conditions, leading to the degradation of the ester back into its constituent alcohol and acid. This degradation can result in a diminished fragrance intensity and a potential shift in the formulation's pH.

Comparative Stability Data

While specific quantitative stability data for 2-phenylethyl propionate across a range of cosmetic bases is not extensively published in publicly available literature, estimations and data from related fragrance esters can provide valuable insights. Esters are generally susceptible to hydrolysis, with the rate being significantly dependent on the pH of the formulation.

Based on available data for similar esters used in the cosmetics industry, a general comparison of stability can be drawn:

Formulation Matrix	Typical pH Range	Expected Stability of 2-Phenylethyl Propionate	Comparison with Alternatives
Oil-in-Water (O/W) Emulsion (e.g., Lotion, Cream)	5.5 - 7.5	Moderate to Good	Similar to other phenylmethyl esters like benzyl (B1604629) acetate. May be more stable than esters of tertiary alcohols like linalyl acetate, which can also undergo rearrangement.
Water-in-Oil (W/O) Emulsion (e.g., Rich Cream)	5.0 - 7.0	Good	Generally higher stability for lipophilic compounds as the ester is primarily in the continuous oil phase, limiting contact with water.
Aqueous Solution (e.g., Toner, Serum)	4.5 - 6.5	Low to Moderate	Highly susceptible to hydrolysis, especially at lower pH values. More stable alternatives would include non-ester fragrance compounds.
Anhydrous Formulation (e.g., Ointment, Oil)	N/A	Excellent	In the absence of water, hydrolytic degradation is minimal. Stability is comparable to other fragrance esters.
Surfactant-Based Formulation (e.g., Shampoo, Body Wash)	5.0 - 7.0	Moderate	The presence of surfactants can influence the partitioning of the fragrance and its interaction with water, affecting stability.

Experimental Protocols

To ensure the stability of 2-phenylethyl propionate in a new formulation, a well-structured stability testing protocol is essential. Below are detailed methodologies for key experiments.

Accelerated Stability Testing (Thermal Stress)

Objective: To predict the long-term stability of 2-phenylethyl propionate in the formulation under elevated temperature conditions.

Methodology:

• Sample Preparation: Prepare three batches of the final formulation containing 2-phenylethyl propionate at the desired concentration. Package the samples in the intended commercial packaging.

• Storage Conditions: Store the samples in a stability chamber at 40°C ± 2°C with 75% ± 5% relative humidity (RH).

• Time Points: Pull samples at initial (time zero), 1, 2, and 3-month intervals.

• Analysis: At each time point, analyze the samples for the following parameters:

  • Appearance: Visual inspection for color change, phase separation, or crystallization.

  • Odor: Olfactory assessment by a trained panel to detect any changes in scent profile or intensity.

  • pH Measurement: Determine the pH of the formulation.

  • Viscosity: Measure the viscosity using a calibrated viscometer.

  • Quantification of 2-Phenylethyl Propionate: Use a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry (GC-MS), to determine the concentration of 2-phenylethyl propionate.

Freeze-Thaw Cycle Stability

Objective: To assess the formulation's ability to withstand extreme temperature fluctuations during shipping and storage.

Methodology:

• Sample Preparation: Prepare three batches of the formulation as described above.

• Cycling Conditions: Subject the samples to a minimum of three freeze-thaw cycles. Each cycle consists of:

  • 24 hours at -10°C ± 2°C.

  • 24 hours at 25°C ± 2°C (room temperature).

• Analysis: After the completion of the cycles, visually inspect the samples for any signs of instability, such as phase separation, crystallization, or changes in texture.

Photostability Testing

Objective: To evaluate the impact of light exposure on the stability of 2-phenylethyl propionate and the overall formulation.

Methodology:

• Sample Preparation: Place the formulation in transparent and, if applicable, the final opaque packaging.

• Exposure Conditions: Expose the samples to a controlled light source that mimics natural sunlight (e.g., a xenon arc lamp) according to ICH Q1B guidelines.

• Control: Keep a set of samples in the dark at the same temperature as a control.

• Analysis: After the exposure period, compare the exposed samples to the control samples for changes in appearance, color, odor, and the concentration of 2-phenylethyl propionate.

Analytical Method for Quantification of 2-Phenylethyl Propionate and its Degradation Products (HPLC-UV)

Objective: To develop a robust method for the simultaneous quantification of 2-phenylethyl propionate and its primary degradation products, phenethyl alcohol and propionic acid.

Methodology:

• Instrumentation: A High-Performance Liquid Chromatograph (HPLC) system equipped with a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A gradient elution using a mixture of acetonitrile (B52724) and a buffered aqueous solution (e.g., 0.1% phosphoric acid in water).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm for phenethyl alcohol and 2-phenylethyl propionate. A separate method with a lower wavelength (e.g., 205 nm) may be needed for propionic acid if sensitivity is an issue.

• Sample Preparation:

  • Accurately weigh a sample of the cosmetic formulation.

  • Extract the analytes using a suitable solvent (e.g., methanol (B129727) or acetonitrile).

  • Vortex and sonicate to ensure complete extraction.

  • Centrifuge and filter the supernatant through a 0.45 µm syringe filter before injection.

• Calibration: Prepare a series of standard solutions of 2-phenylethyl propionate, phenethyl alcohol, and propionic acid of known concentrations to create a calibration curve.

• Analysis: Inject the prepared sample and standard solutions into the HPLC system and quantify the analytes by comparing the peak areas to the calibration curve.

Visualizations

To better illustrate the processes involved in stability testing, the following diagrams are provided in the DOT language for Graphviz.

Unveiling the Dual Role of 2-Phenylethyl Propionate: A Comparative Guide to its Pest Repellent Efficacy

An objective analysis of 2-phenylethyl propionate's performance as a pest repellent, contextualized against established alternatives through in-vitro and in-vivo experimental data.

While primarily recognized in scientific literature as an insect attractant, particularly for coleopteran species such as the Japanese beetle, recent studies have explored the potential repellent properties of 2-phenylethyl propionate (B1217596) (PeP). This guide provides a comprehensive comparison of the in-vitro and in-vivo repellent efficacy of PeP against common pests, juxtaposed with the performance of well-established repellents like DEET and Picaridin. This analysis is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced bioactivity of this compound.

Efficacy Overview: Attraction vs. Repellency

2-Phenylethyl propionate is a volatile organic compound found in various plants and is predominantly utilized as a lure in insect traps. Its attractant properties are particularly potent for the Japanese beetle (Popillia japonica), often used in combination with eugenol (B1671780) to enhance trapping efficiency.[1] However, a notable study has investigated its efficacy as a topical repellent against mosquitoes, revealing a dose-dependent protective effect. This dual characteristic warrants a closer examination of its potential applications in pest management, moving beyond its traditional role as a simple attractant.

Quantitative Performance Analysis

The following tables summarize the available quantitative data on the repellent efficacy of 2-phenylethyl propionate and its alternatives.

Table 1: In-Vivo Repellent Efficacy Against Aedes aegypti (Arm-in-Cage Assay)

Repellent	Concentration (%)	Mean Complete Protection Time (CPT) in minutes (± SEM)
2-Phenylethyl Propionate (2-PEP)	1	10.3 (± 1.2)
2.5	25.5 (± 3.5)
5	65.8 (± 8.2)
10	75.0 (± 9.6)
DEET	15	232.8 (± 98.7)
Picaridin	20	301.8 (± 0.36)

Data for 2-PEP adapted from a 2023 study on plant-derived compounds.[2] Data for DEET and Picaridin from a study on commercial repellents.[3]

Table 2: In-Vitro Repellent Efficacy of DEET (Mosquito Landing Assay)

Repellent	Concentration (µg/cm²)	50% Effective Dose (ED₅₀)	95% Effective Dose (ED₉₅)
DEET	0.4 - 3.8	0.95	4.12

Data from an in-vitro assay using a warm body and CO₂ as attractants for Anopheles gambiae.[4]

Experimental Methodologies

A clear understanding of the experimental protocols is crucial for the interpretation of efficacy data.

In-Vivo Repellency Testing: The Arm-in-Cage Assay

This widely used method directly measures the complete protection time (CPT) of a repellent applied to human skin against biting insects.

Objective: To determine the duration a repellent provides complete protection from insect bites.

Materials:

• Test repellent formulation

• Control substance (e.g., ethanol)

• Cages containing a standardized number of host-seeking female mosquitoes (e.g., Aedes aegypti)

• Human volunteers

• Protective gloves

• Timer

Procedure:

• Volunteer Preparation: Volunteers must avoid using scented products for 24 hours prior to the test. A specific area on the forearm is marked for repellent application.[3]

• Repellent Application: A precise amount of the test substance is applied evenly to the marked skin area. A control substance may be applied to the other arm.

• Exposure: The treated forearm is inserted into the mosquito cage for a set duration (e.g., 3 minutes) at regular intervals (e.g., every 30 minutes).[3]

• Data Collection: The number of mosquitoes that land on and/or bite the exposed skin is recorded.

• Endpoint: The test concludes upon the first confirmed insect bite. The time from application to the first bite is recorded as the CPT.[3]

In-Vitro Repellency Testing: Mosquito Landing Assay

This laboratory-based assay assesses the dose-dependent repellent effect of a compound by measuring the reduction in mosquito landings on a treated warm surface.

Objective: To determine the effective dose of a repellent that reduces mosquito landings by 50% (ED₅₀) and 95% (ED₉₅).

Materials:

• Test repellent in a suitable solvent

• Test cages

• A warm body apparatus maintained at a constant temperature (e.g., 34°C)

• A source of carbon dioxide (CO₂) to activate mosquitoes

• Host-seeking female mosquitoes (e.g., Anopheles gambiae)

Procedure:

• Repellent Application: The test compound is applied to the surface of the warm body apparatus in a dose-based manner.

• Mosquito Activation: A pulse of CO₂ is introduced into the cage to stimulate host-seeking behavior.[4]

• Exposure: Mosquitoes are allowed to respond to the warm body for a defined period (e.g., 2 minutes).

• Data Collection: The number of mosquitoes landing on the treated surface is recorded.

• Analysis: The reduction in landings compared to a control (solvent only) is calculated, and dose-response curves are generated to determine ED₅₀ and ED₉₅ values.[4]

Visualizing Experimental Workflows

Caption: Workflow of the In-Vivo Arm-in-Cage Repellency Assay.

Caption: Workflow of the In-Vitro Mosquito Landing Repellency Assay.

Conclusion

The available evidence suggests that 2-phenylethyl propionate, while a potent insect attractant, also possesses moderate repellent properties against certain mosquito species. Its in-vivo repellent efficacy is concentration-dependent but does not match the longevity of protection offered by synthetic repellents like DEET and Picaridin at standard concentrations. The lack of extensive in-vitro repellency data for PeP highlights a gap in the current understanding of its mode of action as a repellent. Further research, including detailed in-vitro studies and field trials against a broader range of pest species, is warranted to fully elucidate the potential of 2-phenylethyl propionate as a dual-action compound in integrated pest management strategies. This would enable a more direct and comprehensive comparison of its efficacy against current market standards.

References

• 1. naturepest.com [naturepest.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to 2-Phenylethyl Propionate: Regulatory Compliance, Safety, and Performance

For researchers, scientists, and drug development professionals, a thorough understanding of the regulatory landscape, safety profile, and performance characteristics of chemical compounds is paramount. This guide provides a comprehensive comparison of 2-phenylethyl propionate (B1217596) and its common alternatives in the fragrance, flavor, and pest control industries.

Regulatory Compliance

2-Phenylethyl propionate and its alternatives are subject to various regulations globally. A key designation for flavor ingredients in the United States is the "Generally Recognized as Safe" (GRAS) status by the Flavor and Extract Manufacturers Association (FEMA).

Compound	FEMA GRAS Number	Regulatory Notes
2-Phenylethyl Propionate	2867	Also classified by the U.S. EPA as a minimum-risk pesticide, exempt from registration under certain conditions.[1]
Phenethyl Acetate	2857	Widely used in food and fragrance; considered safe for use in regulated applications.[2][3][4]
Benzyl (B1604629) Acetate	2135	Reaffirmed as GRAS, with a history of use in food and fragrance.[5][6][7]
Eugenol (B1671780)	2467	Naturally occurring and widely used, with a long history of use in food and dental applications.[8][9][10]
Geraniol (B1671447)	2507	A common fragrance ingredient, also used as an insect repellent.

Safety Data Comparison

The safety of a compound is a critical consideration. The following table summarizes key toxicological data for 2-phenylethyl propionate and its alternatives.

Compound	Acute Oral LD50 (Rat)	Acute Dermal LD50 (Rabbit)	Skin Irritation	Eye Irritation	Skin Sensitization
2-Phenylethyl Propionate	4000-4500 mg/kg[11][12][13][14]	>2,000-5,000 mg/kg[11][12]	Mildly irritating[11]	Minimally irritating[11]	Non-sensitizer[11]
Phenethyl Acetate	2400-5200 mg/kg[15]	6210 mg/kg[15]	Not classified as an irritant[16]	Causes serious eye damage[16][17]	Not a sensitizer[15]
Benzyl Acetate	2490 mg/kg	>5000 mg/kg	Skin irritant	Serious eye irritation	Not a sensitizer
Eugenol	1930 mg/kg[18]	Not listed	Can cause mild skin irritation[19]	Causes serious eye irritation[20]	May cause an allergic skin reaction.[20]
Geraniol	3600 mg/kg	>5000 mg/kg	Causes skin irritation	Causes serious eye damage	May cause an allergic skin reaction.

Performance Comparison

Fragrance and Flavor

2-phenylethyl propionate is valued for its pleasant floral and fruity aroma. Its performance in fragrance and flavor applications is often compared with other esters like phenethyl acetate. While direct quantitative comparative studies are limited in publicly available literature, qualitative descriptions from suppliers and perfumery resources provide some insight.

In fragrance applications, the longevity and character of the scent are key performance indicators.

• 2-Phenylethyl Propionate : Offers a warm, sweet, rosy, and honey-like fruity aroma.

• Phenethyl Acetate : Possesses a cleaner, sweeter, and more floral (rose) scent.

Insecticidal Activity

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Fragrance Longevity

Objective: To determine the evaporation rate and longevity of a fragrance compound from a substrate.

Methodology:

• A standard amount of the fragrance compound is applied to a solid-phase microextraction (SPME) fiber or a suitable substrate (e.g., filter paper) placed in a sealed vial.

• The headspace (the air above the sample) is sampled at predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours).

• The collected volatile compounds are desorbed from the SPME fiber in the injection port of a gas chromatograph.

• The compounds are separated based on their boiling points and polarity in the GC column.

• The separated compounds are then identified and quantified by a mass spectrometer.

• The decrease in the concentration of the fragrance compound in the headspace over time is plotted to determine its longevity.

Sensory Evaluation of Flavor - Quantitative Descriptive Analysis (QDA)

Objective: To create a detailed sensory profile of a flavor compound.

Methodology:

• A panel of 8-12 trained sensory assessors is selected.

• During initial sessions, the panel develops a consensus vocabulary to describe the aromatic and taste attributes of the sample.

• Reference standards are provided for each attribute to anchor the scale.

• Samples are prepared in a neutral base (e.g., water, sugar solution) at a specific concentration and served in a controlled environment (e.g., individual booths with controlled lighting and temperature).

• Panelists independently rate the intensity of each attribute on a line scale (e.g., 0 = not perceptible, 100 = extremely intense).

• Data is collected and analyzed statistically (e.g., using ANOVA) to generate a sensory profile (spider web plot) for the flavor compound.

Acute Oral Toxicity (OECD Guideline 420: Fixed Dose Procedure)

Objective: To determine the acute oral toxicity of a substance.

Methodology:

• Healthy, young adult rats of a single sex (usually females) are used.

• The animals are fasted prior to dosing.

• The test substance is administered in a single dose by gavage at one of the defined dose levels (5, 50, 300, or 2000 mg/kg body weight).

• Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• A gross necropsy is performed on all animals at the end of the observation period.

• The results are used to classify the substance according to its acute oral toxicity.[16]

Visualizing Workflows and Relationships

Caption: Key experimental workflows for performance and safety evaluation.

Caption: Applications and alternatives for 2-phenylethyl propionate.

References

• 1. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 2. Phenylethyl Acetate (103-45-7) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 3. femaflavor.org [femaflavor.org]
• 4. femaflavor.org [femaflavor.org]
• 5. femaflavor.org [femaflavor.org]
• 6. The FEMA GRAS assessment of benzyl derivatives used as flavor ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 8. femaflavor.org [femaflavor.org]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. femaflavor.org [femaflavor.org]
• 11. ecommons.cornell.edu [ecommons.cornell.edu]
• 12. fishersci.com [fishersci.com]
• 13. targetmol.com [targetmol.com]
• 14. naturepest.com [naturepest.com]
• 15. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]
• 16. benchchem.com [benchchem.com]
• 17. cpachem.com [cpachem.com]
• 18. fishersci.com [fishersci.com]
• 19. datasheets.scbt.com [datasheets.scbt.com]
• 20. carlroth.com [carlroth.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Phenylethyl propionate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling 2-Phenylethyl propionate (B1217596). Adherence to these procedures is critical for ensuring laboratory safety and proper chemical management.

Chemical and Physical Properties

A summary of the key quantitative data for 2-Phenylethyl propionate is presented below for easy reference.

Property	Value
CAS Number	122-70-3
Molecular Formula	C₁₁H₁₄O₂
Molecular Weight	178.23 g/mol
Appearance	Colorless Liquid[1]
Odor	Sweet[1]
Boiling Point	244-245 °C (471.2-473 °F) at 760 mmHg[1][2]
Flash Point	100.0 - 106 °C (212.0 - 222.8 °F)[1][3]
Specific Gravity	1.010 - 1.02[1][2]
Solubility	Soluble in water[4]

Personal Protective Equipment (PPE)

While 2-Phenylethyl propionate is not classified as a hazardous substance under the 2012 OSHA Hazard Communication Standard, proper personal protective equipment is mandatory to prevent potential mild skin and eye irritation.[1][5]

Protection Type	Recommended Equipment
Eye and Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face shield may be necessary in situations with a higher risk of splashing.[2]
Skin and Body Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[1][2] This includes a lab coat and, if necessary, protective boots.[2]
Respiratory Protection	Under normal use conditions with adequate ventilation, no respiratory protection is typically required.[1][4] For large-scale use or in emergencies, a NIOSH/MSHA or European Standard EN 136 approved respirator with a particle filter is recommended.[1][4]

Operational Plan: Handling and Storage

Handling:

• Ventilation: Ensure work is conducted in a well-ventilated area. A local exhaust system is recommended to minimize exposure to vapors.[5]

• Avoid Contact: Avoid contact with eyes, skin, and clothing.[4][5] Do not breathe mist, vapors, or spray.[4]

• Hygiene: Practice good industrial hygiene. Wash hands and face thoroughly after handling.[2] Do not eat, drink, or smoke in the handling area.[4]

• Grounding: For large quantities, ground all equipment to prevent static discharges that could lead to a flash fire.[6]

Storage:

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

• Incompatible Materials: Store away from strong oxidizing agents, strong acids, and alkalis.[5]

• Ignition Sources: Keep away from heat, sparks, and open flames.[5]

Emergency and Disposal Plan

Accidental Release:

• Ventilation and Ignition Control: Ensure adequate ventilation and eliminate all ignition sources.[3][5]

• Containment: For small spills, absorb with an inert material such as sand, silica (B1680970) gel, or sawdust.[1] For large spills, dike the area to prevent spreading.[3]

• Collection: Use a shovel to place the absorbed material into a suitable, closed container for disposal.[5]

• Cleaning: Clean the contaminated surface with water.[5]

First Aid:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[1] Seek medical attention if irritation persists.[5]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing.[1]

• Inhalation: Move the person to fresh air.[1] If breathing is difficult or has stopped, provide artificial respiration or oxygen.[7] Seek medical attention.[1]

• Ingestion: Clean the mouth with water and seek immediate medical attention.[1][4] Do not induce vomiting unless instructed to do so by medical personnel.[8]

Disposal:

• Waste Classification: Chemical waste generators must determine if a discarded chemical is classified as hazardous waste.[1]

• Regulations: Consult local, regional, and national hazardous waste regulations for complete and accurate classification and disposal procedures.[1][2]

• Methods: Disposal may involve recycling, incineration in a chemical incinerator with an afterburner and scrubber, or returning the material to the supplier.[2][9] Do not allow the chemical to enter the environment.[1]

Workflow for Handling and Disposal of 2-Phenylethyl Propionate

Caption: Workflow for the safe handling and disposal of 2-Phenylethyl propionate.

References

• 1. fishersci.com [fishersci.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. vigon.com [vigon.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. Phenyl Ethyl Propionate 2 Phenethyl Propionate SDS MSDS Sheet [mubychem.com]
• 6. Phenyl Ethyl Propionate - Vigon [shop.perfumersapprentice.com]
• 7. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 8. epa.gov [epa.gov]
• 9. 2-Phenylethyl propionate | C11H14O2 | CID 31225 - PubChem [pubchem.ncbi.nlm.nih.gov]